endo-BCN-PEG2-amido-C6-NHS ester

Core Science & Biosynthesis

In-Depth Technical Guide: Chemical Structure, Properties, and Bioconjugation Workflows of endo-BCN-PEG2-amido-C6-NHS Ester

Executive Summary

In the rapidly evolving fields of Antibody-Drug Conjugates (ADCs), Targeted Protein Degraders (PROTACs), and advanced biomaterial functionalization, the selection of a crosslinking reagent dictates the thermodynamic stability, solubility, and ultimate efficacy of the final conjugate. endo-BCN-PEG2-amido-C6-NHS ester (CAS: 1314639-16-1) has emerged as a premier heterobifunctional linker[1].

This molecule elegantly bridges two orthogonal conjugation chemistries: classical amine-reactive N-hydroxysuccinimide (NHS) ester chemistry and bioorthogonal Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)[2]. By dissecting the causality behind its structural design, this whitepaper provides a comprehensive framework for utilizing this linker in highly controlled, self-validating experimental workflows.

Structural Deconstruction & Chemical Causality

The efficacy of endo-BCN-PEG2-amido-C6-NHS ester lies in its modular architecture. Every chemical moiety serves a distinct, causal purpose in the bioconjugation microenvironment.

The endo-BCN Moiety (Bicyclo[6.1.0]nonyne)

The BCN group is the engine of the SPAAC reaction, enabling copper-free click chemistry with azide-tagged payloads[1]. But why specifically the endo-diastereomer?

• Causality: While both endo and exo isomers exhibit excellent second-order reaction kinetics (k₂ ≈ 0.29 M⁻¹ s⁻¹), mechanistic studies demonstrate that endo-BCN forms a more relaxed and open tricyclic fused ring structure upon cycloaddition[3].

• Application Benefit: This open steric configuration significantly reduces fluorescence quenching when conjugating fluorophores, making the endo-isomer vastly superior for developing diagnostic imaging probes and fluorescently labeled ADCs[3].

The PEG2 Spacer

• Causality: BCN and the aliphatic C6 chain are highly lipophilic. Without a hydrophilic counterbalance, the linker would drive protein aggregation and precipitation. The short polyethylene glycol (PEG2) segment imparts necessary aqueous solubility[1][2].

• Application Benefit: A short PEG2 chain provides a tight hydrodynamic radius, preventing the linker from interfering with the tertiary structure or binding affinity of the target protein (e.g., a monoclonal antibody), which is a common failure point with longer PEG chains (e.g., PEG12 or PEG24).

The amido-C6 Segment

• Causality: Steric hindrance is the enemy of bioorthogonal click chemistry. The amido-C6 aliphatic chain acts as an extended physical bridge between the protein surface and the BCN ring.

• Application Benefit: It projects the reactive BCN alkyne out of the protein's hydration shell, ensuring maximum accessibility for the incoming azide-payload during the SPAAC reaction[1].

The NHS Ester

• Causality: The N-hydroxysuccinimide (NHS) ester is highly electrophilic and specifically targets nucleophilic primary amines (such as the ε-amino group of lysine residues) at slightly basic pH (7.2–8.0)[1].

• Application Benefit: It forms a highly stable, irreversible amide bond, ensuring the linker does not prematurely cleave in systemic circulation[4].

Table 1: Quantitative Physicochemical Properties

Property	Value / Specification
Chemical Name	endo-BCN-PEG2-amido-C6-NHS ester
CAS Number	1314639-16-1[1]
Molecular Formula	C₂₆H₃₇N₃O₉
Molecular Weight	~535.59 g/mol
Reactivity Profile	Dual: Primary Amines (-NH₂) & Azides (-N₃)[1][2]
SPAAC Kinetics (k₂)	~0.29 M⁻¹ s⁻¹ (Catalyst-Free)[3]
Stock Solubility	Anhydrous DMSO, DMF, DCM[4]
Storage Conditions	-20°C, desiccated, protected from light[4]

Mechanistic Pathways & Logical Relationships

The true power of this linker is its ability to facilitate a two-stage, orthogonal conjugation pathway without cross-reactivity.

Figure 1: Dual-stage bioconjugation pathway utilizing endo-BCN-PEG2-amido-C6-NHS ester.

Experimental Methodology: A Self-Validating Protocol

As an Application Scientist, I emphasize that protocols must not be executed blindly. The following methodology is designed as a self-validating system , incorporating analytical checkpoints to ensure causality and prevent downstream failures.

Stage 1: Amine-Coupling (NHS Ester Reaction)

Causality Check: NHS esters are highly susceptible to aqueous hydrolysis. The half-life of an NHS ester at pH 7.4 is roughly 2-4 hours, but drops to minutes at pH 8.5. Therefore, stock solutions must be strictly anhydrous, and reaction times must be tightly controlled[4].

• Buffer Exchange: Dialyze or desalt your target protein (e.g., 1-5 mg/mL) into an amine-free buffer, such as 1X PBS (pH 7.4).

  • Critical Warning: Do not use Tris or Glycine buffers; their primary amines will competitively consume the NHS ester.

• Linker Preparation: Immediately prior to use, dissolve the endo-BCN-PEG2-amido-C6-NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM[4].

• Conjugation: Add the linker to the protein solution at a 5- to 15-fold molar excess (depending on the desired Degree of Labeling). Limit organic solvent concentration to <10% (v/v) to prevent protein denaturation.

• Incubation: Incubate at room temperature for 2 hours, or at 4°C overnight, under gentle agitation.

Stage 2: Validation Checkpoint (The Self-Validating Step)

Before proceeding to the expensive payload conjugation, you must validate the BCN incorporation.

• Purification: Remove unreacted linker and hydrolyzed NHS leaving groups using a Zeba™ Spin Desalting Column or Size Exclusion Chromatography (SEC).

• Analytical QC: Analyze the purified intermediate via Intact Mass Spectrometry (LC-MS). You should observe distinct mass shifts corresponding to the addition of the linker (Δ Mass ≈ +421 Da per linker attached, accounting for the loss of the NHS group).

  • Logic: If the mass shift is not observed, the NHS ester was likely hydrolyzed prior to use. Do not proceed to Stage 3.

Stage 3: SPAAC Click Chemistry

Causality Check: Because SPAAC is bioorthogonal, this step is immune to hydrolysis and can be driven to completion by simply increasing time or temperature, without risking side reactions[3].

• Payload Addition: Add the azide-functionalized payload (e.g., an azide-PROTAC ligand or azide-cytotoxin) to the BCN-functionalized protein at a 1.5- to 3-fold molar excess relative to the number of incorporated BCN groups[5].

• Incubation: Incubate at room temperature for 4–12 hours. No copper catalyst is required, preserving protein viability and eliminating the need for heavy-metal scavenging steps later[3].

• Final Purification: Remove excess payload via SEC or dialysis. Characterize the final conjugate via LC-MS, UV-Vis (if the payload has a distinct chromophore), and SEC-HPLC to ensure no aggregation occurred.

Figure 2: Self-validating experimental protocol for sequential amine-coupling and SPAAC.

Applications in Advanced Therapeutics

The specific physical dimensions and dual reactivity of endo-BCN-PEG2-amido-C6-NHS ester make it highly sought after in two primary domains:

• Antibody-Drug Conjugates (ADCs): The linker is used to attach potent cytotoxins to monoclonal antibodies. The PEG2-C6 spacer provides the exact steric distance required to prevent the hydrophobic cytotoxin from burying into the antibody's hydrophobic pockets, which would otherwise lead to aggregation and rapid clearance in vivo.

• PROTAC Synthesis: In Targeted Protein Degradation, the distance between the E3 ligase ligand and the target protein binder is critical for forming a productive ternary complex. The ~20-25 Å length of this linker provides a rigid yet flexible scaffold that has proven highly effective in PROTAC library screening[5][6].

References

• Creative Biolabs. endo-BCN-PEG2-NHS ester (CAT#: ADC-L-508). Retrieved from [Link]

• AxisPharm. endo-BCN-PEG2-amido-C6-NHS ester | CAS: 1314639-16-1. Retrieved from [Link]

• National Institutes of Health (NIH) / PMC. Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations. Retrieved from [Link]

• AxisPharm. endo-BCN-PEG8-NHS ester, CAS 1608140-48-2 (Storage and Handling Guidelines). Retrieved from [Link]

Sources

• 1. endo-BCN-PEG2-amido-C6-NHS ester | CAS: 1314639-16-1 | AxisPharm [axispharm.com]
• 2. endo-BCN-PEG2-NHS ester - Creative Biolabs [creative-biolabs.com]
• 3. Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. endo-BCN-PEG8-NHS ester, CAS 1608140-48-2 | AxisPharm [axispharm.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biocat.com [biocat.com]

Solvation Dynamics and Handling Protocols for endo-BCN-PEG2-amido-C6-NHS Ester in DMSO and DMF

Executive Summary

In the rapidly evolving fields of bioconjugation, targeted protein degradation (PROTACs), and Antibody-Drug Conjugate (ADC) development, endo-BCN-PEG2-amido-C6-NHS ester has emerged as a premier heterobifunctional crosslinker[1]. By bridging amine-reactive chemistry with copper-free Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), it enables highly orthogonal, bio-compatible conjugations.

However, the unique molecular architecture of this linker—combining a highly hydrophobic BCN ring, a short hydrophilic PEG2 chain, a lipophilic C6 aliphatic spacer, and a moisture-sensitive NHS ester—demands rigorous solvent management. This whitepaper provides an in-depth technical analysis of the solvation thermodynamics of this compound in Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF), alongside self-validating experimental protocols to ensure absolute reproducibility.

Molecular Architecture and Physicochemical Profiling

To understand the solubility requirements of endo-BCN-PEG2-amido-C6-NHS ester, one must dissect its structural domains:

• endo-BCN (Bicyclo[6.1.0]nonyne): A highly strained, hydrophobic alkyne that drives rapid, catalyst-free click reactions with azides[2].

• PEG2 Spacer: A short polyethylene glycol chain that introduces a minimal hydration sphere, enhancing solubility without adding excessive steric bulk[3].

• amido-C6 Spacer: An aliphatic hexyl chain linked via an amide bond. It extends the spatial distance between conjugated entities to prevent steric clashing, but significantly increases the overall lipophilicity of the molecule[1].

• NHS Ester: An electrophilic warhead that reacts with primary amines (e.g., lysine residues). It is highly susceptible to nucleophilic attack by water, leading to irreversible hydrolysis.

Because the hydrophobic domains (BCN and C6) dominate the short PEG2 chain, the compound exhibits poor solubility and rapid degradation in purely aqueous environments. Therefore, primary solvation must occur in polar aprotic solvents[4].

Table 1: Physicochemical Properties

Property	Specification
Chemical Name	endo-BCN-PEG2-amido-C6-NHS ester
CAS Number	1314639-16-1[1]
Molecular Weight	~535.59 g/mol to 549.61 g/mol (Vendor/Salt dependent)[1][5]
Reactive Groups	endo-BCN (Azide-reactive), NHS Ester (Amine-reactive)
Spacer Dynamics	PEG2 (Hydrophilic) + amido-C6 (Hydrophobic)
Recommended Solvents	Anhydrous DMSO, Anhydrous DMF, DCM[4]

Expert Note: Molecular weight may vary slightly depending on the specific isotopic distribution or salt form provided by the vendor. Always verify the lot-specific Certificate of Analysis (CoA) before calculating molarity.

Solvation Thermodynamics: DMSO vs. DMF

Both DMSO and DMF are polar aprotic solvents, meaning they possess high dielectric constants capable of solvating both the polar PEG/amide regions and the non-polar BCN/C6 regions, without providing acidic protons that could quench the NHS ester.

The Causality of Solvent Selection

• DMSO (Dimethyl Sulfoxide): Offers superior solvation power due to its higher dielectric constant. However, DMSO freezes at 19°C. When stored at -20°C, the stock solution solidifies. Causality: Thawing a frozen DMSO stock repeatedly introduces condensation from atmospheric moisture, which rapidly hydrolyzes the NHS ester.

• DMF (N,N-Dimethylformamide): Has a freezing point of -61°C, meaning a stock solution stored at -20°C remains liquid. Causality: This is highly advantageous for automated liquid handling systems and prevents the condensation issues associated with freeze-thaw cycles. However, DMF is slightly less polar and highly toxic.

Table 2: Comparative Solvation Dynamics

Property	DMSO	DMF
Dielectric Constant (ε)	46.7	36.7
Freezing Point	19 °C	-61 °C
Hygroscopicity	Extremely High	High
Storage Implication (-20°C)	Solidifies; requires careful thawing	Remains liquid; easier to aliquot cold
Hydrolysis Risk	High if repeatedly thawed	Moderate (if kept sealed)

Experimental Methodologies: A Self-Validating System

To ensure scientific integrity, researchers must treat the preparation of the linker stock as a self-validating system . Never assume the integrity of a stored NHS-ester prior to conjugating high-value recombinant proteins.

Protocol 1: Preparation of a 10 mM Anhydrous Stock Solution

• Thermal Equilibration (Critical Step): Remove the lyophilized vial of endo-BCN-PEG2-amido-C6-NHS ester from -20°C storage. Place it in a desiccator at room temperature (RT) for at least 30–45 minutes before opening.

  • Causality: Opening a cold vial causes immediate atmospheric moisture condensation on the powder, instantly neutralizing the NHS ester.

• Solvent Extraction: Pierce the septum of a fresh, Sure/Seal™ bottle of anhydrous DMSO or DMF (water ≤0.005%) using a dry, argon-purged syringe.

• Reconstitution: Inject the calculated volume of solvent directly into the vial. (e.g., For 5 mg of a 535.6 g/mol compound, add 933 µL of solvent to achieve a 10 mM stock).

• Homogenization: Vortex gently for 30 seconds until the solution is optically clear.

• Aliquot and Store: Divide the stock into single-use, tightly sealed amber vials containing activated 3Å molecular sieves. Store at -20°C[2].

Protocol 2: In-Process Quality Control (LC-MS Validation)

Before proceeding to bioconjugation, validate the stock:

• Dilute a 1 µL aliquot of the stock into 99 µL of anhydrous acetonitrile.

• Inject into an LC-MS system utilizing a C18 column.

• Validation Criteria: The intact molecule will yield an

  peak at ~536.6 m/z. If the NHS ester has hydrolyzed, you will observe a mass shift of -79 Da (loss of the NHS leaving group [-97 Da] + addition of water[+18 Da]), resulting in a peak at ~457.6 m/z. Proceed only if the intact mass accounts for >95% of the signal.

Bioconjugation Workflow

When transitioning the organic stock into an aqueous protein buffer (e.g., PBS, pH 7.2-7.5), the organic solvent concentration must be kept below 5-10% (v/v) to prevent protein denaturation. Because the amido-C6 spacer is hydrophobic, rapid vortexing during the dropwise addition of the linker is essential to prevent micelle formation or precipitation.

Workflow for the preparation, validation, and application of endo-BCN-PEG2-amido-C6-NHS ester.

References

• Title: endo-BCN-PEG2-amido-C6-NHS ester | CAS: 1314639-16-1 Source: AxisPharm URL: [Link]

Sources

• 1. endo-BCN-PEG2-amido-C6-NHS ester | CAS: 1314639-16-1 | AxisPharm [axispharm.com]
• 2. endo-BCN-PEG8-NHS ester, CAS 1608140-48-2 | AxisPharm [axispharm.com]
• 3. endo-BCN-PEG2-NHS ester, CAS 2243565-12-8 | AxisPharm [axispharm.com]
• 4. endo-BCN-PEG2-NHS ester, 2243565-12-8 | BroadPharm [broadpharm.com]
• 5. Bcn-nhs | Sigma-Aldrich [sigmaaldrich.com]

Engineering Bioorthogonal Conjugates: A Technical Guide to endo-BCN-PEG2-amido-C6-NHS Ester

The evolution of bioorthogonal chemistry has fundamentally transformed the landscape of bioconjugation, targeted drug delivery, and diagnostic imaging. At the forefront of this revolution are bifunctional crosslinkers that bridge biological macromolecules with synthetic payloads. Among these, endo-BCN-PEG2-amido-C6-NHS ester stands out as a highly specialized, heterobifunctional linker designed for Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic specifications. This guide provides an in-depth analysis of the physicochemical properties, structural causality, and self-validating experimental methodologies associated with endo-BCN-PEG2-amido-C6-NHS ester, serving as a definitive resource for researchers engineering advanced bioconjugates.

Structural and Physicochemical Profiling

The molecular architecture of a crosslinker dictates its solubility, reactivity, and the ultimate stability of the conjugate. The precise specifications for endo-BCN-PEG2-amido-C6-NHS ester are detailed below. To highlight its specialized nature, it is compared alongside its shorter analog, endo-BCN-PEG2-NHS ester, illustrating the structural divergence[1],[2].

Table 1: Physicochemical Properties of BCN-PEG2 Linkers

Property	endo-BCN-PEG2-amido-C6-NHS ester	endo-BCN-PEG2-NHS ester
Molecular Formula	C₂₇H₃₉N₃O₉[2]	C₂₂H₃₀N₂O₈[1]
Molecular Weight	549.61 g/mol [2],[3]	450.50 g/mol [1]
CAS Number	1314639-16-1[2],[3]	2243565-12-8[1]
Reactive Group 1	NHS Ester (Amine-reactive)	NHS Ester (Amine-reactive)
Reactive Group 2	endo-BCN (Azide-reactive)	endo-BCN (Azide-reactive)
Spacer Composition	PEG2 + Amido-C6 aliphatic chain	PEG2 only
Mass Shift (Δ Mass)	+434.52 Da (Post-conjugation)	+335.41 Da (Post-conjugation)

Mechanistic Causality: The Architecture of the Linker

Why select the amido-C6 extended variant over the standard PEG2 linker? In bioconjugation, structural choices are never arbitrary; they are rooted in steric dynamics and microenvironment accessibility:

• The endo-BCN Moiety: Bicyclo[6.1.0]nonyne (BCN) is a highly strained alkyne that undergoes spontaneous, catalyst-free cycloaddition with azides. The endo isomer is preferred for its compact geometry, which minimizes hydrophobic aggregation compared to bulky cyclooctynes like DBCO.

• The PEG2 Spacer: Polyethylene glycol (PEG) imparts essential aqueous solubility[2]. A short PEG2 sequence prevents the linker from drastically altering the hydrodynamic radius of the protein, which is critical for maintaining the pharmacokinetic profile of therapeutic antibodies.

• The Amido-C6 Extension (The Differentiator): Proteins often have primary amines (lysine residues) buried in shallow hydrophobic pockets or sterically hindered by adjacent secondary structures. The 6-carbon aliphatic chain acts as a flexible "arm," pushing the reactive BCN group away from the protein surface[2]. Causality: This increases the kinetics of the subsequent SPAAC reaction by reducing steric shielding from the protein bulk, while the amido linkage provides robust in vivo stability against hydrolytic cleavage.

• The NHS Ester: N-hydroxysuccinimide (NHS) esters are the gold standard for targeting primary amines, forming irreversible amide bonds at physiological to slightly alkaline pH[2].

Experimental Workflow: Self-Validating Bioconjugation Protocol

To ensure scientific integrity, a bioconjugation protocol cannot merely be a sequence of steps; it must be a self-validating system . The following methodology details the functionalization of a monoclonal antibody (mAb) with endo-BCN-PEG2-amido-C6-NHS ester, including integrated quality control checkpoints.

Phase 1: Amine Functionalization (NHS Coupling)

• Buffer Exchange: Exchange the mAb into an amine-free buffer (e.g., 1X PBS, pH 7.5–8.0).

  • Causality: Tris or glycine buffers contain primary amines that competitively quench the NHS ester. A pH of 7.5–8.0 optimizes the deprotonation of lysine ε-amines (pKa ~10.5) while minimizing the rapid hydrolysis of the NHS ester that occurs at higher pH levels.

• Linker Preparation: Dissolve endo-BCN-PEG2-amido-C6-NHS ester in anhydrous DMSO or DMF to a 10 mM stock.

  • Causality: NHS esters are highly moisture-sensitive. Anhydrous solvents prevent premature hydrolysis before the linker is introduced to the aqueous protein environment.

• Conjugation: Add the linker to the mAb at a 5:1 to 10:1 molar excess. Incubate at room temperature for 2 hours with gentle agitation.

• Purification: Remove unreacted linker and the cleaved NHS leaving group using a size-exclusion chromatography (SEC) column or centrifugal ultrafiltration (e.g., 30 kDa MWCO).

Phase 2: System Validation (Intact Mass Spectrometry)

Before proceeding to the SPAAC reaction, the system must validate the Degree of Labeling (DoL).

• Validation Step: Analyze the purified BCN-functionalized mAb via LC-MS intact mass analysis.

• Expected Result: The molecular weight of the intact linker is 549.61 g/mol [2]. During conjugation, the NHS leaving group (115.09 g/mol ) is displaced. Therefore, each successful linker attachment results in a precise mass shift of +434.52 Da . A mass shift of +1303.5 Da, for example, validates a DoL of exactly 3 linkers per antibody.

Phase 3: SPAAC (Click Chemistry)

• Reaction: Introduce the azide-functionalized payload (e.g., Azide-Fluorophore or Azide-Drug) to the BCN-mAb at a 1.5x to 2x molar excess relative to the calculated DoL.

• Incubation: Incubate for 2–4 hours at room temperature.

  • Causality: SPAAC is catalyst-free (copper-free), which preserves protein tertiary structure and prevents heavy metal toxicity—a paramount requirement for in vivo therapeutic applications.

Pathway Visualization

The following diagram illustrates the logical flow and molecular transformations of the self-validating protocol described above.

Bioconjugation workflow utilizing endo-BCN-PEG2-amido-C6-NHS ester for SPAAC.

Applications in Advanced Therapeutics

The precise molecular weight (549.61 g/mol ) and extended architecture of endo-BCN-PEG2-amido-C6-NHS ester make it indispensable in modern drug development:

• Antibody-Drug Conjugates (ADCs): The amido-C6 spacer provides the necessary physical distance between the cytotoxic payload and the antibody, preventing payload-induced protein aggregation and ensuring efficient receptor-mediated internalization.

• PROTACs: In the synthesis of Proteolysis Targeting Chimeras, PEG-based linkers are critical for connecting the E3 ligase ligand to the target protein ligand. The bioorthogonal BCN group allows for the modular, high-throughput assembly of PROTAC libraries via click chemistry.

References

• endo-BCN-PEG2-NHS ester (CAT#: ADC-L-508). Creative Biolabs. 1

• endo-BCN-PEG2-amido-C6-NHS ester | CAS: 1314639-16-1. AxisPharm. 2

• Bcn-nhs (Endo-BCN-PEG2-amido-C6-NHS ester). Sigma-Aldrich. 3

Sources

• 1. endo-BCN-PEG2-NHS ester - Creative Biolabs [creative-biolabs.com]
• 2. endo-BCN-PEG2-amido-C6-NHS ester | CAS: 1314639-16-1 | AxisPharm [axispharm.com]
• 3. Bcn-nhs | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to the Role of PEG2 Spacers in BCN-NHS Crosslinkers

Foreword: The Criticality of the Linker in Modern Bioconjugation

In the landscape of advanced therapeutics and diagnostics, the covalent linkage of disparate molecular entities—be it an antibody to a cytotoxic drug, a protein to a fluorescent probe, or the two ends of a PROTAC—is a foundational requirement. The success of these complex constructs hinges not merely on the reactive chemistries at either end of a crosslinker but profoundly on the nature of the spacer that bridges them. This guide delves into the specific, and often pivotal, role of a short, discrete polyethylene glycol spacer, the di-ethylene glycol (PEG2) moiety, within the architecture of one of the most versatile heterobifunctional crosslinkers: BCN-NHS ester. As researchers, we move beyond simply connecting molecules to intelligently spacing them, and understanding the nuanced contributions of a linker like the PEG2 spacer is paramount to designing effective, stable, and potent bioconjugates.

Deconstructing the BCN-PEG2-NHS Ester: A Trifunctional Powerhouse

The BCN-PEG2-NHS ester is a heterobifunctional crosslinker designed for two-step sequential conjugations. Its architecture can be dissected into three critical components, each with a distinct and indispensable function.

• N-Hydroxysuccinimide (NHS) Ester: This is the amine-reactive workhorse of the molecule. NHS esters react efficiently with primary amines, such as the ε-amine of lysine residues and the N-terminus of proteins, to form stable, covalent amide bonds.[1][2] This reaction proceeds optimally under physiological to slightly alkaline conditions (pH 7.2-8.5), where the target amines are deprotonated and thus sufficiently nucleophilic.[3][4] The primary competing reaction is hydrolysis of the NHS ester, the rate of which increases with pH, making careful buffer selection a critical experimental parameter.[3]

• Bicyclononyne (BCN): As the bioorthogonal reactive partner, the BCN group is a strained alkyne that is central to the power of "click chemistry." Specifically, it participates in Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a reaction that forges a stable triazole linkage with an azide-functionalized molecule.[5][6] The key advantage of SPAAC is that it proceeds rapidly at physiological temperatures and in complex biological media without the need for a cytotoxic copper catalyst.[6][7] This bioorthogonality ensures that the BCN and azide groups react specifically with each other, ignoring other functional groups present in a biological system.[1]

• Polyethylene Glycol (PEG2) Spacer: Nestled between the NHS ester and the BCN group lies the di-ethylene glycol spacer. While seemingly a simple linker, this short, hydrophilic chain is a critical determinant of the crosslinker's overall performance and the properties of the final bioconjugate. Its role is multifaceted and is the core focus of this guide.

Caption: The three key functional components of a BCN-PEG2-NHS ester crosslinker.

The Pivotal Functions of the PEG2 Spacer

The inclusion of even a short, two-unit PEG spacer dramatically enhances the utility of the BCN-NHS crosslinker. Its contributions can be categorized into several key physicochemical and biological effects.

Enhancing Solubility and Mitigating Aggregation

One of the most significant challenges in bioconjugation, particularly in the development of Antibody-Drug Conjugates (ADCs), is the inherent hydrophobicity of many potent cytotoxic payloads.[8][9] Attaching these "greasy" molecules to an antibody can induce aggregation, leading to poor stability, loss of activity, and unfavorable pharmacokinetic profiles.

The PEG2 spacer, composed of repeating hydrophilic ether units, acts as a localized "hydrophilicity reservoir."[10][11] It increases the overall water solubility of the crosslinker itself and, more importantly, of the final antibody-drug conjugate.[3][12] This enhanced solubility is often sufficient to prevent the aggregation that might otherwise occur, ensuring a more homogeneous and stable final product.[8][13] In practice, this means that conjugation reactions can often be performed in predominantly aqueous buffers with minimal organic co-solvent, which is beneficial for maintaining protein integrity.[8]

Providing Optimal Steric Access and Flexibility

The PEG2 spacer introduces a defined and flexible arm between the biomolecule and the second coupling partner. This separation is critical for several reasons:

• Overcoming Steric Hindrance: The target primary amine on a protein surface may reside in a sterically crowded region. The PEG2 spacer extends the reactive BCN group away from the protein backbone, allowing it to more easily access and react with an azide-modified molecule that might otherwise be sterically blocked.[14][15]

• Preserving Biomolecule Function: By creating distance, the spacer minimizes the risk that the conjugated payload will interfere with the protein's native conformation or binding sites, thus helping to preserve its biological activity.[10][16]

• The "Goldilocks" Principle of Spacer Length: While longer PEG chains (e.g., PEG8, PEG12) can provide more spacing, they can also introduce excessive flexibility or their own steric bulk, which in some cases can negatively impact binding affinity or lead to lower drug-to-antibody ratios (DAR).[8][14] The PEG2 spacer often represents an optimal trade-off, providing sufficient clearance to mitigate steric clashes without introducing the potential disadvantages of a longer linker.[8][17]

Ensuring Precise and Controlled Spatial Separation

Unlike polydisperse PEG reagents, a discrete PEG2 spacer has a defined molecular weight and length. This precision is a crucial feature in advanced applications like PROteolysis TArgeting Chimeras (PROTACs).[18][19] The efficacy of a PROTAC depends on its ability to optimally orient a target protein and an E3 ligase to facilitate ubiquitination. The well-defined length of the PEG2 spacer allows for precise control over the distance between these two entities, which is a critical parameter for successful PROTAC design.[18]

Quantitative Impact and Comparative Analysis

The choice of spacer length is a critical optimization parameter in bioconjugate design. While every antibody-payload combination behaves differently, general trends can be observed. Shorter PEG spacers are often sufficient to improve solubility and stability while minimizing potential steric hindrance from the linker itself.[14]

Parameter	No Spacer (PEG0)	Short Spacer (PEG2/PEG4)	Long Spacer (PEG8/PEG12)	Rationale & Causality
Solubility	Low	Moderate-High	High	The hydrophilic ether units of PEG increase water solubility, counteracting the hydrophobicity of the payload and BCN moiety.[8][10]
Aggregation Risk	High	Low	Very Low	Improved solubility directly reduces the propensity for hydrophobic interactions between conjugates that lead to aggregation.[3][13]
Steric Access	Potentially Low	Good	Excellent	A longer spacer arm can better overcome significant steric clashes at the conjugation site.[14]
Linker Flexibility	Low	Moderate	High	Increased number of single bonds in the PEG chain allows for greater conformational freedom.[10]
Potential for Reduced Activity	Moderate	Low	Moderate-High	While providing spacing, very long and flexible linkers can sometimes sterically mask the binding site or allow the payload to fold back onto the antibody.[14][20]
Average DAR	Variable	Often Higher	Can be Lower	In some systems, very long PEG spacers have been shown to decrease conjugation efficiency, possibly due to steric effects of the linker itself.[8]

Field-Proven Experimental Methodologies

The following protocols provide a self-validating framework for the two-stage conjugation process using a BCN-PEG2-NHS ester. Critical quality control steps are embedded within the workflow.

Protocol 1: Amine-Reactive Conjugation (Stage 1)

This stage involves labeling a protein with the BCN-PEG2-NHS ester.

Caption: Experimental workflow for Stage 1: NHS ester conjugation to a protein.

Step-by-Step Methodology:

• Material Preparation:

  • Protein Solution: Prepare the protein (e.g., antibody) at a concentration of 1-10 mg/mL in an amine-free buffer such as Phosphate-Buffered Saline (PBS) at pH 7.2-8.0.[3] Avoid buffers containing primary amines like Tris or glycine, as they will compete with the reaction.[3]

  • Crosslinker Stock Solution: Allow the vial of BCN-PEG2-NHS ester to warm to room temperature before opening to prevent moisture condensation.[3] Immediately before use, prepare a 10 mM stock solution in anhydrous dimethyl sulfoxide (DMSO).[1]

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the freshly prepared BCN-PEG2-NHS ester stock solution to the protein solution.[1] The final concentration of DMSO should ideally be kept below 10% (v/v) to maintain protein stability.[5]

  • Incubate the reaction for 1 hour at room temperature or 2 hours at 4°C with gentle mixing.[1]

• Quenching and Purification:

  • (Optional but recommended) Quench the reaction by adding a quenching buffer (e.g., 1M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM. Incubate for 15 minutes to consume any unreacted NHS ester.[1][3]

  • Remove excess, unreacted crosslinker and byproducts using a desalting column (e.g., Zeba™ Spin Desalting Columns) equilibrated with the desired buffer for Stage 2 (e.g., PBS, pH 7.4).

• Self-Validation/QC:

  • Confirm successful modification by analyzing the purified, BCN-modified protein via Mass Spectrometry (MALDI-TOF or ESI-MS) to observe the mass shift corresponding to the addition of the BCN-PEG2 moiety.

Protocol 2: Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) (Stage 2)

This stage involves conjugating the BCN-modified protein to an azide-functionalized molecule.

Caption: Experimental workflow for Stage 2: SPAAC "click" reaction.

Step-by-Step Methodology:

• Material Preparation:

  • BCN-Modified Protein: Use the purified protein from Stage 1 in a suitable buffer (e.g., PBS, pH 7.4).

  • Azide-Payload: Dissolve the azide-functionalized molecule (drug, fluorophore, etc.) in a compatible solvent (e.g., DMSO, water) to create a concentrated stock solution.

• SPAAC Reaction:

  • Add a 2- to 5-fold molar excess of the azide-payload stock solution to the BCN-modified protein solution.[1]

  • Incubate the reaction for 4-12 hours at room temperature or 12-24 hours at 4°C.[1] The reaction is robust and proceeds efficiently under these conditions.

• Purification:

  • Purify the final conjugate to remove unreacted azide-payload and any solvent. Size-Exclusion Chromatography (SEC) is often the method of choice as it separates based on size and can also detect any high-molecular-weight aggregates formed.

• Self-Validation/Final Characterization:

  • Determine Drug-to-Antibody Ratio (DAR): Use techniques like Hydrophobic Interaction Chromatography (HIC) or UV-Vis spectroscopy to determine the average number of payloads conjugated per antibody.

  • Assess Purity and Aggregation: Analyze the final product by SEC to confirm the absence of aggregates and unreacted starting material.

  • Confirm Biological Activity: Perform a relevant functional assay (e.g., binding assay, cell-based cytotoxicity assay) to ensure the conjugate has retained its intended biological function.

Conclusion: A Small Spacer with a Large Impact

The BCN-PEG2-NHS ester is a testament to the principle that in bioconjugation, every atom matters. The discrete PEG2 spacer is not merely an inert linker; it is an active modulator of critical physicochemical properties. By providing a carefully calibrated balance of hydrophilicity, flexibility, and spatial separation, the PEG2 moiety enhances solubility, mitigates aggregation, and ensures efficient steric access for subsequent reactions.[12][15][] This enables the robust and reproducible synthesis of complex, functional bioconjugates for next-generation therapeutics and advanced research applications. For the scientist in the lab, understanding the foundational role of this short PEG chain is the first step toward rationally designing and successfully executing even the most ambitious bioconjugation strategies.

References

• Current time information in Barcelona, ES. Google. Retrieved March 7, 2026.
• PEGylation and its impact on the design of new... : Future Medicinal Chemistry - Ovid. Ovid.
• The Impact of PEGylation on Protein Function: A Comparative Guide. Benchchem.
• What are PEGylated Proteins? Creative PEGWorks.
• An In-depth Technical Guide to endo-BCN-PEG8-NHS Ester: A Heterobifunctional Linker for Advanced Bioconjugation. Benchchem.
• Protein PEGylation: Navigating Recombinant Protein Stability, Aggregation, and Bioactivity. Hindawi.
• A Brief Description of the Advantages and Challenges of PEGylated Proteins. MtoZ Biolabs.
• BCN-SS-NHS | ADC Linker. MedchemExpress.com.
• A Comprehensive Technical Guide to PEG Spacers in Bioconjugation. Benchchem.
• The Pivotal Role of the PEG4 Spacer in BCN-PEG4-NHS Ester Functionality: An In-depth Technical Guide. Benchchem.
• An In-depth Technical Guide to endo-BCN-PEG8-NHS Ester for Protein and Oligonucleotide Labeling. Benchchem.
• Instructions for Bis-NHS-(PEG)n crosslinkers. BroadPharm.
• An In-depth Technical Guide to Bifunctional BCN Crosslinkers for Researchers, Scientists, and Drug Development Professionals. Benchchem.
• endo-BCN-PEG2-NHS ester (CAT#: ADC-L-508). Creative Biolabs.
• Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates. PubMed.
• understanding strain-promoted alkyne-azide cycloaddition (SPAAC). Benchchem.
• Technical Support Center: Issues with Steric Hindrance When Using Shorter PEG Linkers. Benchchem.
• Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. PMC.
• Chapter 9: The Use of Uniform PEG Compounds in the Design of ADCs. Royal Society of Chemistry.
• BCN | Click Chemistry. MedchemExpress.com.
• Polyethylene glycol-based linkers as hydrophilicity reservoir for antibody-drug conjugates. ScienceDirect.
• BCN-exo-PEG2-NH2 - (CAS 1357379-13-5) | ADC Linker. BOC Sciences.
• Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. MDPI.
• How to Choose Proper PEG Linkers for Bioconjugation: Hints and Best Practices. Precise PEG.
• Strategies to improve the stability of endo-BCN-PEG2-PFP ester in solution. Benchchem.
• Amine-Reactive Crosslinker Chemistry. Thermo Fisher Scientific - US.
• Molecular Insight into the Steric Shielding Effect of PEG on the Conjugated Staphylokinase: Biochemical Characterization and Molecular Dynamics Simulation. PMC.

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The Inner Workings of a Bioorthogonal Mainstay: A Technical Guide to the endo-BCN Strain-Promoted Azide-Alkyne Cycloaddition

Abstract

The Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) has become an indispensable tool in the fields of chemical biology, drug development, and materials science for its ability to form stable covalent bonds in complex biological environments without the need for cytotoxic catalysts.[1] Among the diverse portfolio of strained cyclooctynes, bicyclo[6.1.0]nonyne (BCN) has emerged as a widely utilized reagent due to its favorable balance of reactivity, stability, and synthetic accessibility.[2][3] This in-depth technical guide focuses on the mechanistic underpinnings of the SPAAC reaction specifically involving the endo isomer of BCN. We will explore the fundamental principles driving this bioorthogonal reaction, delve into the kinetics and the subtle electronic effects that govern its efficiency, and provide a detailed, field-proven experimental protocol for its successful implementation. This guide is intended for researchers, scientists, and drug development professionals seeking a deeper understanding and practical guidance on the application of endo-BCN in their work.

Introduction to Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

The concept of "click chemistry," introduced by K. B. Sharpless, describes a class of reactions that are high-yielding, wide in scope, and generate only inoffensive byproducts.[4] The Huisgen 1,3-dipolar cycloaddition between an azide and an alkyne to form a stable triazole is a prime example of a click reaction.[4] However, the thermal reaction requires high temperatures, which are incompatible with biological systems. The development of the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) allowed the reaction to proceed at physiological temperatures but introduced the issue of copper cytotoxicity.[5]

To overcome this limitation, Bertozzi and coworkers developed the strain-promoted azide-alkyne cycloaddition (SPAAC), a copper-free click reaction.[4] SPAAC utilizes a strained cyclooctyne, where the alkyne bond is distorted from its ideal linear geometry. This built-in ring strain, estimated to be around 18 kcal/mol, significantly lowers the activation energy of the [3+2] cycloaddition with an azide, allowing the reaction to proceed readily at physiological temperatures without a catalyst.[6]

The Rise of Bicyclononynes (BCN): A Focus on the endo Isomer

Bicyclo[6.1.0]nonyne (BCN) is a popular cyclooctyne in SPAAC due to its chemical stability, good reactivity, and relatively small size.[2][3] The synthesis of BCN typically yields a mixture of two diastereomers: exo-BCN and endo-BCN, differing in the orientation of the fused cyclopropane ring.[2] While both isomers are reactive in SPAAC, the endo isomer is often preferred and is more commercially available.[2] Notably, endo-BCN derivatives are generally the more reactive isomers in SPAAC.[3][6]

The Core Mechanism of the endo-BCN SPAAC Reaction

The SPAAC reaction is a concerted [3+2] cycloaddition. The high reactivity of endo-BCN is primarily attributed to the significant ring strain within the eight-membered ring, which pre-distorts the alkyne towards the bent geometry of the transition state. This pre-distortion significantly lowers the activation energy of the reaction.

The Distortion/Interaction-Activation Strain Model

A powerful framework for understanding the reactivity of strained molecules is the Distortion/Interaction-Activation Strain Model.[3] This model deconstructs the activation energy (ΔE‡) into two components:

• Distortion Energy (ΔE‡dist): The energy required to deform the reactants (the azide and endo-BCN) from their ground-state geometries to their geometries in the transition state.

• Interaction Energy (ΔE‡int): The stabilizing energy released when the two distorted reactants interact in the transition state.

In SPAAC with strained cyclooctynes like endo-BCN, the majority of the activation barrier is due to the distortion energy required to bend the azide and further distort the already strained alkyne. However, the high degree of pre-distortion in endo-BCN means that less energy is required to reach the transition state geometry compared to a linear alkyne, resulting in a significantly lower overall activation energy.

Transition State Geometry and the Role of the endo Isomer

While a direct comparative computational analysis of the transition states of endo- and exo-BCN is not extensively detailed in the literature, the principles of stereochemistry and steric hindrance offer valuable insights. The endo conformation places the fused cyclopropane ring in a position that may allow for a more favorable approach of the azide, potentially leading to a lower energy transition state compared to the more sterically encumbered exo isomer in certain contexts. However, both isomers exhibit similar reactivities in the reaction with benzyl azide.[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Cyclooctynes for Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) - Enamine [enamine.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Stability of NHS ester moiety in endo-BCN-PEG2-amido-C6-NHS ester

Technical Guide: Stability and Optimization of endo-BCN-PEG2-amido-C6-NHS Ester

Executive Summary The endo-BCN-PEG2-amido-C6-NHS ester is a high-performance heterobifunctional linker designed for bioorthogonal conjugation. It bridges amine-containing biomolecules (via the NHS ester) with azide-functionalized targets (via the BCN moiety) using Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[1][2][3] While the BCN group is kinetically robust, the N-hydroxysuccinimide (NHS) ester moiety represents the "ticking clock" of the molecule. Its stability is governed by a kinetic competition between productive aminolysis (conjugation) and non-productive hydrolysis (degradation).[4] This guide provides the mechanistic insights and field-proven protocols necessary to maximize conjugation efficiency.

Part 1: The Stability Profile

The stability of this reagent is not monolithic; it is a tale of two functional groups with vastly different kinetic profiles.

The NHS Ester Moiety (The Critical Variable)

The NHS ester is inherently moisture-sensitive.[5] In aqueous environments, it undergoes hydrolysis, releasing N-hydroxysuccinimide and a non-reactive carboxylic acid.[6] This reaction is pH-dependent and autocatalytic.

• Mechanism: Water acts as a nucleophile, attacking the carbonyl carbon of the ester. This competes directly with the primary amine of your target protein (Lysine ε-amine or N-terminal α-amine).

• The pH Dilemma:

  • Acidic Conditions (pH < 6): Hydrolysis is slow, but amine reactivity is negligible because amines are protonated (

    ).[6]

  • Basic Conditions (pH > 8.5): Amine reactivity is high (

    ), but hydrolysis becomes rapid (minutes).

  • Operational Sweet Spot: pH 7.2 – 8.0 represents the optimal trade-off where aminolysis (

    ) significantly outpaces hydrolysis ( ).

Table 1: NHS Ester Hydrolysis Half-Lives vs. pH Data synthesized from standard aliphatic NHS ester kinetics.

pH Condition	Half-Life ( ) at 25°C	Operational Implication
pH 7.0	~4 - 5 hours	Stable enough for long incubations.
pH 8.0	~1 hour	Work quickly; mix reagent immediately.
pH 8.6	~10 minutes	Critical Danger Zone. Rapid degradation.
pH 9.0+	< 5 minutes	Unsuitable for efficient conjugation.

The endo-BCN Moiety

The BCN (Bicyclo[6.1.0]nonyne) group is thermodynamically strained but kinetically stable in most aqueous buffers.

• Acid Stability: Unlike some TCO (trans-cyclooctene) derivatives, BCN is relatively resistant to mild acid, though prolonged exposure to very low pH (< 2) should be avoided.

• Thiol Reactivity: BCN can undergo side reactions with free thiols (e.g., reduced Cysteine) via "thiol-yne" addition.[7] If your protein has free thiols, consider capping them with NEM or keeping the pH strictly controlled, although SPAAC is generally faster than thiol addition.

Part 2: Mechanistic Visualization

The following diagram illustrates the kinetic competition that dictates the success of your experiment.

Caption: Kinetic competition between productive aminolysis (Path A) and non-productive hydrolysis (Path B). pH control is the throttle for these pathways.

Part 3: Storage and Handling Protocols[5][8]

To preserve the integrity of the NHS ester, strict adherence to anhydrous handling is required.[6]

1. Long-Term Storage

• Temperature: Store at -20°C .

• Environment: Keep the vial tightly sealed with a desiccant.[4]

• Inert Gas: Ideally, store under argon or nitrogen to prevent oxidation of the BCN or moisture ingress.

2. Solubilization (The "Fresh is Best" Rule)

• Equilibration: Allow the vial to warm to room temperature before opening. Opening a cold vial condenses atmospheric moisture directly onto the reagent, initiating hydrolysis.

• Solvent: Use Anhydrous DMSO (Dimethyl Sulfoxide) or DMA (Dimethylacetamide).

  • Note: Avoid DMF if it is old; degraded DMF contains amines that will quench the NHS ester.

• Timing: Prepare the stock solution immediately before use.

  • Warning: Do not store stock solutions.[8] The NHS ester half-life in "wet" organic solvents is significantly reduced.

Part 4: Optimized Conjugation Workflow

This protocol is designed to maximize the labeling efficiency of the NHS ester while preserving the BCN activity.

Materials

• Buffer: PBS (pH 7.[8]4) or HEPES (pH 7.5). Avoid Tris or Glycine.

• Solvent: Anhydrous DMSO.[6][9]

• Quench: 1M Tris (pH 8.0).

Step-by-Step Protocol

• Protein Preparation:

  • Ensure protein is in an amine-free buffer (PBS/HEPES).

  • Adjust pH to 7.2 – 8.0.

  • Concentration: > 1-2 mg/mL (Higher concentration favors aminolysis over hydrolysis).

• Reagent Solubilization:

  • Dissolve endo-BCN-PEG2-amido-C6-NHS ester in anhydrous DMSO to a concentration of 10–50 mM.

• Conjugation Reaction:

  • Add the reagent to the protein solution.

  • Molar Excess: Use 5–20 equivalents of reagent per mole of protein (optimize based on protein density).

  • Solvent Limit: Keep final DMSO concentration < 10% (v/v) to prevent protein denaturation.

  • Incubation: 30–60 minutes at Room Temperature (RT) or 2 hours at 4°C.

• Quenching:

  • Add 1M Tris (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes. This ensures all unreacted NHS esters are neutralized, preventing non-specific binding later.

• Purification:

  • Remove excess reagent via Desalting Column (e.g., Zeba Spin) or Dialysis.[3][8] This is critical to remove free BCN which would compete in the subsequent click reaction.

Caption: Operational workflow for maximizing NHS ester stability and conjugation yield.

Part 5: Troubleshooting

Observation	Probable Cause	Corrective Action
Low Conjugation Efficiency	Hydrolysis of NHS ester prior to reaction.	Ensure DMSO is anhydrous.[6][9] Do not store stock solutions. Check buffer pH.[6][8][10][11][12]
Precipitation	Reagent insolubility in aqueous buffer.	Dissolve in DMSO first.[3][8] Ensure PEG spacer is sufficient (PEG2 is short; may require slow addition).
No "Click" Reaction Later	BCN degradation or masking.	Avoid free thiols in buffers. Ensure excess BCN reagent was fully removed during purification.

References

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. endo-BCN-PEG2-NHS ester_TargetMol [targetmol.com]
• 3. broadpharm.com [broadpharm.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. nanocomposix.com [nanocomposix.com]

Mastering Heterobifunctional BCN-NHS Linkers: A Technical Guide for Chemical Biology

Executive Summary

The heterobifunctional BCN-NHS linker represents a cornerstone in modern bioconjugation, bridging the gap between classical amine chemistry and bioorthogonal "click" chemistry. By combining an amine-reactive N-hydroxysuccinimide (NHS) ester with a strained bicyclo[6.1.0]nonyne (BCN), this reagent enables the precise construction of Antibody-Drug Conjugates (ADCs), surface microarrays, and metabolic probes without the toxicity associated with copper-catalyzed reactions.

This guide provides a rigorous technical analysis of BCN-NHS linkers, focusing on kinetic parameters, stability profiles, and validated protocols for high-yield bioconjugation.

Chemical Architecture and Mechanism

The utility of the BCN-NHS linker stems from its dual-modality reactivity, allowing for the sequential conjugation of two distinct molecular species.

The NHS Ester Moiety (Amine Targeting)

The NHS ester targets primary amines (

), specifically the -amino groups of lysine residues and the N-terminus of proteins.[1]

• Mechanism: Nucleophilic attack by the amine on the ester carbonyl, releasing N-hydroxysuccinimide as a byproduct.[1]

• Critical Parameter: pH control is vital. At low pH, amines are protonated (

  ) and unreactive. At high pH (>9.0), the NHS ester undergoes rapid hydrolysis. The optimal window is pH 8.0–8.5 .

The BCN Moiety (Bioorthogonal Click)

The BCN group is a strained alkyne that reacts with azides via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).[1][2][3]

• Mechanism: A [3+2] cycloaddition driven by the release of ring strain (~20 kcal/mol) inherent in the fused cyclopropane-cyclooctyne system.

• Isomerism: Commercial BCN is typically the endo isomer. Kinetic studies indicate endo-BCN is slightly more reactive (

  ) than exo-BCN ( ) toward benzyl azide [1].[2][4]

Mechanistic Visualization

The following diagram illustrates the dual-reaction pathway, highlighting the sequential nature of the conjugation.

Figure 1: Sequential conjugation mechanism. The NHS ester first installs the BCN handle onto the protein, followed by the specific attachment of an azide-functionalized payload.

Strategic Selection: BCN vs. DBCO

A common dilemma in chemical biology is choosing between BCN and Dibenzocyclooctyne (DBCO).[5][6] While DBCO is often the default for its speed with aliphatic azides, BCN offers superior physicochemical properties for specific applications.[3][6]

Comparative Performance Data

The following table synthesizes kinetic and stability data to guide reagent selection.

Feature	BCN (Bicyclo[6.1.0]nonyne)	DBCO (Dibenzocyclooctyne)
Kinetics (Aliphatic Azides)	Moderate ( ) [1]	Fast ( ) [2]
Kinetics (Aromatic Azides)	Superior (~ ) [2]	Poor (~ ) [2]
Hydrophobicity	Low (More Hydrophilic)	High (Prone to aggregation)
Thiol Stability (GSH)	High (Stable > 6 hours) [3]	Low (Reacts with thiols)
Steric Bulk	Compact (Endo/Exo)	Bulky (Fused aromatic rings)

Decision Framework

• Choose BCN if: You are working in intracellular environments (high glutathione), require high solubility for the linker, or are targeting aromatic azides.

• Choose DBCO if: You require the absolute fastest kinetics for cell-surface labeling of aliphatic azides and hydrophobicity is not a limiting factor.

Experimental Protocol: Antibody-Drug Conjugate (ADC) Synthesis

This protocol describes the "Amine-First" strategy, where the antibody is functionalized with BCN before reacting with the drug payload. This prevents the hydrolysis of the NHS ester that would occur if the linker were stored in aqueous buffer.

Materials

• Antibody: Monoclonal IgG (1–5 mg/mL) in PBS.

• Linker: BCN-PEG

  -NHS Ester (dissolved in anhydrous DMSO to 10 mM).

• Buffers:

  • Labeling Buffer: 0.1 M Sodium Bicarbonate, pH 8.3.

  • Quenching Buffer: 1 M Tris-HCl, pH 8.0.

• Payload: Azide-functionalized drug/fluorophore (10 mM in DMSO).

Workflow Diagram

Figure 2: Step-by-step workflow for generating Antibody-Drug Conjugates using BCN-NHS linkers.

Detailed Methodology

• Buffer Exchange: Antibodies are often stored in Tris (which contains amines). You must exchange the antibody into 0.1 M Sodium Bicarbonate (pH 8.3) using a spin desalting column (e.g., Zeba or Amicon) prior to reaction.

• Activation (NHS Reaction):

  • Add 10–20 molar equivalents of BCN-NHS ester to the antibody.

  • Keep organic solvent (DMSO) < 10% of total volume to prevent protein denaturation.

  • Incubate for 60 minutes at Room Temperature (RT).

• Quenching & Purification:

  • Add 50

    L of 1 M Tris (pH 8.0) to quench unreacted NHS esters.

  • Critical Step: Remove excess unreacted linker via a desalting column (7K MWCO). Failure to remove excess BCN will result in the free linker consuming your azide payload in the next step.

• Click Reaction (SPAAC):

  • Add 5 molar equivalents of the Azide-Payload to the purified BCN-Antibody.

  • Incubate for 4 hours at RT or Overnight at 4°C.

  • Note: No copper catalyst is required.[1][3][6][7]

Advanced Applications

Intracellular Metabolic Labeling

BCN is preferred over DBCO for intracellular labeling due to its stability against glutathione (GSH).[3] DBCO can undergo a thiol-yne reaction with GSH, leading to non-specific background and loss of probe [3].

• Protocol Insight: Cells are treated with tetra-acetylated N-azidoacetylmannosamine (Ac

  ManNAz), which is metabolized and expressed as sialic acid azides on the surface. BCN-dye conjugates are then added for imaging.

Cleavable Linkers (BCN-SS-NHS)

For therapeutic applications, drug release is often required upon cellular internalization.

• Structure: The BCN-SS-NHS linker incorporates a disulfide bond between the BCN and NHS moieties.[8]

• Mechanism: Upon endocytosis, the high intracellular concentration of glutathione (GSH) reduces the disulfide bond, releasing the drug payload from the antibody carrier [4].

References

• BenchChem. (2025).[1][3][4][5][6] A Comparative Guide to endo-BCN-O-PNB for Live-Cell Imaging. Retrieved from

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition. Retrieved from

• Watson, D. S., et al. (2025). Comparative Study of Click Handle Stability in Common Ligation Conditions. Retrieved from

• Conju-Probe. (2025). BCN-SS-NHS (exo) - Cleavable Heterobifunctional Linker. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. What is Click Chemistry? | BroadPharm [broadpharm.com]
• 8. BCN-SS-NHS - Creative Biolabs [creative-biolabs.com]

Difference between endo-BCN and exo-BCN stereochemistry in linkers

An In-Depth Technical Guide to the Stereochemistry of Endo- and Exo-BCN Linkers in Bioconjugation

Authored by a Senior Application Scientist

Introduction: The Critical Role of Cycloalkynes in Modern Bioconjugation

The advent of bioorthogonal chemistry has revolutionized the way we label and track biomolecules in their native environment. Among the most powerful reactions in this toolbox is the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a reaction that proceeds rapidly and selectively at physiological temperatures without the need for a cytotoxic copper catalyst. At the heart of this reaction are strained cyclooctynes, and among the most prominent of these is bicyclo[6.1.0]non-4-yne, commonly known as BCN.

This guide delves into the nuanced, yet critical, stereochemical differences between the two primary isomers of BCN: endo-BCN and exo-BCN. While seemingly minor, this stereoisomeric distinction has profound implications for reaction kinetics, stability, and the overall success of a bioconjugation strategy. Understanding these differences is paramount for researchers, scientists, and drug development professionals aiming to design and execute robust and reproducible bioconjugation workflows.

The Core Distinction: Unpacking the Stereochemistry of Endo- and Exo-BCN

The fundamental difference between endo-BCN and exo-BCN lies in the spatial orientation of the cyclopropane ring relative to the larger cyclooctyne ring.

• Endo-BCN: In the endo isomer, the cyclopropane ring is oriented on the same side (syn) as the larger bridge of the bicyclic system. This arrangement results in a more compact, V-shaped conformation.

• Exo-BCN: Conversely, in the exo isomer, the cyclopropane ring is on the opposite side (anti) of the larger bridge, leading to a more linear and extended conformation.

This seemingly subtle difference in three-dimensional structure is the primary driver of the distinct chemical properties and reactivity profiles of the two isomers.

Caption: Stereochemical difference between endo- and exo-BCN.

Reactivity in SPAAC: A Tale of Two Isomers

The primary application of BCN linkers is in SPAAC reactions with azides. The rate of this reaction is critically dependent on the degree of ring strain in the cyclooctyne. While both isomers are sufficiently strained to react with azides, their kinetics differ significantly.

The Kinetic Advantage of Exo-BCN

Generally, exo-BCN exhibits faster reaction kinetics in SPAAC compared to endo-BCN. This can be attributed to several factors:

• Increased Ring Strain: The exo conformation is believed to possess slightly higher ring strain, which is a key driving force for the cycloaddition reaction.

• Steric Accessibility: The more linear and extended structure of exo-BCN may present a more sterically accessible alkyne for the incoming azide, facilitating the reaction.

Comparative Reaction Kinetics

The table below summarizes typical second-order rate constants for the reaction of endo- and exo-BCN with a model azide (e.g., benzyl azide).

BCN Isomer	Typical Second-Order Rate Constant (M⁻¹s⁻¹)	Reference
Endo-BCN	~0.1 - 0.3
Exo-BCN	~0.5 - 1.0

Note: Absolute rate constants can vary depending on the specific azide, solvent, and temperature. However, the trend of exo-BCN reacting faster than endo-BCN is consistently observed.

Stability and Handling Considerations

While reactivity is a key consideration, the stability of the linker itself is equally important, particularly for applications involving multi-step syntheses or long-term storage.

• Endo-BCN: The endo isomer is generally considered to be more stable than the exo isomer. Its more compact structure may offer some degree of steric protection to the strained alkyne, reducing its propensity for undesired side reactions or oligomerization.

• Exo-BCN: The higher reactivity of exo-BCN comes at the cost of reduced stability. This isomer is more prone to decomposition, especially in the presence of trace metals or upon prolonged storage. It is often recommended to use exo-BCN derivatives promptly after synthesis or purchase and to store them under an inert atmosphere at low temperatures.

Experimental Protocols: A Practical Guide

The choice between endo- and exo-BCN will ultimately depend on the specific requirements of the experiment. The following provides a generalized workflow for a typical bioconjugation experiment using a BCN-functionalized molecule and an azide-tagged biomolecule.

General Workflow for SPAAC Bioconjugation

Caption: A generalized experimental workflow for SPAAC bioconjugation.

Step-by-Step Protocol

• Reagent Preparation:

  • Dissolve the azide-tagged biomolecule (e.g., protein, antibody) in a suitable aqueous buffer (e.g., PBS, pH 7.4). The concentration will depend on the specific biomolecule but is typically in the low micromolar to millimolar range.

  • Dissolve the BCN-linker conjugate (either endo or exo) in a water-miscible organic solvent (e.g., DMSO, DMF) to create a concentrated stock solution.

• SPAAC Reaction:

  • Add the BCN-linker stock solution to the solution of the azide-tagged biomolecule. A typical molar excess of the BCN linker is 3-10 fold over the biomolecule to ensure efficient conjugation.

  • The final concentration of the organic solvent should be kept low (typically <5% v/v) to avoid denaturation of the biomolecule.

  • Incubate the reaction mixture at room temperature or 37°C. The reaction time will depend on the specific reactants and their concentrations. For the faster-reacting exo-BCN, incubation times of 1-4 hours are often sufficient. For endo-BCN, longer incubation times of 4-12 hours or overnight may be necessary.

• Purification:

  • Remove the excess unreacted BCN linker and byproducts. Common purification methods include:

    • Size-Exclusion Chromatography (SEC): Effective for separating the larger bioconjugate from smaller reactants.

    • Dialysis or Buffer Exchange: Suitable for removing small molecules from a solution of large biomolecules.

    • Affinity Chromatography: If the biomolecule has a specific tag (e.g., His-tag), this can be used for highly specific purification.

• Analysis and Characterization:

  • Confirm the successful conjugation and assess the purity of the final product using techniques such as:

    • SDS-PAGE: To visualize the increase in molecular weight of the conjugated biomolecule.

    • Mass Spectrometry (e.g., MALDI-TOF, ESI-MS): To determine the precise mass of the conjugate and confirm the degree of labeling.

    • UV-Vis Spectroscopy or Fluorescence: If the BCN linker contains a chromophore or fluorophore, this can be used to quantify the extent of conjugation.

  • Perform functional assays to ensure that the biological activity of the biomolecule has not been compromised by the conjugation process.

Choosing the Right Isomer: A Decision Framework

The selection of endo-BCN versus exo-BCN is a critical decision in the design of a bioconjugation experiment. The following framework can guide this choice:

Consideration	Choose Endo-BCN if:	Choose Exo-BCN if:
Reaction Speed	The biomolecule is stable for extended incubation times.	Rapid conjugation is required to minimize potential degradation of the biomolecule.
Biomolecule Sensitivity	The biomolecule is robust and can tolerate longer reaction times.	The biomolecule is sensitive and requires short reaction times to maintain its activity.
Linker Stability	The BCN-functionalized molecule needs to be stored for a prolonged period before use.	The BCN-functionalized molecule will be used immediately after preparation.
Steric Hindrance	The azide is in a sterically unhindered position on the biomolecule.	The azide is in a sterically crowded environment, and the more accessible alkyne of exo-BCN may be beneficial.

Conclusion: A Nuanced Choice for Optimal Bioconjugation

The distinction between endo- and exo-BCN is a prime example of how subtle stereochemical differences can have a significant impact on the outcome of a chemical reaction. While exo-BCN offers the advantage of faster kinetics, this comes at the cost of reduced stability. Conversely, endo-BCN provides greater stability, making it a more robust choice for applications requiring long-term storage or multi-step synthetic procedures.

As a Senior Application Scientist, my recommendation is to carefully consider the specific demands of your experimental system. For time-sensitive applications or with delicate biomolecules, the rapid kinetics of exo-BCN may be indispensable. However, for applications where stability and reproducibility over time are paramount, the more stable endo-BCN may be the more prudent choice. A thorough understanding of the principles outlined in this guide will empower researchers to make informed decisions, leading to more successful and reproducible bioconjugation outcomes.

References

• Title: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) for Chemical Biology and Drug Discovery Source: Chemical Reviews URL: [Link]

The Hydrophilic Advantage: A Technical Guide to PEG2-amido-C6 Spacers in Modern Bioconjugation

This guide provides an in-depth exploration of the functional benefits derived from the hydrophilicity of PEG2-amido-C6 spacers in the field of bioconjugation. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the core physicochemical properties of this specific linker class and explains the causality behind its significant advantages in enhancing the stability, solubility, and pharmacokinetic profiles of complex biologics like Antibody-Drug Conjugates (ADCs).

The Pivotal Role of Linker Chemistry in Bioconjugate Design

Bioconjugation, the chemical linking of two or more molecules where at least one is a biomolecule, is the foundation of many advanced therapeutics and diagnostics.[1] In this context, the linker is not merely a passive connector but an active modulator of the conjugate's overall properties.[][3] The design of the linker directly influences the stability, solubility, pharmacokinetics (PK), and pharmacodynamics (PD) of the final product.[1][4]

A primary challenge in modern bioconjugate development, particularly for ADCs, is the inherent hydrophobicity of many potent cytotoxic payloads.[4][5] Conjugating these lipophilic molecules to an antibody can induce aggregation, compromise stability, and lead to rapid clearance from circulation, thereby reducing therapeutic efficacy.[3][5][6] Hydrophilic spacers, such as those based on polyethylene glycol (PEG), have emerged as an indispensable tool to counteract these liabilities.[7][8][9]

Deconstructing the PEG2-amido-C6 Spacer: Structure and Intrinsic Properties

The PEG2-amido-C6 spacer is a discrete, heterobifunctional linker designed to offer a precise balance of hydrophilicity, stability, and spatial separation. Its structure can be broken down into three key functional components:

• PEG2 Moiety (di-ethylene glycol): This is the primary driver of hydrophilicity. The two repeating ethylene oxide units contain ether oxygen atoms that readily form hydrogen bonds with water molecules.[10][11] This interaction creates a localized hydration shell around the linker.[1]

• Amido Group (-C(O)NH-): This amide bond provides a highly stable and robust connection point within the linker backbone, resistant to enzymatic and chemical degradation in physiological conditions.

• C6 Spacer (Hexyl Chain): This six-carbon aliphatic chain provides spatial separation between the conjugated molecules. This separation is critical for reducing steric hindrance, ensuring that the biological activity of the antibody (e.g., antigen binding) is not impeded by the attached payload.[8][12]

The combination of the highly polar PEG2 moiety with the more non-polar C6 chain results in an amphiphilic spacer that imparts significant hydrophilic character to the overall conjugate.[11]

Caption: How hydrophilic spacers mitigate ADC aggregation.

Key Hydrophilicity-Driven Benefits in Bioconjugation

The integration of a PEG2-amido-C6 spacer imparts several measurable advantages to a bioconjugate.

Enhanced Aqueous Solubility and Mitigation of Aggregation

This is the most direct and critical benefit. Hydrophobic payloads often cause ADCs to aggregate, leading to manufacturing challenges, poor stability, and potential immunogenicity. [5][6]The hydrophilic PEG spacer counteracts this by creating a solubilizing hydration shell that sterically hinders intermolecular hydrophobic interactions. [3][13]Studies have shown that PEGylating proteins can prevent precipitation by rendering aggregates soluble and slowing the overall rate of aggregation. [13]Similarly, incorporating hydrophilic linkers like PEG has been shown to dramatically reduce aggregation in ADCs, with some studies showing a reduction from as high as 80% to less than 5%. [14]

Improved Pharmacokinetics and In Vivo Stability

The PEG-induced hydration shell increases the hydrodynamic radius of the bioconjugate. [7][15]This larger size reduces the rate of renal clearance, thereby extending the molecule's circulation half-life in the bloodstream. [10][16]Furthermore, this steric shield can protect the bioconjugate from degradation by proteolytic enzymes, enhancing its stability in vivo. [17][18]

Enabling Higher Drug-to-Antibody Ratios (DAR)

Therapeutic potency can often be increased by attaching more drug molecules to each antibody (a higher DAR). [5]However, with hydrophobic payloads, a higher DAR exacerbates aggregation problems. [4]The solubilizing effect of hydrophilic PEG linkers is a key enabling technology for the successful development of stable and effective ADCs with higher DARs (e.g., DAR8). [5][19]This allows for the delivery of a more potent therapeutic dose to the target site without compromising the biophysical properties of the conjugate. [19]

Reduced Immunogenicity

The "stealth" properties conferred by PEGylation can mask potentially immunogenic epitopes on the surface of the biomolecule. [15][17]By shielding these regions from recognition by the host's immune system, the risk of an anti-drug antibody (ADA) response can be significantly lowered. [8]

Quantitative Impact of Hydrophilic Spacers

The benefits of incorporating hydrophilic spacers can be quantified through various analytical techniques. The table below summarizes typical performance improvements observed when using a hydrophilic PEG spacer compared to a more hydrophobic alternative.

Parameter	Typical Result with Hydrophobic Linker	Typical Result with PEG2-amido-C6 Spacer	Scientific Rationale	Supporting Evidence
Aggregation	High (Can be >50%)	Low (<5%)	Hydrophilic hydration shell prevents intermolecular hydrophobic interactions.	[13][14]
Aqueous Solubility	Low, may require co-solvents	High, soluble in aqueous buffers	PEG moiety increases overall polarity and interaction with water.	[10][17][20][21]
In Vivo Half-Life	Shorter	Longer	Increased hydrodynamic volume reduces renal clearance.	[7][10][15]
Achievable DAR	Limited (typically 2-4)	Higher (up to 8 or more)	Mitigates payload-induced hydrophobicity, preventing aggregation at high loading.	[4][5][19]
Stability (37°C)	Variable, prone to precipitation	High (stable for >15 days)	Reduced aggregation and steric shielding from degradative enzymes.	[18][19]

Experimental Protocols

The following protocols provide a framework for synthesizing and validating the benefits of a PEG2-amido-C6 spacer in an ADC context.

Protocol 1: Synthesis of an ADC via NHS-Ester Chemistry

This protocol describes the conjugation of a drug-linker construct, activated with an N-hydroxysuccinimide (NHS) ester, to the primary amines (lysine residues) of a monoclonal antibody.

Materials:

• Monoclonal Antibody (mAb) in PBS, pH 7.4

• Amine-reactive Linker-Payload (e.g., Payload-C6-amido-PEG2-NHS ester) dissolved in anhydrous DMSO

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Purification System: Size-Exclusion Chromatography (SEC) column

Workflow:

Caption: Experimental workflow for ADC synthesis and characterization.

Procedure:

• Antibody Preparation: Ensure the mAb is in an amine-free buffer (e.g., PBS) at a concentration of 5-10 mg/mL.

• Conjugation Reaction: Slowly add a calculated molar excess (e.g., 5-10 fold) of the dissolved Linker-Payload-NHS ester to the stirring antibody solution. The final concentration of organic solvent (DMSO) should be kept below 10% (v/v).

• Incubation: Allow the reaction to proceed for 1-2 hours at room temperature with gentle agitation.

• Quenching: Stop the reaction by adding the quenching buffer to a final concentration of 50 mM to consume any unreacted NHS esters.

• Purification: Purify the resulting ADC from unconjugated linker-payload and other small molecules using a pre-equilibrated SEC column. Collect fractions corresponding to the monomeric antibody peak.

• Characterization:

  • Determine the final protein concentration (e.g., A280).

  • Calculate the Drug-to-Antibody Ratio (DAR) using Hydrophobic Interaction Chromatography (HIC) or Mass Spectrometry.

  • Assess purity and aggregation levels using SEC (as described in Protocol 2).

Protocol 2: Comparative Aggregation Analysis by SEC

This self-validating protocol directly measures the benefit of the hydrophilic spacer by comparing it against a hydrophobic counterpart.

Objective: To quantify the percentage of high molecular weight species (aggregates) in ADC preparations.

Materials:

• ADC-PEG2 (synthesized using the hydrophilic spacer)

• ADC-Hydrophobic (a control ADC synthesized with a non-PEGylated, aliphatic linker)

• SEC-HPLC system with a UV detector (280 nm)

• Appropriate SEC column (e.g., suitable for separating mAb monomers and aggregates)

• Mobile Phase (e.g., 150 mM Sodium Phosphate, pH 7.0)

Procedure:

• System Equilibration: Equilibrate the SEC-HPLC system with the mobile phase until a stable baseline is achieved.

• Sample Preparation: Dilute both ADC samples to a concentration of 1 mg/mL in the mobile phase.

• Injection: Inject a fixed amount (e.g., 50 µg) of the ADC-Hydrophobic sample onto the column.

• Data Acquisition: Run the chromatogram and record the UV absorbance at 280 nm. Identify the peaks corresponding to the monomer and any high molecular weight (HMW) aggregates, which will elute earlier.

• Analysis (Hydrophobic): Integrate the peak areas for the monomer and HMW species. Calculate the percentage of aggregate: % Aggregate = (Area_HMW / (Area_HMW + Area_Monomer)) * 100.

• Repeat for PEGylated ADC: Thoroughly wash the column and repeat steps 3-5 for the ADC-PEG2 sample.

• Comparison: Compare the calculated % Aggregate for both samples. A significantly lower value for the ADC-PEG2 sample validates the anti-aggregation benefit of the hydrophilic spacer.

Conclusion and Future Outlook

The PEG2-amido-C6 spacer is a powerful tool in bioconjugation, offering a discrete and effective solution to the challenges posed by hydrophobic molecules. Its primary benefit, hydrophilicity, directly translates into improved aqueous solubility, reduced aggregation, enhanced in vivo stability, and the ability to construct more potent therapeutics with higher drug loading. [5][7][13]The mechanistic understanding of how its hydration shell influences the physicochemical properties of a bioconjugate allows for the rational design of superior targeted therapies. As the field moves towards increasingly complex and potent payloads, the strategic incorporation of well-defined hydrophilic linkers will remain a cornerstone of successful bioconjugate development.

References

• A Comprehensive Technical Guide to PEG Spacers in Bioconjug

• PEGylation. (n.d.). Wikipedia. [Link]

• The Art of PEGylation: From Simple Polymer to Sophisticated Drug Delivery System. (2025). MDPI. [Link]

• Questioning the use of PEGylation for drug delivery. (n.d.). SciSpace. [Link]

• PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation. (2024). AxisPharm. [Link]

• The Art of PEGylation: "From Simple Polymer to Sophisticated Drug Delivery System". (2025). Preprints.org. [Link]

• PEGylation in Pharmaceutical Development: Current Status and Emerging Trends in Macromolecular and Immunotherapeutic Drugs. (2024). PMC. [Link]

• Modulation of protein aggregation by polyethylene glycol conjugation: GCSF as a case study. (n.d.). PMC. [Link]

• The role of hydrophilic linkers in next-generation antibody-drug conjugates. (2026). PubMed. [Link]

• Continuing Momentum in Bioconjugate Therapeutics with Advanced Linker Chemistry. (2024). American Pharmaceutical Review. [Link]

• Linker Technologies in ADCs: How They Impact Efficacy & Stability. (n.d.). Sygnature Discovery. [Link]

• Linkers Having a Crucial Role in Antibody–Drug Conjugates. (2016). MDPI. [Link]

• Chapter 9: The Use of Uniform PEG Compounds in the Design of ADCs. (2021). Books. [Link]

• Fmoc-PEG Linkers and PEGylation Reagents. (2019). Aapptec Peptides. [Link]

• Novel hydrophilic drug linkers enable exatecan-based antibody-drug conjugates with promising physiochemical properties and in vivo activity. (2021). Molecular Cancer Therapeutics - AACR Journals. [Link]

• Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. (n.d.). PMC. [Link]

• The Effect of Mini-PEG-Based Spacer Length on Binding and Pharmacokinetic Properties of a 68Ga-Labeled NOTA-Conjugated Antagonistic Analog of Bombesin. (2014). MDPI. [Link]

• Spacer. (n.d.). ELLA Biotech. [Link]

• What Spacers Should I Use in My Peptides?. (2025). LifeTein. [Link]

• Expedient synthesis of trifunctional oligoethyleneglycol-amine linkers and their use in the preparation of PEG-based branched platforms. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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• 3. sygnaturediscovery.com [sygnaturediscovery.com]
• 4. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. The role of hydrophilic linkers in next-generation antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chempep.com [chempep.com]
• 10. purepeg.com [purepeg.com]
• 11. books.rsc.org [books.rsc.org]
• 12. Spacer - ELLA Biotech [ellabiotech.com]
• 13. Modulation of protein aggregation by polyethylene glycol conjugation: GCSF as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. PEGylation - Wikipedia [en.wikipedia.org]
• 16. PEGylated Protein Drugs | BroadPharm [broadpharm.com]
• 17. precisepeg.com [precisepeg.com]
• 18. peptide.com [peptide.com]
• 19. aacrjournals.org [aacrjournals.org]
• 20. PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation | AxisPharm [axispharm.com]
• 21. Polyethylene Glycol (PEG) and Pegylation of Proteins | Thermo Fisher Scientific - TW [thermofisher.com]

Technical Guide: Copper-Free Click Chemistry Reagents for Protein Labeling

Executive Summary

The transition from Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to copper-free bioorthogonal chemistries represents a paradigm shift in chemical biology. While Cu(I) catalysts provide rapid kinetics, their cytotoxicity and propensity to denature proteins render them unsuitable for live-cell imaging and sensitive therapeutic production (e.g., ADCs).

This guide provides a technical deep-dive into the two dominant copper-free methodologies: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) and Inverse Electron-Demand Diels-Alder (IEDDA) . We analyze reagent kinetics, solubility profiles, and stability factors to enable evidence-based experimental design.

Part 1: The Mechanistic Foundation

Understanding the driving forces behind these reactions is critical for troubleshooting low yields or slow kinetics. Unlike CuAAC, which relies on metal catalysis to lower the activation energy barrier, copper-free methods utilize intrinsic ring strain or orbital favorability .

SPAAC: Strain-Promoted [3+2] Cycloaddition

Developed by the Bertozzi group (Agard et al., 2004), SPAAC relies on cyclooctynes (e.g., DBCO, BCN). The bond angles in the eight-membered ring are forced to ~160°, creating significant ring strain (~18 kcal/mol). This strain raises the ground state energy of the alkyne, lowering the activation energy (

) required to react with an azide.

IEDDA: [4+2] Cycloaddition

Introduced for bioconjugation by the Fox group (Blackman et al., 2008), IEDDA involves an electron-poor diene (Tetrazine) and an electron-rich dienophile (Trans-Cyclooctene or TCO).[1] The reaction is driven by the overlap of the HOMO of the dienophile and the LUMO of the diene, followed by a retro-Diels-Alder step that releases nitrogen gas (

). This release of gas makes the reaction effectively irreversible and contributes to its exceptional speed.

Mechanistic Pathway Diagram

Caption: Comparative mechanistic flow of SPAAC (strain-driven) vs. IEDDA (orbital-driven).

Part 2: Reagent Selection & Comparative Kinetics

Selecting the correct reagent pair is a trade-off between reaction speed (

) , stability , and hydrophobicity .

The Kinetic Hierarchy

The second-order rate constant (

) dictates the concentration required for efficient labeling.

• SPAAC reagents are relatively slow; they require higher concentrations (10–100 µM) to achieve labeling in reasonable timeframes.

• IEDDA reagents are orders of magnitude faster, allowing for labeling of low-abundance targets at nanomolar concentrations.

Reagent Comparison Table

Reagent Class	Specific Reagent	Partner	Kinetics (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> in )	Hydrophobicity	Stability Notes	Primary Application
SPAAC	DBCO (Dibenzocyclooctyne)	Azide	0.3 – 1.0	High (Lipophilic)	Stable in most buffers.	General protein labeling, ADCs.
SPAAC	BCN (Bicyclononyne)	Azide	0.1 – 0.9	Moderate	Good. Less bulky than DBCO.	Intracellular labeling (less aggregation).
IEDDA	TCO (Trans-Cyclooctene)	Tetrazine	1,000 – 100,000+	Moderate	Risk: Isomerizes to cis in thiols/serum.	Live cell imaging, Pre-targeting.
IEDDA	Tetrazine (Methyl/H)	TCO	(Dependent on TCO)	Low to Moderate	Can degrade in reducing environments.	Rapid pulse-chase experiments.

Critical Insight: While DBCO is the industry standard for SPAAC, its fused benzene rings create significant hydrophobicity. This can lead to non-specific hydrophobic binding to albumin or cell membranes. If background noise is high, switch to BCN or PEGylated-DBCO linkers.

Part 3: Strategic Experimental Design

Before pipetting, you must validate your experimental constraints. Use the following decision logic to select your chemistry.

Decision Matrix Diagram

Caption: Logic flow for selecting between SPAAC and IEDDA based on biological constraints.

Part 4: Validated Protocol (Two-Step Labeling)

This protocol describes the functionalization of a purified protein (e.g., Antibody) with DBCO-NHS ester, followed by a click reaction with an Azide-Fluorophore.

Phase 1: NHS-Ester Functionalization

Objective: Attach the DBCO handle to surface Lysines.

• Buffer Exchange (Crucial):

  • Why: NHS esters react with primary amines. Common buffers like Tris or Glycine are massive amine sinks and will quench your reagent immediately.

  • Action: Desalt protein into PBS (pH 7.2 - 7.4) or Bicarbonate buffer (pH 8.3) .

  • Note: pH 8.3 increases NHS reactivity (deprotonates Lysines) but accelerates hydrolysis. pH 7.4 is a safer balance for sensitive proteins.

• Reagent Preparation:

  • Dissolve DBCO-PEG4-NHS ester in anhydrous DMSO.

  • Stoichiometry: Use 5–20 molar excess of DBCO over protein.

  • Volume: Keep DMSO < 10% of final volume to prevent denaturation.[2]

• Incubation:

  • Incubate for 30–60 minutes at Room Temperature (RT) or 2 hours at 4°C.

• Purification (The "Clean" Step):

  • Remove unreacted DBCO-NHS using a Zeba Spin Column (7K MWCO) or dialysis.

  • Validation: Measure Absorbance. DBCO absorbs at ~309 nm. Calculate Degree of Labeling (DOL).

Phase 2: The Click Reaction

Objective: Conjugate the Azide-Fluorophore to the DBCO-Protein.

• Reaction Setup:

  • Mix DBCO-Protein with Azide-Fluorophore.

  • Stoichiometry: Use 1.5 – 2.0 molar excess of Azide-Fluorophore relative to the DBCO content (not just protein concentration).

• Incubation:

  • SPAAC is slower than NHS chemistry. Incubate 4–16 hours at 4°C or 2–4 hours at RT .

  • Tip: Unlike CuAAC, no oxygen exclusion is necessary.

• Final Polish:

  • Remove excess Azide-Fluorophore via Size Exclusion Chromatography (SEC).

Part 5: Troubleshooting & Optimization

The "Hydrophobic Tax" (Aggregation)

Symptom: Protein precipitates after DBCO labeling or shows high background on membranes.

• Cause: DBCO is highly lipophilic. Attaching multiple DBCOs creates hydrophobic patches.

• Solution:

  • Use PEGylated linkers (e.g., DBCO-PEG4-NHS) to increase solubility.

  • Switch to BCN , which is less hydrophobic.

  • Lower the Degree of Labeling (DOL) target.

The "Thiol Trap" (TCO Instability)

Symptom: TCO-labeled protein loses reactivity after storage or serum exposure.

• Cause: Trans-cyclooctene is thermodynamically unstable. In the presence of biological thiols (glutathione, serum albumin cysteines), TCO isomerizes to the unreactive cis-cyclooctene.

• Solution:

  • Use freshly prepared TCO conjugates; do not store long-term.

  • Use conformationally stabilized TCO variants (e.g., s-TCO) if available.

  • If long circulation time is required in vivo, SPAAC (DBCO) is often preferred despite slower kinetics due to superior metabolic stability.

References

• Agard, N. J., Prescher, J. A., & Bertozzi, C. R. (2004). A Strain-Promoted [3 + 2] Azide−Alkyne Cycloaddition for Covalent Modification of Biomolecules in Living Systems.[3][4][5] Journal of the American Chemical Society. [Link]

• Blackman, M. L., Royzen, M., & Fox, J. M. (2008). Tetrazine Ligation: Fast Bioconjugation Based on Inverse-Electron-Demand Diels−Alder Reactivity.[6][7][8][9] Journal of the American Chemical Society. [Link]

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality. Angewandte Chemie International Edition. [Link]

• Knall, A. C., & Slugovc, C. (2013). Inverse electron demand Diels–Alder (iEDDA)-initiated conjugation: a (high) potential click chemistry scheme. Chemical Society Reviews. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Team:TU Eindhoven/Background/SPAAC Reaction - 2014.igem.org [2014.igem.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Frontiers | Application of the Inverse-Electron-Demand Diels-Alder Reaction for Metabolic Glycoengineering [frontiersin.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for conjugating endo-BCN-PEG2-amido-C6-NHS ester to antibodies

Application Note: Site-Specific-Like Modification of Antibodies via Lysine Conjugation of endo-BCN-PEG2-amido-C6-NHS

Abstract & Introduction

This application note details the protocol for conjugating endo-BCN-PEG2-amido-C6-NHS ester to monoclonal antibodies (IgG). This heterobifunctional linker bridges the gap between classical amine coupling and bioorthogonal "Click Chemistry" (SPAAC).

The endo-BCN (Bicyclo[6.1.0]nonyne) moiety provides a highly reactive, copper-free handle for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), reacting specifically with azides.[1] The NHS ester targets solvent-accessible lysine residues on the antibody.[] The PEG2 spacer improves water solubility and reduces aggregation, while the amido-C6 chain provides necessary spatial separation to prevent steric hindrance during the subsequent click reaction.

Key Advantages:

• Copper-Free: No cytotoxicity associated with Cu(I) catalysts.

• High Reactivity: endo-BCN exhibits superior kinetics (

  ) compared to many first-generation cyclooctynes.

• Modularity: Converts any standard antibody into a "Click-Ready" reagent.

Mechanism of Action

The conjugation relies on nucleophilic acyl substitution.[3][] The

-amino group of lysine residues (or the N-terminus) attacks the carbonyl of the NHS ester.[] This releases N-hydroxysuccinimide and forms a stable amide bond.[]

Figure 1: Mechanism of NHS-ester conjugation to Antibody Lysines.

Materials & Equipment

Reagents:

• Antibody: IgG (Monoclonal or Polyclonal), purity >95%, free of BSA/Gelatin.

• Linker: endo-BCN-PEG2-amido-C6-NHS ester (Store at -20°C, desiccated).

• Conjugation Buffer: 0.1 M Sodium Bicarbonate (NaHCO

  ), pH 8.3.

  • Alternative: PBS pH 7.4 (Reaction will be slower).

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF.[3][5][6]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine.

• Purification: Zeba™ Spin Desalting Columns (7K MWCO) or Slide-A-Lyzer™ Dialysis Cassettes.

Equipment:

• UV-Vis Spectrophotometer (NanoDrop).

• Centrifuge capable of 1,000 x g.

• Vortex mixer.[7]

Pre-Conjugation Considerations

Buffer Compatibility (Critical)

The presence of primary amines in the storage buffer will essentially kill the reaction by competing with the antibody for the NHS ester.

• Incompatible: Tris, Glycine, BSA, Gelatin, Azide (Azide is chemically compatible with NHS but dangerous if unreacted BCN is present later).

• Action: If your antibody is in Tris/Glycine, perform a buffer exchange into PBS or Sodium Bicarbonate before starting.

Molar Excess Calculations

The Drug-to-Antibody Ratio (DAR) is controlled by the molar excess of the linker.

Target DAR	Recommended Molar Excess
Low (1-2)	5x - 8x
Medium (3-5)	10x - 15x
High (>5)	20x - 30x (Risk of precipitation)

Detailed Protocol

Step 1: Antibody Preparation

• Adjust antibody concentration to 2.0 – 5.0 mg/mL .

  • Note: Concentrations <1 mg/mL lead to poor conjugation efficiency due to hydrolysis competition.

• Ensure antibody is in 0.1 M Sodium Bicarbonate, pH 8.3 .

  • Tip: If in PBS, add 1/10th volume of 1M NaHCO

    (pH 8.5) to raise pH effectively.

Step 2: Linker Preparation

• Equilibrate the endo-BCN-PEG2-amido-C6-NHS ester vial to room temperature before opening to prevent moisture condensation.

• Dissolve the linker in Anhydrous DMSO to a concentration of 10 mM .

  • Calculation:

    . Add DMSO to reach 10 mM.[]

  • Warning: Prepare immediately before use. NHS esters hydrolyze within minutes in aqueous environments and degrade slowly in wet DMSO.

Step 3: Conjugation Reaction[3][5][8]

• Calculate the volume of Linker required:

  Simplified: For 1 mg Ab (150 kDa) at 10x excess using 10 mM linker:

• Add the calculated volume of Linker to the Antibody solution.

  • Crucial: Do not exceed 10% v/v DMSO in the final mixture to avoid protein denaturation.

• Mix gently by pipetting (do not vortex vigorously).

• Incubate for 60 minutes at Room Temperature or Overnight at 4°C .

Step 4: Quenching

• Add 0.1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM (approx. 1/20th of reaction volume).

• Incubate for 15 minutes. This blocks unreacted NHS esters.

Step 5: Purification

• Equilibrate a Zeba Spin Desalting Column (7K MWCO) with PBS.

• Apply the reaction mixture to the center of the resin bed.

• Centrifuge at 1,500 x g for 2 minutes.

• Collect the flow-through. This is your purified Ab-BCN conjugate .

Quality Control (QC) & Validation

Since BCN does not have a strong absorbance distinct from the protein (280nm), standard UV-Vis cannot easily determine DAR. Use one of the following methods:

Method A: Functional "Click-Mate" Test (Recommended)

• Take a small aliquot (10

  g) of Ab-BCN.

• React with an excess of Azide-Fluorophore (e.g., Cy5-Azide) for 30 mins.

• Run on SDS-PAGE (Non-reducing).

• Result: Fluorescent band at ~150 kDa confirms successful BCN conjugation.

Method B: HIC-HPLC Hydrophobic Interaction Chromatography can resolve species with different DARs based on the hydrophobicity of the BCN-Linker.

Figure 2: Experimental Workflow for BCN Antibody Conjugation.

Troubleshooting

Issue	Possible Cause	Solution
No Conjugation	Hydrolyzed NHS ester.	Use fresh, anhydrous DMSO. Ensure linker was stored w/ desiccant.[6]
No Conjugation	Interfering Buffer.	Ensure no Tris/Glycine/Azide in starting Ab buffer.
Precipitation	Over-labeling (High DAR).	Reduce molar excess (e.g., from 20x to 10x).
Precipitation	DMSO concentration too high.	Ensure DMSO is <10% final volume.
Low Activity	Steric Hindrance.	The PEG2-C6 linker is designed to help, but ensure target antigen is not Lysine-rich.

References

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition.

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (The standard reference for NHS chemistry).

• BroadPharm Protocol. NHS Ester Labeling of Amino Biomolecules.

• Sigma-Aldrich. Protocol for Conjugating NHS-Ester Modifications.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]

Step-by-step guide for amine labeling with endo-BCN-PEG2-NHS ester

Introduction & Principle

This guide details the methodology for conjugating endo-BCN-PEG2-NHS ester to proteins, antibodies, or amine-modified oligonucleotides. This heterobifunctional linker serves as a bridge, converting standard primary amines (lysine residues or N-termini) into bioorthogonal BCN (Bicyclo[6.1.0]nonyne) handles.

Once labeled, the biomolecule becomes reactive toward Azide-tagged payloads (fluorophores, drugs, DNA) via SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition) .[1] Unlike the traditional copper-catalyzed click reaction (CuAAC), SPAAC is copper-free, preventing oxidative damage to sensitive proteins and cytotoxicity in live-cell applications.

Chemical Mechanism

The process relies on two distinct chemical events:

• Labeling Step (NHS Ester): The N-hydroxysuccinimide (NHS) ester undergoes nucleophilic attack by primary amines (

  ) on the target protein at pH 7.2–8.5, forming a stable amide bond and releasing NHS.[2]

• Click Step (BCN): The strained cyclooctyne ring (BCN) reacts spontaneously with an azide group to form a stable triazole linkage.[1][]

Mechanistic Visualization

Figure 1: Mechanism of NHS-ester conjugation. The amine attacks the carbonyl of the NHS ester, resulting in a stable amide linkage.[2][4]

Critical Experimental Parameters

Success in NHS-labeling dictates the efficiency of the subsequent Click reaction. Adhere strictly to these parameters:

Parameter	Specification	The "Why" (Causality)
Buffer Composition	Amine-Free (PBS, HEPES, Bicarbonate)	Primary amines (Tris, Glycine) act as scavengers, reacting with the NHS ester before it reaches the protein. Do not use Tris.
pH Range	7.2 – 8.5	At low pH, amines are protonated (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ) and unreactive. At high pH (>9.0), NHS hydrolysis (degradation) outcompetes labeling.
Solvent (Linker)	Anhydrous DMSO or DMF	The BCN ring is lipophilic. The reagent must be dissolved in organic solvent before adding to the aqueous protein to prevent precipitation.
Stoichiometry	10x – 30x Molar Excess	NHS hydrolysis is inevitable in water. Excess reagent ensures sufficient labeling despite this competition.
Temperature	RT (30-60 min) or 4°C (Overnight)	Higher temperatures increase reaction rate but also hydrolysis rate. 4°C is safer for fragile proteins.

Materials Required

• Target Biomolecule: 1–10 mg/mL in amine-free buffer (e.g., 1X PBS, pH 7.4).

• Reagent: endo-BCN-PEG2-NHS ester (Store at -20°C, desiccated).

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF.[5]

• Purification: Zeba™ Spin Desalting Columns (7K MWCO) or Slide-A-Lyzer™ Dialysis Cassettes.

• Quenching Buffer: 1M Tris-HCl, pH 8.0.

Step-by-Step Protocol

Phase 1: Preparation

• Buffer Exchange (If necessary): If your protein is in Tris or contains BSA/Gelatin, dialyze or desalt into 1X PBS (pH 7.2–7.5) or 0.1M Sodium Bicarbonate (pH 8.3) .

  • Note: Bicarbonate (pH 8.3) yields higher labeling efficiency due to deprotonated amines, but PBS is often sufficient for antibodies.

• Concentrate Protein: Adjust protein concentration to 2–10 mg/mL .

  • Insight: High protein concentration drives the second-order reaction kinetics, favoring labeling over hydrolysis.

Phase 2: Conjugation Reaction

• Calculate Reagent: Determine the amount of linker needed for a 20-fold molar excess .

  • Formula:

• Solubilize Linker: Immediately before use, dissolve the endo-BCN-PEG2-NHS ester in anhydrous DMSO to a concentration of 10 mM .

  • Critical: Do not store this solution. NHS esters hydrolyze within minutes in the presence of moisture.

• Mix: Slowly add the DMSO-Linker solution to the protein solution while gently vortexing.

  • Constraint: Ensure the final volume of organic solvent (DMSO) is < 10% (v/v) to prevent protein denaturation.

• Incubate: Allow the reaction to proceed for 30–60 minutes at Room Temperature or Overnight at 4°C . Keep protected from light if the protein is light-sensitive.

Phase 3: Quenching & Purification

• Quench: Add 1M Tris-HCl (pH 8.0) to a final concentration of 50–100 mM. Incubate for 15 minutes.

  • Reason: Tris contains a primary amine that rapidly reacts with any remaining NHS ester, preventing "over-labeling" or cross-reaction during purification.

• Purification: Remove excess free linker using a Desalting Column (e.g., PD-10 or Zeba Spin) equilibrated with storage buffer (e.g., PBS).

  • Validation: This step is crucial.[6] Free BCN linker will compete for the Azide payload in the next step, ruining the "Click" efficiency.

Workflow Diagram

Figure 2: Operational workflow for BCN labeling. Note the critical decision point regarding buffer compatibility.

Quality Control & Troubleshooting

Validation Method: To verify BCN incorporation, perform a "Click Test":

• Take a small aliquot (5

  g) of the BCN-labeled protein.

• React with an excess of Azide-Fluorophore (e.g., Cy5-Azide) for 30 mins.

• Run SDS-PAGE.

• Result: The protein band should be fluorescent. Unlabeled protein will not fluoresce.

Troubleshooting Table:

Observation	Probable Cause	Corrective Action
Precipitation	DMSO concentration > 10%	Add linker more slowly; dilute linker further before addition; ensure DMSO < 10%.
Low Labeling Efficiency	Hydrolysis of NHS ester	Use fresh reagents; ensure buffer pH is < 8.5; ensure reagents were stored dry.
Low Labeling Efficiency	Interfering Amines	Verify buffer is Tris/Glycine/Azide free. Dialyze extensively.
Aggregation	Over-labeling (Hydrophobic)	Reduce molar excess (try 10x instead of 20x); use a longer PEG spacer (PEG4 or PEG8).

References

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition. [Link]

• Click Chemistry Tools. BCN Reagents and Protocols. [Link]

Sources

• 1. broadpharm.com [broadpharm.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. BCN-O-Acetic Acid NHS Ester | CAS:2665661-06-1 | AxisPharm [axispharm.com]
• 6. benchchem.com [benchchem.com]

Reaction conditions for SPAAC using endo-BCN-PEG2-amido-C6-NHS ester

Application Note: Optimized Reaction Conditions for SPAAC Bioconjugation using endo-BCN-PEG2-amido-C6-NHS Ester

Executive Summary

This guide details the optimal reaction conditions for utilizing endo-BCN-PEG2-amido-C6-NHS ester , a heterobifunctional crosslinker designed for copper-free Click Chemistry. This reagent bridges amine-containing biomolecules (e.g., antibodies, enzymes) with azide-functionalized targets via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[1]

The specific architecture of this molecule—combining the endo-BCN (Bicyclo[6.1.0]nonyne) warhead, a hydrophilic PEG2 spacer, and a stable amido-C6 hydrophobic linker—offers a unique balance of solubility and steric accessibility. This protocol prioritizes "self-validating" workflows to ensure high conjugation efficiency and reproducibility.

Chemical Profile & Handling

Before initiating conjugation, the physicochemical properties of the reagent must be understood to prevent hydrolysis-driven failure.

Property	Specification	Critical Handling Note
Molecular Weight	~500–600 Da (varies by salt form)	Confirm exact MW on specific lot CoA for stoichiometry calculations.
Reactive Groups	NHS Ester (Amine reactive) endo-BCN (Azide reactive)	NHS Ester is moisture sensitive. Equilibrate vial to RT before opening.[2][3]
Solubility	DMSO, DMF, DCM	Insoluble in water until conjugated. Dissolve in organic solvent immediately before use.[2][3]
Spacer Arm	PEG2 + Amido-C6	PEG provides water solubility; C6 provides steric distance; Amido bond adds stability.
Storage	-20°C, Desiccated, Inert Gas	Hydrolysis half-life at pH 8.0 is <1 hour.

Experimental Workflow Overview

The bioconjugation process occurs in two distinct phases. Phase 1 installs the BCN handle onto the protein. Phase 2 executes the "Click" reaction with an azide-partner.

Figure 1: Two-step conjugation workflow. Phase 1 relies on lysine modification, while Phase 2 utilizes bioorthogonal chemistry.

Phase 1: NHS Ester Labeling (Protein Activation)

Objective: Covalently attach the BCN moiety to surface lysine residues while minimizing protein denaturation and linker hydrolysis.

Materials

• Target Protein: 1–5 mg/mL in amine-free buffer.

• Conjugation Buffer: 100 mM Sodium Bicarbonate, pH 8.3 (Strictly amine-free; NO Tris, NO Glycine).

• Solvent: Anhydrous DMSO or DMF (High purity, amine-free).

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.

• Purification: Zeba™ Spin Desalting Columns (7K MWCO) or dialysis cassettes.

Protocol Steps

• Buffer Exchange (Critical Pre-step):

  • Ensure the protein is in an amine-free buffer.[2][3][4] If the protein is in Tris or contains BSA/Azide, perform a buffer exchange into 100 mM Sodium Bicarbonate, pH 8.3 using a desalting column.

  • Why: Tris and Glycine act as scavenger amines and will consume the NHS ester instantly, leading to 0% labeling.

• Linker Stock Preparation:

  • Calculate the amount of linker needed for a 20-fold molar excess relative to the protein.

  • Remove the linker vial from -20°C storage and let it warm to room temperature (20 mins) before opening to prevent condensation.

  • Dissolve the linker in anhydrous DMSO to a concentration of 10 mM .

  • Note: Prepare this solution immediately before addition. Do not store.

• Conjugation Reaction:

  • Add the calculated volume of Linker/DMSO stock to the protein solution.

  • Constraint: Ensure the final organic solvent (DMSO) concentration is <10% (v/v) to prevent protein precipitation.

  • Mix gently by pipetting (do not vortex vigorously).

  • Incubate at Room Temperature for 30–60 minutes or 4°C for 2 hours .

• Quenching:

  • Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes.

  • Mechanism:[5] Tris creates a stable amide byproduct with any remaining NHS ester, preventing "sticky" reactive groups from interfering downstream.

• Purification (The "Clean" Break):

  • Pass the reaction mixture through a desalting column equilibrated with PBS (pH 7.4) .

  • Result: This removes the hydrolyzed linker, the quenched Tris-linker, and organic solvent. You now have purified BCN-Protein .

Phase 2: SPAAC Reaction (Click Chemistry)

Objective: React the BCN-Protein with an Azide-functionalized partner.

Reaction Parameters

• Mechanism: Strain-Promoted Azide-Alkyne Cycloaddition.[1][6][7][8] The strained cyclooctyne ring (BCN) relieves stress by reacting with the azide.

• Kinetics: Second-order rate constant (

  ) for endo-BCN is typically 0.14 – 0.29 M⁻¹s⁻¹ . This is faster than standard DBCO in some steric contexts but slower than Tetrazine ligations.

Protocol Steps

• Stoichiometry Setup:

  • Small Molecule Azide (e.g., Fluorophore): Use 2–5 equivalents of Azide per BCN group.

  • Protein-Protein Conjugation: Use 1.5–2 equivalents of the Azide-protein to drive the reaction to completion, as separation of large unreacted proteins is difficult.

• Incubation:

  • Mix the BCN-Protein and Azide-Partner in PBS (pH 7.4).

  • Incubate at Room Temperature for 2–4 hours or 4°C Overnight .

  • Note: No catalyst (Copper) is required.[9][10] The reaction is bioorthogonal and proceeds in the presence of other functional groups.[9][11]

• Validation (Self-Validating Step):

  • UV-Vis Absorbance: If using a fluorophore, check for the specific absorbance band of the dye attached to the protein (A280 for protein, A_dye for label).

  • SDS-PAGE: Run a gel. A successful protein-protein conjugation will show a molecular weight shift (MW_Protein A + MW_Protein B).

Troubleshooting & Optimization

Symptom	Probable Cause	Corrective Action
Low Labeling Efficiency (Phase 1)	Competing amines in buffer.	Stop. Check buffer composition. If Tris/Glycine is present, dialyze into PBS or Bicarbonate/Carbonate immediately.
Precipitation	DMSO concentration >10%.	Dilute the protein further before adding the linker. Keep DMSO <5% final volume.
Hydrolysis of NHS	Moisture in linker vial.[12]	Ensure vial is at RT before opening.[2][3] Use anhydrous DMSO (from a fresh bottle/sealed ampoule).
Slow Click Reaction (Phase 2)	Low concentration of reactants.	SPAAC is second-order. Increase concentration of reactants to >2 mg/mL if possible, or extend time to overnight.

Mechanistic Pathway

The following diagram illustrates the chemical transformation, highlighting the stability of the triazole product.

Figure 2: Mechanistic flow of the SPAAC reaction. The strain energy in the BCN ring drives the reaction with the azide to form a stable triazole isomer.

References

• Dommerholt, J. et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition. Link

• BroadPharm. (n.d.). Protocol for PEG NHS Ester Conjugation. Retrieved October 26, 2023. Link

• BenchChem. (2025).[10] A Comparative Guide to the Reaction Kinetics of endo-BCN and DBCO with Azides. Link

• Sigma-Aldrich. (n.d.). endo-BCN-PEG2-NHS ester Product Detail. Link

• AxisPharm. (2024). endo-BCN-PEG2-amido-C6-NHS ester Properties and Applications. Link

Sources

• 1. genelink.com [genelink.com]
• 2. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 3. broadpharm.com [broadpharm.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. Cyclooctynes for Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) - Enamine [enamine.net]
• 7. endo-BCN-PEG2-NHS ester_TargetMol [targetmol.com]
• 8. Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. broadpharm.com [broadpharm.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. furthlab.xyz [furthlab.xyz]

Synthesis of Antibody-Drug Conjugates Using BCN-PEG2-NHS Linkers: A Comprehensive Protocol and Application Note

Introduction & Mechanistic Grounding

The development of Antibody-Drug Conjugates (ADCs) requires exquisite control over bioconjugation chemistry to ensure structural stability, uniform Drug-to-Antibody Ratios (DAR), and preserved antigen-binding affinity. The BCN-PEG2-NHS ester has emerged as a premium heterobifunctional crosslinker that bridges traditional amine-reactive chemistry with bioorthogonal click chemistry [1].

As a Senior Application Scientist, I approach ADC synthesis not merely as a sequence of steps, but as a system of thermodynamic and kinetic balances. The BCN-PEG2-NHS linker operates through two distinct mechanistic phases:

• NHS Ester Acylation (Lysine Modification): The N-hydroxysuccinimide (NHS) ester reacts with the primary

  -amines of solvent-exposed lysine residues on the antibody. This reaction is strictly pH-dependent. At pH 8.0–8.5, the lysine amines (pKa ~10.5) are sufficiently deprotonated to act as strong nucleophiles, attacking the carbonyl carbon of the NHS ester to form a stable amide bond.

• SPAAC (Copper-Free Click Chemistry): The bicyclo[6.1.0]nonyne (BCN) moiety reacts with azide-functionalized payloads via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) [2]. The massive ring strain of BCN (~18 kcal/mol) drives the cycloaddition spontaneously at room temperature. Crucially, this eliminates the need for cytotoxic Copper(I) catalysts, preventing the generation of reactive oxygen species (ROS) that frequently oxidize methionine/histidine residues and degrade antibody integrity.

• The PEG2 Spacer: The short polyethylene glycol (PEG2) chain provides essential hydrophilicity to offset the hydrophobic nature of the BCN ring, preventing linker-induced antibody aggregation while maintaining a compact footprint that restricts premature payload cleavage[3].

Workflow of ADC synthesis via NHS acylation and SPAAC click chemistry.

Experimental Design & Optimization Parameters

A robust protocol must be a self-validating system. The tables below summarize the stoichiometric and environmental parameters required to achieve a controlled DAR while maintaining antibody viability.

Table 1: Optimization of Molar Ratios

Component	Molar Equivalents	Target DAR	Causality & Rationale
Antibody (mAb)	1.0 eq	N/A	Serves as the base reference concentration (typically 2-5 mg/mL).
BCN-PEG2-NHS	4.0 - 6.0 eq	2.0 - 3.0	Ideal for highly potent payloads (e.g., MMAE/MMAF). Prevents over-conjugation and aggregation.
BCN-PEG2-NHS	8.0 - 10.0 eq	4.0 - 5.0	Used for lower-potency payloads requiring higher drug loading.
Azide-Payload	1.5 - 2.0 eq (per BCN)	Matches BCN	Excess ensures 100% saturation of BCN sites. Unreacted payload is easily removed via SEC.

Table 2: Reaction Conditions

Parameter	Phase 1: NHS Acylation	Phase 2: SPAAC Click	Justification
Buffer	PBS + 0.1M NaHCO₃	PBS (pH 7.4)	NaHCO₃ raises pH for NHS nucleophilic attack; SPAAC is bioorthogonal and pH-insensitive.
pH	8.0 - 8.5	7.0 - 7.5	pH > 8.0 deprotonates lysines; pH 7.4 maintains long-term antibody thermodynamic stability.
Co-solvent	< 10% v/v DMSO	< 10% v/v DMSO	Solubilizes the hydrophobic linker/payload. >10% risks irreversible antibody denaturation.
Temperature	20°C - 25°C (RT)	20°C - 25°C (RT)	Balances reaction kinetics with protein stability.
Time	1 - 2 Hours	2 - 4 Hours	NHS hydrolyzes rapidly in water, limiting useful reaction time; SPAAC requires longer for complete conversion.

Step-by-Step Conjugation Protocol

Phase 1: Preparation of the BCN-Modified Antibody

• Buffer Exchange: Dialyze or use a centrifugal filtration unit (e.g., Amicon Ultra, 30 kDa MWCO) to exchange the native antibody into Conjugation Buffer (1X PBS containing 0.1 M Sodium Bicarbonate, pH 8.3). Adjust the final antibody concentration to 2.0 – 5.0 mg/mL.

• Linker Preparation: Dissolve the BCN-PEG2-NHS ester [1] in anhydrous DMSO to create a 10 mM stock solution. Critical Note: Use high-quality, anhydrous DMSO to prevent premature hydrolysis of the NHS ester.

• Conjugation: Slowly add the BCN-PEG2-NHS stock to the antibody solution while vortexing gently. Add 5.0 molar equivalents of linker relative to the antibody to target a DAR of ~2.5. Ensure the final DMSO concentration does not exceed 10% v/v.

• Incubation: Incubate the reaction mixture at room temperature (20–25°C) for 1.5 hours with continuous, gentle end-over-end rotation.

• Purification & Validation (Checkpoint 1): Remove unreacted linker and NHS leaving groups using a desalting column (e.g., Zeba Spin) pre-equilibrated with 1X PBS (pH 7.4).

  • Self-Validation: Analyze an aliquot via Intact Mass Spectrometry (LC-MS). You should observe a mass shift corresponding to the addition of BCN-PEG2 moieties (+335 Da per linker).

Phase 2: SPAAC Conjugation with Azide-Payload

• Payload Preparation: Dissolve the Azide-functionalized payload (e.g., Azide-Val-Cit-PAB-MMAE) in anhydrous DMSO to a 10 mM stock concentration.

• Click Reaction: Add the Azide-payload to the purified BCN-modified antibody. Calculate the required amount based on a 1.5x molar excess relative to the number of incorporated BCN groups (determined in Checkpoint 1).

• Incubation: Incubate the mixture at room temperature for 3 hours (or overnight at 4°C) with gentle rotation. The strain-promoted reaction will yield a highly stable triazole linkage.

• Final Purification: Remove the excess free payload using Size Exclusion Chromatography (SEC) or extensive dialysis against 1X PBS (pH 7.4).

• Characterization (Checkpoint 2): Analyze the final ADC using Hydrophobic Interaction Chromatography (HIC-HPLC) to resolve and quantify the distribution of DAR species (DAR0, DAR1, DAR2, etc.) and calculate the average DAR.

Biological Application & Mechanism of Action

Once synthesized, the ADC functions as a targeted delivery vehicle. The stability of the triazole linkage formed by the BCN-PEG2-NHS linker ensures that the payload remains securely attached during systemic circulation, minimizing off-target toxicity.

Intracellular internalization and payload release mechanism of the synthesized ADC.

Upon binding to the target tumor-associated antigen (Step 1), the ADC is internalized via receptor-mediated endocytosis (Step 2). As the endosome matures and fuses with the lysosome (Step 3), the acidic environment and presence of lysosomal proteases (e.g., Cathepsin B) cleave the payload from the linker (Step 4). The highly potent cytotoxic payload then escapes into the cytosol, disrupting critical cellular machinery (e.g., microtubule assembly or DNA replication), ultimately driving the target cell into apoptosis (Step 5).

References

• Creative Biolabs. "endo-BCN-PEG2-NHS ester (CAT#: ADC-L-508)". Creative Biolabs ADC Linkers. URL:[Link]

Application Note: Optimal Buffer pH and Conjugation Strategies for endo-BCN-PEG2-amido-C6-NHS Ester

Target Audience: Researchers, Bioconjugation Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocol

Executive Summary

The development of advanced biotherapeutics, such as antibody-oligonucleotide conjugates (AOCs) and antibody-drug conjugates (ADCs), relies heavily on robust, bioorthogonal crosslinking chemistries. endo-BCN-PEG2-amido-C6-NHS ester is a premier bifunctional linker designed for this purpose. It features an N-hydroxysuccinimide (NHS) ester for targeting primary amines and an endo-bicyclo[6.1.0]nonyne (BCN) moiety for copper-free Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)[1].

A critical failure point in bioconjugation is the mismanagement of aqueous buffer pH. Because the NHS ester and the BCN moiety possess distinct physicochemical sensitivities, selecting the optimal pH is an exercise in kinetic balancing. This guide elucidates the mechanistic causality behind pH optimization, establishes a definitive pH window for maximum yield, and provides a self-validating standard operating procedure (SOP).

Mechanistic Causality: The Physicochemical Dichotomy

To achieve a high Degree of Labeling (DoL) without compromising the structural integrity of the linker, scientists must balance two competing chemical realities:

A. NHS Ester Reactivity vs. Hydrolysis

NHS esters react with primary amines via nucleophilic acyl substitution to form stable amide bonds[2]. However, this reaction strictly requires the amine to be in its unprotonated (nucleophilic) state.

• The pKa Challenge: The

  -amino groups of lysine residues have a pKa of ~10.5, while the N-terminal -amine has a pKa of ~7.8 to 8.0.

• The Hydrolysis Trap: Water acts as a competing nucleophile. As buffer pH increases, the concentration of reactive, deprotonated amines increases, but the rate of NHS ester hydrolysis accelerates exponentially[3][4]. At pH > 8.5, the half-life of the NHS ester drops to minutes, resulting in the accumulation of unreactive carboxylic acids and poor conjugation yields[2].

B. BCN Stability in Aqueous Media

The endo-BCN group is highly strained to enable rapid, catalyst-free click chemistry. While BCN is generally stable in aqueous buffers between pH 6.0 and 8.5[5][6], prolonged exposure to highly basic conditions or endogenous soft nucleophiles (like free thiols or glutathione) can lead to premature degradation or unwanted side reactions[1][5]. Maintaining a near-physiological to mildly basic pH ensures the alkyne remains pristine for subsequent SPAAC applications.

Competing pathways of NHS ester aminolysis versus hydrolysis.

Defining the Optimal pH Window

Based on reaction kinetics and linker stability, there is no single "perfect" pH; rather, the optimal pH depends on the specific conjugation target. Table 1 summarizes the empirical data used to select the appropriate buffer system[2][3][7].

Table 1: Buffer pH Optimization Matrix

Target Functional Group	Optimal pH Range	Recommended Buffer System	NHS Ester Half-Life (Approx.)	Primary Application
N-Terminal -Amine	7.2 – 7.5	0.1 M PBS	4 - 5 hours	Site-selective N-terminal labeling; base-sensitive proteins.
Global Lysine ( -Amine)	8.0 – 8.3	0.1 M Sodium Borate or Bicarbonate	1 - 2 hours	Maximizing Degree of Labeling (DoL) across multiple lysines.
Not Recommended	> 8.5	Carbonate (pH 9+)	< 15 minutes	Avoided due to rapid linker hydrolysis and BCN degradation.

Expert Insight: For the endo-BCN-PEG2-amido-C6-NHS ester, the presence of the hydrophobic BCN and C6 aliphatic chain limits aqueous solubility[8]. Therefore, pH 8.0 is widely considered the universal "sweet spot" for this specific linker[9]. It provides sufficient lysine deprotonation while maintaining a manageable NHS half-life, allowing the slightly hydrophobic linker time to locate and react with surface-exposed amines before hydrolyzing.

Validated Experimental Protocol

This self-validating protocol is designed for the conjugation of endo-BCN-PEG2-amido-C6-NHS ester to an IgG antibody.

Phase 1: Preparation (The "Amine-Free" Mandate)

Crucial Causality: Buffers containing primary amines (e.g., Tris, Glycine) or ammonium ions will competitively react with the NHS ester, neutralizing the linker instantly[2][7].

• Buffer Exchange: Dialyze or utilize a centrifugal filter (e.g., Amicon 30 kDa MWCO) to exchange the target antibody into 0.1 M Sodium Borate buffer, pH 8.0 [9][10].

• Concentration: Adjust the antibody concentration to 2.0 - 5.0 mg/mL. Higher concentrations drive the bimolecular aminolysis reaction faster than unimolecular hydrolysis[4][11].

Phase 2: Reagent Dissolution

• Equilibrate the endo-BCN-PEG2-amido-C6-NHS ester vial to room temperature (RT) in a desiccator to prevent moisture-induced degradation[7].

• Dissolve the linker in anhydrous DMSO or DMF to create a 10 mM stock solution[3][9]. Note: Amine-free DMF must be used; it should have no "fishy" odor, which indicates dimethylamine contamination[4].

Phase 3: Conjugation Reaction

• Add a 10- to 20-fold molar excess of the linker stock solution to the antibody solution while vortexing gently[2][10].

• Ensure the final concentration of organic solvent (DMSO/DMF) does not exceed 10% (v/v) to prevent antibody denaturation[7].

• Incubate the reaction mixture at RT for 2 hours (or overnight at 4°C)[1][10].

Phase 4: Quenching and Purification

• Quench: Add 1 M Tris buffer (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes. The primary amines in Tris will scavenge any remaining unreacted NHS esters[1][6].

• Purify: Remove the quenched linker and organic solvent by performing Size-Exclusion Chromatography (SEC) or extensive dialysis against 0.1 M PBS (pH 7.4)[10].

End-to-end workflow for endo-BCN-PEG2-amido-C6-NHS ester bioconjugation.

Self-Validating Systems & Analytics

A robust protocol must include a mechanism to prove that the chemistry occurred as intended. Because the BCN moiety lacks a strong, distinct UV-Vis absorbance peak (unlike fluorophores), standard spectrophotometry is insufficient for determining the DoL.

The SPAAC Validation Assay: To validate that the BCN group was successfully conjugated and remains structurally intact (not degraded by pH or hydrolysis), perform a diagnostic click reaction:

• Take a 50 µL aliquot of the purified BCN-functionalized antibody.

• Add a 5-fold molar excess of a commercially available Azide-Fluorophore (e.g., Cy5-Azide).

• Incubate for 2 hours at RT (SPAAC reaction)[6][12].

• Run the sample on analytical SEC-HPLC with an inline UV-Vis detector, or perform SDS-PAGE followed by fluorescence imaging.

• Interpretation: A fluorescent shift corresponding to the intact antibody mass confirms that the NHS conjugation was successful and the BCN ring survived the pH conditions intact.

References

• Lumiprobe. NHS ester labeling of amino biomolecules. 3

• Lumiprobe. NHS Ester Labeling of Biomolecules Containing Primary Amino Groups. 4

• Benchchem. Technical Guide on the Solubility and Stability of BCN-PEG1-Val-Cit-OH. 8

• Interchim. Protocol: NHS Ester Labeling of Amino-Biomolecules. 11

• Benchchem. Optimizing Bioconjugation: A Guide to NHS Ester Reactions.2

• Sigma-Aldrich. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides. Link

• AxisPharm. Protocol for PEG NHS Reagents. 7

• National Institutes of Health (PMC). Protocol to generate, purify, and analyze antibody-oligonucleotide conjugates from off-the-shelf antibodies. 9

• Benchchem. A Comparative Guide to Alternatives for endo-BCN-PEG8-NHS Ester in Bioconjugation.1

• National Institutes of Health (PMC). Generation of Bispecific Antibodies by Functionalized Poly-ADP-Ribose Polymers.10

• Bioconjugate Chemistry (ACS). Comparative Study of Click Handle Stability in Common Ligation Conditions. 5

• BroadPharm. BCN-Azide Ligation Protocol. 6

• RSC Publishing. The effects of buffer, pH, and temperature upon SPAAC reaction rates. 12

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. lumiprobe.com [lumiprobe.com]
• 5. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 6. broadpharm.com [broadpharm.com]
• 7. Protocol for PEG NHS Reagents | AxisPharm [axispharm.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Protocol to generate, purify, and analyze antibody-oligonucleotide conjugates from off-the-shelf antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Generation of Bispecific Antibodies by Functionalized Poly-ADP-Ribose Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. interchim.fr [interchim.fr]
• 12. The effects of buffer, pH, and temperature upon SPAAC reaction rates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01157K [pubs.rsc.org]

Functionalizing nanoparticles with endo-BCN-PEG2-amido-C6-NHS ester

Application Note: Bioorthogonal Functionalization of Nanoparticles using endo-BCN-PEG2-amido-C6-NHS Ester

Abstract & Scope

This guide details the protocol for converting amine-functionalized nanoparticles (NPs) into "click-ready" scaffolds using endo-BCN-PEG2-amido-C6-NHS ester . This heterobifunctional linker bridges traditional amine coupling with Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). The inclusion of a PEG2 spacer increases water solubility, while the C6 (hexanoyl) chain provides necessary flexibility to reduce steric hindrance during the subsequent click reaction. This protocol is optimized for polymeric (PLGA), silica, and gold nanoparticles but is adaptable to any amine-bearing surface.

Scientific Rationale & Mechanism

Why this Specific Linker?

• endo-BCN (Bicyclo[6.1.0]nonyne): Unlike Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), BCN reacts with azides without toxic copper catalysts, making it biocompatible for live-cell applications.[1] While exo-BCN is slightly more reactive, the endo-isomer offers a superior balance of synthetic accessibility and reaction kinetics (

  ) [1].

• PEG2-Amido-C6 Spacer: Direct conjugation of hydrophobic BCN to a nanoparticle surface often leads to aggregation or "buried" reactive sites. The hydrophilic PEG2 unit enhances solvation, while the C6 hydrocarbon chain extends the BCN group away from the NP corona, ensuring it is sterically accessible to incoming azide-tagged ligands [2].

• NHS Ester: The N-hydroxysuccinimide ester provides high-yield conjugation to primary amines (

  ) at physiological pH (7.2–8.0).[2]

Reaction Workflow

The process involves two distinct steps:

• Activation: The NHS ester reacts with surface amines on the NP, forming a stable amide bond and releasing NHS.

• Bioorthogonal Ligation: The BCN-functionalized NP reacts with an azide-labeled target (antibody, peptide, or drug) via SPAAC to form a stable triazole linkage.

Figure 1: Two-step functionalization workflow. Note the competing hydrolysis pathway (red dashed line) which necessitates strict solvent handling.

Materials & Equipment

Component	Specification	Notes
Linker	endo-BCN-PEG2-amido-C6-NHS ester	Store at -20°C under desiccant.[3] Moisture sensitive.[3]
Solvent	Anhydrous DMSO or DMF	Critical: Must be "Dry" grade. Water < 50 ppm.
Reaction Buffer	1X PBS or 50 mM Bicarbonate (pH 7.2–8.0)	Do NOT use Tris or Glycine (they contain competing amines).[3]
Purification	Zeba™ Spin Columns or Dialysis	MWCO depends on NP size.
Filtration	0.2 µm Syringe Filter	For buffer sterilization/particulate removal.

Experimental Protocols

Phase 1: Conjugation of Linker to Nanoparticle (Activation)

Expert Insight: The half-life of NHS esters is pH-dependent.[2][4][5] At pH 7.0,

hours; at pH 8.6, it drops to ~10 minutes [3].[2] Therefore, dissolve the linker immediately before use and ensure your buffer pH is strictly between 7.2 and 8.0.

• NP Preparation:

  • Ensure Amine-NPs are suspended in an amine-free buffer (PBS, pH 7.4).

  • Concentration: 1–5 mg/mL.

  • Pre-check: Measure Zeta Potential.[6] It should be positive (e.g., +20 to +40 mV).

• Linker Solubilization:

  • Equilibrate the linker vial to room temperature before opening to prevent condensation.[3]

  • Dissolve endo-BCN-PEG2-amido-C6-NHS ester in anhydrous DMSO to a concentration of 10 mM .

  • Note: Calculate volume to ensure DMSO constitutes <10% of the final reaction volume to prevent NP aggregation.

• Reaction:

  • Add the Linker/DMSO solution to the NP suspension.

  • Molar Ratio: Target a 20:1 to 50:1 molar excess of Linker over surface amines.

  • Mix immediately by gentle pipetting or vortexing.

  • Incubate for 2 hours at Room Temperature (or 4°C overnight) with continuous gentle rotation.

• Quenching & Purification (Critical):

  • Optional: Add 100 mM Glycine or Tris (pH 7.5) for 15 mins to quench unreacted NHS esters.

  • Purify: Remove excess linker and organic solvent.

    • For NPs > 30nm: Centrifuge (speed depends on NP size) and wash 3x with PBS.

    • For NPs < 30nm: Use Zeba Spin Desalting Columns (7K MWCO) or dialysis.

  • Resuspend the final "BCN-NPs" in PBS or storage buffer.

Phase 2: SPAAC Click Reaction (Ligand Attachment)

• Ligand Preparation:

  • Dissolve Azide-functionalized ligand (e.g., Azide-PEG-Antibody) in PBS.

• Mixing:

  • Add Azide-Ligand to BCN-NPs.

  • Stoichiometry: Use 1.5 – 3 molar equivalents of Azide-Ligand relative to the estimated BCN groups on the NP surface.

• Incubation:

  • Incubate at Room Temperature for 4–12 hours, or 4°C for 24 hours.

  • Note: SPAAC is slower than CuAAC; longer times are often required for high density.

• Final Purification:

  • Centrifuge or dialyze to remove unbound ligand.[3]

Validation & Quality Control

A self-validating system requires checking the intermediate steps. Do not proceed to biological assays without passing these checkpoints.

Method	Expected Result (Success)	Interpretation of Failure
Zeta Potential	Shift towards neutral/negative. Example: +30 mV (Amine) +5 mV (BCN-Amide).	No shift implies NHS hydrolysis occurred before conjugation.
DLS (Size)	Slight increase (+2-5 nm). Monodisperse peak.	Large increase or multiple peaks indicates aggregation (DMSO % too high or linker hydrophobicity).
TNBS Assay	Loss of free amines (Colorimetric).	High amine signal = Low conjugation efficiency.
UV-Vis	Absorbance at 260-280nm (if ligand is protein/DNA).	No absorbance increase = Click reaction failed.

Troubleshooting Guide

Figure 2: Decision tree for troubleshooting low conjugation yields.

Common Pitfalls:

• "The reaction failed." Most likely cause is wet DMSO or old linker. NHS esters hydrolyze in minutes if moisture is present.

• "My NPs precipitated." The BCN group is hydrophobic. If you overload the surface, the NPs may crash out. Use the PEG2 spacer version (as recommended here) and do not exceed 10% DMSO in the aqueous buffer.

References

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition.

• BenchChem Technical Support. (2025). A Comparative Guide to the Reaction Kinetics of endo-BCN and DBCO with Azides. BenchChem Application Notes.

• Thermo Fisher Scientific. (2025). Amine-Reactive Crosslinker Chemistry: NHS Ester Hydrolysis Kinetics. Thermo Fisher Technical Handbook.

• BroadPharm. (2025). PEG NHS Ester Conjugation Protocols. BroadPharm Technical Guides.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. broadpharm.com [broadpharm.com]
• 4. help.lumiprobe.com [help.lumiprobe.com]
• 5. nanocomposix.com [nanocomposix.com]
• 6. Layer-by-layer coating strategy to functionalize the magnetic nanoparticles for their multi-functionalization - PMC [pmc.ncbi.nlm.nih.gov]

Surface modification protocols using endo-BCN-NHS ester crosslinkers

Application Note: High-Fidelity Surface Engineering via Endo-BCN-NHS Ester Crosslinking

Introduction: The Architecture of Precision

In the landscape of bioconjugation, the "click" reaction has evolved from a novelty to a necessity. While Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) set the standard, its requirement for cytotoxic copper catalysts renders it unsuitable for many sensitive biological applications. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) offers a biocompatible alternative, utilizing ring strain rather than catalysis to drive the reaction.[1][2]

This guide focuses on endo-BCN-NHS ester , a heterobifunctional crosslinker that bridges the gap between classical amine chemistry and modern bioorthogonal ligation.

Why Endo-BCN?

While exo-BCN exhibits slightly faster kinetics (

), the endo-BCN isomer ( ) is the preferred workhorse for surface modification due to its superior synthetic accessibility and balanced lipophilicity [1]. Unlike DBCO (Dibenzocyclooctyne), which is highly hydrophobic and prone to non-specific binding on surfaces, BCN offers a smaller, less interfering footprint, making it ideal for immobilizing sensitive proteins or nucleic acids onto biosensors, nanoparticles, and glass slides.

Mechanistic Workflow & Logic

The modification process is a two-stage kinetic event. Understanding the distinct chemical requirements of each stage is critical for success.

• Stage 1 (The Sprint): The NHS ester reacts with primary amines on the surface. This is a race against hydrolysis.[3]

• Stage 2 (The Marathon): The surface-bound BCN reacts with an azide-tagged biomolecule. This is a slow, thermodynamically driven reaction that requires time but proceeds with high specificity.

Caption: Two-stage surface immobilization logic. Stage 1 relies on pH control to favor aminolysis over hydrolysis.[] Stage 2 relies on ring strain to drive the click reaction.

Material Selection & Preparation

Reagent Handling

• Endo-BCN-NHS Ester: Store at -20°C under argon/nitrogen. Moisture is the enemy of the NHS group. Equilibrate to room temperature before opening the vial to prevent condensation.

• Solvent: Anhydrous DMSO or DMF. Critical: DMF must be amine-free (high grade).[5] Old DMF degrades into dimethylamine, which will quench your NHS ester immediately.

Buffer Compatibility Table

The choice of buffer dictates the survival rate of the NHS ester.

Buffer System	pH Range	Compatibility	Notes
Phosphate (PBS)	7.2 - 8.0	✅ Excellent	Standard choice.
Bicarbonate	8.0 - 8.5	✅ Excellent	Optimal for NHS efficiency.
HEPES	7.0 - 8.0	✅ Good	Good for cell-based work.
Tris (TBST)	Any	❌ FATAL	Contains primary amines; will react with NHS.[3]
Glycine	Any	❌ FATAL	Used only for quenching.

Protocol 1: Surface Activation (NHS Coupling)

Objective: Convert an amine-functionalized surface (glass slide, magnetic bead, or gold nanoparticle) into a BCN-reactive surface.

Reagents:

• Amine-functionalized surface.

• Activation Buffer: 0.1 M Sodium Bicarbonate, pH 8.3 (Freshly prepared).

• Stock Solution: 10 mM Endo-BCN-NHS ester in anhydrous DMSO.

Step-by-Step:

• Surface Preparation: Wash the aminated surface 3x with Activation Buffer to remove any storage preservatives and adjust the local pH.

• Reagent Dissolution:

  • Expert Tip: Do not dissolve the NHS ester until the very last second.

  • Dissolve Endo-BCN-NHS ester in anhydrous DMSO to create a 10 mM stock.[6]

• Reaction Initiation:

  • Dilute the stock into the Activation Buffer to a final concentration of 100–500 µM (for planar surfaces) or 10–20 equivalents relative to surface amines (for particles).

  • Note: Keep the final organic solvent concentration <10% (v/v) to prevent surface damage or precipitation.

• Incubation:

  • Incubate for 1 hour at Room Temperature or 4 hours at 4°C .

  • Why? The half-life of NHS esters at pH 8.0 is ~1 hour [2].[7][8] Extending beyond 2 hours at RT yields diminishing returns as hydrolysis consumes the remaining linker.

• Washing (Critical):

  • Wash 3x with PBS (pH 7.4) to remove hydrolyzed linker and unreacted byproducts.

  • Self-Validation: If using beads, ensure no clumping occurs. Clumping indicates loss of surface charge or hydrophobic aggregation.

Protocol 2: Biomolecule Conjugation (SPAAC)

Objective: Covalently attach an azide-labeled target to the BCN-activated surface.

Reagents:

• BCN-activated surface (from Protocol 1).

• Azide-labeled biomolecule (Protein-N3, DNA-N3).

• Reaction Buffer: PBS (pH 7.4).

Step-by-Step:

• Concentration Calculation:

  • SPAAC kinetics are second-order.[2] The rate depends on the concentration of both reagents.

  • Maintain the azide-biomolecule concentration as high as possible (ideally >10 µM or 1 mg/mL for proteins).

• Incubation:

  • Add the azide-biomolecule to the BCN-surface.

  • Incubate for 4–16 hours at Room Temperature or 4°C.

  • Expert Tip: Unlike the NHS reaction, the BCN-Azide reaction is stable. Overnight incubation is often preferred to drive the reaction to completion, especially for low-concentration targets.

• Quenching (Optional but Recommended):

  • Add 500 µM of a small molecule azide (e.g., Azido-PEG3-Alcohol) for 30 minutes to cap any remaining BCN groups. This prevents non-specific binding of other azides later.

• Final Wash:

  • Wash stringent 3x with PBS + 0.05% Tween-20 to remove non-covalently adsorbed molecules.

Troubleshooting & Optimization

The "Hydrolysis Trap"

A common failure mode is low conjugation efficiency due to NHS hydrolysis prior to surface binding.

• Symptom: BCN surface is generated, but click reaction yield is near zero.

• Cause: The NHS ester hydrolyzed in the stock solution or during the buffer mixing step.[9]

• Solution: Check the "bubbling" of your bicarbonate buffer. If it's old, the pH may have drifted. Use a pH meter to confirm pH 8.3 ± 0.2 immediately before adding the linker.

Steric Hindrance

• Symptom: Low loading of large proteins (e.g., IgG).

• Cause: Endo-BCN is a compact ring. If the linker arm is too short, the BCN group may be buried near the surface.

• Solution: Switch to Endo-BCN-PEG4-NHS . The PEG spacer pushes the reactive group away from the surface boundary layer, improving accessibility for bulky azides [3].

Quantitative Validation

How do you know it worked?

• UV-Vis: Measure the loss of absorbance of the azide-biomolecule in the supernatant (indirect).

• Fluorescence: Use a trace amount of Azide-Fluorophore (e.g., Cy5-N3) as a "spike-in" control to visualize the surface coating.

References

• Dommerholt, J., et al. (2010).[10] Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging. Angewandte Chemie International Edition, 49(49), 9422-9425.

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Chapter 3: Zero-Length Crosslinkers. Academic Press.

• van Geel, R., et al. (2012). Chemoenzymatic Conjugation of Toxic Payloads to the Globally Conserved N-Glycan of Native mAbs Provides Homogeneous and Highly Efficacious Antibody–Drug Conjugates. Bioconjugate Chemistry, 26(11), 2233–2242.

• Agard, N. J., et al. (2004). A Strain-Promoted [3 + 2] Azide−Alkyne Cycloaddition for Covalent Modification of Biomolecules in Living Systems.[1][2][11] Journal of the American Chemical Society, 126(46), 15046–15047.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. nanocomposix.com [nanocomposix.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. Bioorthogonal Chemistry - Click Reaction Reagent [bldpharm.com]
• 11. jenabioscience.com [jenabioscience.com]

Technical Notes & Optimization

Technical Support Center: Mastering endo-BCN-PEG2-amido-C6-NHS Ester Reactions

Welcome to the technical support resource for the successful application of endo-BCN-PEG2-amido-C6-NHS ester in your research. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions to help you mitigate the primary challenge in using this reagent: the hydrolysis of the N-hydroxysuccinimide (NHS) ester. By understanding and controlling the factors that lead to hydrolysis, you can ensure high-yield, reproducible bioconjugation results.

Troubleshooting Guide: Preventing NHS Ester Hydrolysis

This section addresses specific issues you might encounter during your experiments with endo-BCN-PEG2-amido-C6-NHS ester, with a focus on preventing the premature hydrolysis of the reactive NHS ester group.

Issue 1: Low or No Conjugation Yield

Question: I performed a conjugation reaction with my amine-containing biomolecule and endo-BCN-PEG2-amido-C6-NHS ester, but I'm seeing very low to no product formation. What could be the cause?

Answer:

Low conjugation efficiency is the most common problem and is frequently linked to the hydrolysis of the NHS ester before it can react with your target molecule.[1] Here is a breakdown of the likely causes and their solutions:

• Primary Suspect: NHS Ester Hydrolysis. The NHS ester is highly susceptible to hydrolysis in aqueous solutions, a reaction that competes directly with the desired amine conjugation.[2][3] The rate of this hydrolysis increases dramatically with pH.[4][5]

  • Solution:

    • Optimize Reaction pH: The optimal pH for NHS ester reactions is a compromise between ensuring the primary amine on your molecule is deprotonated and nucleophilic, while minimizing the rate of hydrolysis.[6] The recommended pH range is 7.2-8.5.[1][7] For many proteins, a pH of 8.0-8.5 is a good starting point.[8] Use a freshly calibrated pH meter to verify the pH of your reaction buffer immediately before use.

    • Fresh Reagent Preparation: Always prepare your stock solution of endo-BCN-PEG2-amido-C6-NHS ester immediately before use.[9] Do not store it in aqueous solutions.[7] Dissolve the ester in an anhydrous (water-free) organic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to create a concentrated stock, which you can then add to your aqueous reaction buffer.[2]

    • Control Temperature: Performing the reaction at a lower temperature (e.g., 4°C) can help to minimize the rate of hydrolysis, but may require a longer incubation time to achieve sufficient labeling.[7] Reactions are typically run for 0.5 to 4 hours at room temperature or at 4°C.[4]

• Secondary Suspect: Incompatible Buffer Composition. The choice of buffer is critical.

  • Solution:

    • Avoid Amine-Containing Buffers: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, are incompatible with NHS ester reactions.[3][7] These buffers will compete with your target molecule for reaction with the NHS ester, leading to significantly reduced labeling efficiency.[10]

    • Recommended Buffers: Use non-amine containing buffers like phosphate-buffered saline (PBS), sodium bicarbonate, sodium phosphate, or HEPES.[3][6] If your protein is in an incompatible buffer, perform a buffer exchange before starting the conjugation.[9]

• Tertiary Suspect: Reagent Quality.

  • Solution:

    • Proper Storage: The solid endo-BCN-PEG2-amido-C6-NHS ester should be stored at -20°C under desiccated conditions to prevent degradation from moisture.[11][12] Before opening, allow the vial to warm to room temperature to prevent condensation from forming inside.[13]

    • Solvent Quality: When preparing a stock solution, use a high-quality, anhydrous grade of DMSO or DMF.[7] Degraded DMF can contain amines that will react with the NHS ester.[14]

Issue 2: Inconsistent Results Between Experiments

Question: I'm getting variable conjugation yields from one experiment to the next, even though I'm following the same protocol. Why is this happening?

Answer:

Inconsistent results often point to subtle variations in reaction conditions that have a significant impact on the stability of the NHS ester.

• Primary Suspect: pH Fluctuation. Even small changes in buffer pH can alter the rate of NHS ester hydrolysis.

  • Solution:

    • Fresh Buffer Preparation: Prepare fresh buffer for each experiment to ensure a consistent pH. The pH of stored buffers can change over time due to absorption of atmospheric CO2.

    • Monitor pH: If you are running a large-scale or long-duration reaction, be aware that the hydrolysis of the NHS ester releases N-hydroxysuccinimide, which is acidic and can lower the pH of the reaction mixture over time.[14] Using a more concentrated buffer can help to maintain a stable pH.

• Secondary Suspect: Water Contamination.

  • Solution:

    • Anhydrous Solvents: Ensure that the DMSO or DMF used to prepare the NHS ester stock solution is truly anhydrous. Use a fresh, sealed bottle of solvent if you suspect contamination.

    • Dry Glassware: Use thoroughly dried glassware for all steps of the reaction setup.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental chemistry of NHS ester hydrolysis?

A1: The reaction between an NHS ester and a primary amine (aminolysis) is a nucleophilic acyl substitution.[] However, water can also act as a nucleophile and attack the ester's carbonyl carbon.[2] This competing reaction, known as hydrolysis, cleaves the ester bond, resulting in an inactive carboxylic acid and releasing N-hydroxysuccinimide (NHS).[2] This hydrolyzed form of the reagent can no longer react with your target amine.[1]

Q2: How quickly does the endo-BCN-PEG2-amido-C6-NHS ester hydrolyze?

A2: The rate of hydrolysis is highly dependent on pH and temperature. For typical NHS esters, the half-life in an aqueous solution can range from 4-5 hours at pH 7.0 and 0°C, down to just 10 minutes at pH 8.6 and 4°C.[4][5] This highlights the critical importance of performing your conjugation reaction promptly after preparing the reagent in an aqueous environment.

Q3: Can I test the activity of my endo-BCN-PEG2-amido-C6-NHS ester if I suspect it has hydrolyzed?

A3: Yes, you can perform a qualitative test to check the activity of your NHS ester. The principle behind this test is that the hydrolysis of the ester releases N-hydroxysuccinimide (NHS), which has a characteristic absorbance at around 260 nm.[4] By intentionally hydrolyzing a sample of the ester with a base and measuring the increase in absorbance at 260 nm, you can confirm its reactivity.[8]

Q4: What is the role of the PEG spacer in endo-BCN-PEG2-amido-C6-NHS ester?

A4: The polyethylene glycol (PEG) spacer in this molecule serves to increase its hydrophilicity and water solubility.[11][16] This can be advantageous when working with biomolecules in aqueous buffers, as it can help to prevent aggregation and improve the accessibility of the reactive ends of the linker.

Q5: My target molecule has low solubility. How can I improve the conjugation efficiency?

A5: Low concentrations of reactants can favor the competing hydrolysis reaction.[7] If possible, try to increase the concentration of your target molecule. A protein concentration of at least 2 mg/mL is often recommended.[7] You can also adjust the molar excess of the NHS ester to favor the desired reaction.

Experimental Protocol: General Procedure for Bioconjugation

This protocol provides a general framework for conjugating endo-BCN-PEG2-amido-C6-NHS ester to an amine-containing biomolecule. Optimization for your specific molecule may be required.

Materials:

• Amine-containing biomolecule (e.g., protein, peptide, or amine-modified oligonucleotide)

• endo-BCN-PEG2-amido-C6-NHS ester

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction Buffer: 0.1 M Sodium Bicarbonate or 0.1 M Phosphate Buffer, pH 8.0-8.5. Crucially, ensure the buffer is free of primary amines. [6]

• Quenching Buffer (Optional): 1 M Tris-HCl or 1 M Glycine, pH 7.4

• Desalting column or dialysis equipment for purification

Procedure:

• Prepare the Biomolecule:

  • Dissolve or exchange your biomolecule into the Reaction Buffer at a concentration of 2-10 mg/mL.[7][14]

  • Ensure that any buffers used previously that contained primary amines have been thoroughly removed.

• Prepare the NHS Ester Stock Solution:

  • Immediately before use , allow the vial of solid endo-BCN-PEG2-amido-C6-NHS ester to warm to room temperature.

  • Prepare a 10 mM stock solution by dissolving the required amount of the ester in anhydrous DMSO or DMF.[6] Vortex briefly to ensure it is fully dissolved.

• Perform the Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the NHS ester stock solution to the biomolecule solution while gently stirring or vortexing.[6] The optimal molar ratio may need to be determined empirically.

  • Incubate the reaction for 1-4 hours at room temperature, or overnight at 4°C.[14] If your molecule is light-sensitive, protect the reaction from light.

• Quench the Reaction (Optional):

  • To stop the reaction, you can add the Quenching Buffer to a final concentration of 50-100 mM.

  • Incubate for 15-30 minutes at room temperature.[6] This will consume any unreacted NHS ester.

• Purify the Conjugate:

  • Remove the excess, unreacted NHS ester and byproducts (like hydrolyzed ester and NHS) using a desalting column, dialysis, or another appropriate purification method.[7][14]

Quantitative Data Summary

The following table summarizes key quantitative parameters that are critical for designing and troubleshooting your NHS ester conjugation experiments.

Parameter	Recommended Range/Value	Rationale & Key Considerations
Reaction pH	7.2 - 8.5 (Optimal: 8.0-8.5)[7][8]	Balances amine nucleophilicity with the rate of NHS ester hydrolysis. Below pH 7.2, the amine is protonated and unreactive. Above pH 8.5, hydrolysis becomes excessively rapid.[7][8]
Temperature	4°C to Room Temperature	Lower temperatures (4°C) slow down hydrolysis but may require longer reaction times.[7] Room temperature reactions are faster but have a higher risk of hydrolysis.
NHS Ester Half-life	~4-5 hours (pH 7.0, 0°C) ~10 minutes (pH 8.6, 4°C)	Demonstrates the profound impact of pH on reagent stability. Reactions should be planned to proceed quickly after the NHS ester is introduced to the aqueous buffer.
Biomolecule Concentration	2-10 mg/mL[7][14]	Higher concentrations favor the bimolecular conjugation reaction over the unimolecular hydrolysis reaction.[7]
Molar Excess of NHS Ester	10-20 fold	A starting point for optimization. A sufficient excess helps to drive the reaction to completion, compensating for some loss due to hydrolysis.[6]

Visualizing the Competing Reactions

The following diagram illustrates the critical competition between the desired aminolysis reaction and the undesirable hydrolysis of the endo-BCN-PEG2-amido-C6-NHS ester.

Caption: Competing reaction pathways for NHS esters.

References

• BenchChem. (2025). An In-depth Technical Guide to the Stability and Storage of N-Hydroxysuccinimide (NHS) Ester Compounds. Benchchem.

• Creative Biolabs. (n.d.). endo-BCN-PEG2-NHS ester (CAT#: ADC-L-508). Creative Biolabs. Retrieved from [Link]

• Creative Biolabs. (2024). Troubleshooting Guides. Creative Biolabs. Retrieved from [Link]

• G. E. K. K. I. K. T. J. J. L. A. R. (2019). pH Dependence of Succinimide-Ester-Based Protein Cross-Linking for Structural Mass Spectrometry Applications. Analytical Chemistry. Retrieved from [Link]

• LabRoots. (2020). Addressing the Challenges of Bioconjugation for Improved Crosslinking and Modification. YouTube. Retrieved from [Link]

• Yick-Vic. (n.d.). endo BCN-PEG2-NHS ester. Yick-Vic. Retrieved from [Link]

• G-Biosciences. (2015). How to determine reactivity of NHS esters on biotinylation and cross-linking reagents. G-Biosciences. Retrieved from [Link]

• Glen Research. (n.d.). Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Glen Research. Retrieved from [Link]

• AxisPharm. (n.d.). endo-BCN-PEG2-amido-C6-NHS ester. AxisPharm. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Selective protein N-terminal labeling with N-hydroxysuccinimide esters. National Center for Biotechnology Information. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 5. help.lumiprobe.com [help.lumiprobe.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 11. endo-BCN-PEG2-NHS ester - Creative Biolabs [creative-biolabs.com]
• 12. endo-BCN-PEG2-NHS ester | 2243565-12-8 [sigmaaldrich.com]
• 13. info.gbiosciences.com [info.gbiosciences.com]
• 14. lumiprobe.com [lumiprobe.com]
• 16. endo-BCN-PEG2-amido-C6-NHS ester | CAS: 1314639-16-1 | AxisPharm [axispharm.com]

Improving conjugation yield of endo-BCN-PEG2-NHS with low-concentration proteins

Topic: Improving Conjugation Yield with Low-Concentration Proteins

Executive Summary

You are likely experiencing low conjugation yields because hydrolysis is outcompeting aminolysis .

The reaction between an NHS ester and a primary amine is second-order:

When your protein concentration is low (< 0.5 mg/mL), the collision frequency between the NHS ester and the lysine residues drops significantly. Meanwhile, the hydrolysis of the NHS ester by water (pseudo-first-order) continues at a constant rate determined by pH.

Furthermore, endo-BCN is a hydrophobic moiety. Attaching too many BCN groups to a dilute protein can induce rapid aggregation and precipitation before the reaction is complete or during purification.

This guide provides the specific kinetic adjustments required to force the reaction toward conjugation despite these unfavorable conditions.

Module 1: Critical Parameters & Causality

The pH Trade-off (Hydrolysis vs. Reactivity)

• Standard Protocol (pH 8.0–8.5): Increases the nucleophilicity of Lysine (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -amines, pKa ~10.5). However, at this pH, the NHS ester half-life is < 10 minutes .[1] In dilute solutions, the NHS ester hydrolyzes before it finds a protein.

• Low-Concentration Strategy (pH 7.2–7.5): At neutral pH, the NHS ester half-life extends to 4–5 hours . While Lysines are less reactive, the N-terminal

  -amine (pKa ~8.[2]9) remains reactive.

  • Action: Lower your reaction pH to 7.2–7.4 and extend the incubation time. This preserves the NHS ester, giving it hours (rather than minutes) to collide with your dilute protein.

Stoichiometry & Solubility

• The Trap: Increasing molar excess (e.g., 50x, 100x) to drive the reaction often causes precipitation because endo-BCN is hydrophobic.

• The Fix: Use a PEGylated linker (which you have: BCN-PEG2-NHS) and maintain organic co-solvent (DMSO/DMF) at 5–10% v/v . If using high molar excess (>20x), you must ensure the protein is in a buffer that suppresses aggregation (e.g., high ionic strength or addition of non-amine stabilizers).

Module 2: Troubleshooting Guide (Q&A)

Scenario A: "My Degree of Labeling (DOL) is nearly zero."

Q: Did you dissolve the endo-BCN-PEG2-NHS immediately before use?

• Why: NHS esters degrade in moisture. If your linker was dissolved in DMSO and stored for days (even at -20°C), it is likely hydrolyzed.

• Fix: Always weigh and dissolve the linker immediately before adding it to the protein. Use anhydrous DMSO (dry over 3Å molecular sieves).[1]

Q: What is your exact protein concentration?

• Why: If

  mg/mL, standard protocols fail.

• Fix:

  • Concentrate: Use a centrifugal ultrafiltration unit (e.g., Vivaspin/Amicon) to reach >1.0 mg/mL.

  • Kinetics: If you cannot concentrate, use pH 7.2 and incubate overnight at 4°C . This slow-reaction strategy favors aminolysis over hydrolysis in dilute systems.

Q: Is your buffer amine-free?

• Why: Tris, Glycine, and Histidine react with NHS esters, consuming the reagent.

• Fix: Exchange buffer into PBS, HEPES, or Bicarbonate . If the protein is in Tris, dialyze or use a desalting column (e.g., Zeba Spin) first.

Scenario B: "The protein precipitated upon adding the linker."

Q: Did you add the linker solution too quickly?

• Why: A bolus addition creates a local region of high organic solvent (100% DMSO) and high hydrophobicity, causing immediate denaturation.

• Fix: Add the linker in small aliquots (e.g., 1/10th of the volume at a time) while gently vortexing.

Q: Is the final DMSO concentration > 10%?

• Why: BCN is hydrophobic; high DMSO destabilizes the protein tertiary structure.

• Fix: Keep DMSO/DMF < 5% of the final volume. If you need 50x molar excess, make a more concentrated linker stock so you add less volume.

Module 3: Optimized Protocol for Low-Concentration Proteins

Target: Protein concentration 0.1 – 0.5 mg/mL. Goal: Maximize yield without precipitation.

Materials

• Buffer A: PBS (100 mM Phosphate, 150 mM NaCl), pH 7.2–7.4 (Amine-free).

• Linker Stock: endo-BCN-PEG2-NHS dissolved in Anhydrous DMSO to 10 mM.[3] (Prepare fresh).

• Purification: Zeba Spin Desalting Columns (7K MWCO) or dialysis cassette.

Step-by-Step Workflow

• Buffer Exchange (Critical): Ensure protein is in Buffer A. Remove any nucleophilic additives (Tris, Azide > 0.1%, Glycerol > 10%).

  • Tip: If protein is very dilute, this step can be combined with concentration using a centrifugal filter.

• Calculate Stoichiometry: For dilute proteins (<0.5 mg/mL), aim for 20–30x molar excess .

• Reaction Setup:

  • Add the calculated volume of Linker Stock to the protein.

  • Crucial: Ensure final DMSO content is < 5% .

  • Mix immediately by gentle pipetting (do not vortex vigorously if protein is labile).

• Incubation (The "Low Conc" Modification):

  • Standard: 1 hour @ RT (Too fast for dilute samples; hydrolysis wins).

  • Optimized: Incubate 4 hours at Room Temperature OR Overnight (12-16h) at 4°C .

  • Reasoning: At pH 7.2, the NHS ester is stable enough to survive this duration, allowing the slow protein-linker collisions to occur.

• Quenching: Add 1 M Tris (pH 8.0) to a final concentration of 50 mM. Incubate 15 mins.

  • Why: This ensures all unreacted NHS esters are deactivated before purification, preventing cross-reaction with the column or post-purification aggregation.

• Purification: Remove excess free BCN linker using a desalting column equilibrated in your storage buffer.

Module 4: Visualization

Diagram 1: The Kinetic Competition

This diagram illustrates why lowering pH helps when protein concentration is low.

Caption: Kinetic competition between desirable aminolysis and parasitic hydrolysis. Lowering pH preserves NHS ester half-life, compensating for low protein collision frequency.

Diagram 2: Optimized Workflow Decision Tree

Caption: Decision tree for optimizing conjugation conditions based on protein concentration capabilities.

References

• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry. Retrieved from

  • Supports: Hydrolysis half-life data (4-5h at pH 7.
• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press.

• Lumiprobe. NHS Ester Labeling of Biomolecules. Retrieved from

  • Supports: Protocols for dissolving NHS esters and troubleshooting low yields.

• BenchChem. Optimizing Bioconjugation: A Guide to NHS Ester Reactions. Retrieved from

  • Supports: pH dependence of hydrolysis and troubleshooting protein precipitation.[4][5]

• BroadPharm. endo-BCN-PEG2-NHS ester Product Guide. Retrieved from

  • Supports: Specific solubility and handling of the endo-BCN-PEG2-NHS reagent.[4][6]

Sources

• 1. researchgate.net [researchgate.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. vectorlabs.com [vectorlabs.com]
• 6. interchim.fr [interchim.fr]

Troubleshooting precipitation of endo-BCN-PEG2-amido-C6-NHS ester in aqueous buffers

Technical Support Center: Troubleshooting endo-BCN-PEG2-amido-C6-NHS Ester Precipitation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous solubility of strained alkyne crosslinkers. The molecule endo-BCN-PEG2-amido-C6-NHS ester is a highly effective heterobifunctional reagent used to bridge amine-containing biomolecules with azide-tagged targets via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). However, its structural composition makes it notoriously prone to precipitation in standard aqueous bioconjugation buffers.

This guide dissects the mechanistic causes of this phase separation and provides field-proven, self-validating protocols to ensure successful conjugation.

Structural Causality & Quantitative Data

To troubleshoot precipitation, we must first deconstruct the molecule's thermodynamic profile in water. The endo-BCN (bicyclo[6.1.0]nonyne) ring and the amido-C6 aliphatic spacer are intensely hydrophobic. The PEG2 linker (comprising merely two ethylene glycol units) provides an insufficient hydration radius to mask this lipophilicity[1]. Consequently, when introduced to an aqueous environment, the molecules undergo rapid hydrophobic collapse to minimize contact with water, resulting in visible turbidity or pelletable aggregates.

Furthermore, the reactive N-hydroxysuccinimide (NHS) ester is highly susceptible to hydrolysis. The rate of this competing reaction is strictly pH- and temperature-dependent[2][3][4]. If the molecule precipitates, conjugation halts, but water can still penetrate the aggregates and hydrolyze the ester, permanently destroying the reagent's reactivity[5].

Table 1: Kinetics of NHS Ester Hydrolysis vs. Aminolysis in Aqueous Buffers[2][3][4]

pH Level	Temperature	Approximate Half-Life (Hydrolysis)	Implications for Bioconjugation
pH 7.0	4 °C	4 to 5 hours	Slow hydrolysis, but amine reactivity is severely reduced due to protonation.
pH 8.0	25 °C	1 hour	Optimal balance for rapid aminolysis vs. manageable hydrolysis.

| pH 8.6 | 4 °C | 10 minutes | Rapid degradation; reagent is destroyed before conjugation can complete. |

Table 2: Hydrophobicity Contribution of Reagent Sub-components

Sub-component	Solvation Profile	Impact on Aqueous Behavior
endo-BCN	Highly Hydrophobic	Drives aggregation and micelle formation in water.
amido-C6	Highly Hydrophobic	Exacerbates lipophilicity; promotes phase separation.
PEG2	Mildly Hydrophilic	Insufficient chain length to solubilize the BCN-C6 domains.

| NHS Ester | Hydrophilic (Transient) | Cleaved during reaction; post-conjugation molecule becomes even less soluble. |

Core Troubleshooting & FAQs

Q1: Why does my endo-BCN-PEG2-amido-C6-NHS ester precipitate instantly upon addition to my protein solution? Answer: This is caused by "local supersaturation" and hydrophobic mismatch. When you inject a high-concentration stock of this highly lipophilic reagent directly into an aqueous buffer, the local concentration at the injection site exceeds its critical solubility limit before diffusion can occur. The PEG2 spacer is simply too short to thermodynamically stabilize the BCN and C6 groups in water[1]. To prevent this, the reagent must be pre-dissolved in an anhydrous organic solvent (DMSO or DMF) and added slowly with vigorous mixing to ensure rapid dispersion.

Q2: I added 5% DMSO, but I still see turbidity. Is the NHS ester still reacting? Answer: If the solution is turbid, the reagent has formed colloidal aggregates, meaning the effective concentration of available NHS ester in the aqueous phase has plummeted to near zero. Inside these aggregates, water hydrolyzes the NHS ester into an unreactive carboxylic acid, releasing free N-hydroxysuccinimide[5]. Self-Validation Check: You can validate this by centrifuging the sample and measuring the absorbance of the supernatant at 260–280 nm (the absorption range of the released NHS leaving group)[4]. If the OD is low, the intact ester is trapped in the pellet; if high, it has hydrolyzed without conjugating. You likely need a higher co-solvent concentration (up to 10-20%) or a longer PEG variant.

Q3: How do I balance the pH to maximize conjugation while minimizing hydrolysis and precipitation? Answer: NHS ester aminolysis requires the target primary amine (e.g., lysine side chains) to be unprotonated, which favors a pH of 8.0–8.5[5][6]. However, as Table 1 shows, hydrolysis accelerates exponentially at higher pH[3]. We recommend performing the reaction at pH 8.0 for 1-2 hours at room temperature, using a buffer like 0.1 M Sodium Bicarbonate or HEPES[4][6]. Avoid Tris or glycine buffers entirely, as their primary amines will competitively consume the reagent[4].

Q4: If optimization fails, what is the best alternative? Answer: If your target protein cannot tolerate the 10-20% DMSO/DMF required to keep the PEG2 variant in solution, you must alter the reagent's thermodynamic profile. Switching to an endo-BCN-PEG4-NHS ester or endo-BCN-PEG8-NHS ester significantly increases the hydration radius, providing sufficient hydrophilicity to maintain solubility in purely aqueous buffers (<2% organic co-solvent) without altering the SPAAC reactivity[7][8].

Step-by-Step Methodology: Optimized Bioconjugation Protocol

This protocol is designed as a self-validating system to ensure the reagent remains soluble and reactive throughout the conjugation window.

Phase 1: Preparation of Reagents

• Protein Buffer Exchange: Ensure your protein is in an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.0, or 100 mM HEPES, pH 8.0). The protein concentration should be between 1–10 mg/mL to favor bimolecular conjugation over unimolecular hydrolysis[4][6].

• Anhydrous Stock Preparation: Equilibrate the endo-BCN-PEG2-amido-C6-NHS ester vial to room temperature in a desiccator before opening to prevent ambient moisture condensation. Dissolve the reagent in anhydrous, amine-free DMSO or DMF to a concentration of 10–50 mM. Note: DMF must be high-quality and free of dimethylamine degradation products, which will rapidly consume the NHS ester[6].

Phase 2: Controlled Conjugation 3. Dropwise Addition: While vortexing or magnetically stirring the protein solution, add the NHS ester stock solution dropwise. The final concentration of DMSO/DMF in the reaction mixture should be between 5% and 20% (v/v), depending on protein tolerance. 4. Molar Excess: Use a 5- to 20-fold molar excess of the crosslinker relative to the protein. (For mono-labeling, an 8-fold excess is a standard empirical starting point[6]). 5. Incubation: Incubate the reaction for 1–2 hours at room temperature (or 4 hours at 4 °C)[4]. Keep the reaction protected from light if fluorescent downstream applications are planned.

Phase 3: Validation & Purification 6. Visual Inspection: The solution should remain optically clear. If turbidity occurs, immediately increase the DMSO concentration by 5% (if protein stability allows) to resolubilize the reagent. 7. Quenching (Optional): Add 50 mM Tris (pH 7.5) or 100 mM Glycine and incubate for 15 minutes to quench any unreacted NHS ester[4]. 8. Purification: Remove the organic co-solvent, quenched byproducts, and free BCN linker using a desalting column (e.g., Sephadex G-25) or dialysis against your final storage buffer.

Troubleshooting Workflow

Decision tree for troubleshooting BCN-PEG2-NHS ester precipitation during bioconjugation.

References

Sources

• 1. Buy exo-BCN-PEG2-Boc-Amine | 1807501-87-6 | >95% [smolecule.com]
• 2. Development and Recent Advances in Lysine and N-Terminal Bioconjugation for Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vectorlabs.com [vectorlabs.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. endo-BCN-PEG2-NHS ester, 2243565-12-8 | BroadPharm [broadpharm.com]
• 8. BCN PEG, BCN Reagents | BroadPharm [broadpharm.com]

Technical Support Center: Minimizing Aggregation in BCN-NHS Labeling

This guide serves as a specialized technical support resource for researchers encountering protein aggregation during BCN-NHS ester labeling. It is designed to move beyond basic instructions, offering a mechanistic understanding of why failure occurs and how to engineer a robust, self-validating experimental workflow.

Executive Summary: The Mechanism of Failure

To solve aggregation, one must understand the molecular stress placed on the protein. BCN (Bicyclo[6.1.0]nonyne) labeling via NHS esters introduces two simultaneous destabilizing factors:

• Charge Neutralization: NHS esters react with primary amines (Lysine residues). At physiological pH, Lysines are positively charged (

  ), contributing to the protein's solubility shell. Converting them to amides removes this charge, altering the isoelectric point (pI) and reducing electrostatic repulsion between protein molecules.

• Hydrophobic Insertion: While BCN is less hydrophobic than DBCO, it is still a lipophilic, strained carbocycle. Grafting multiple BCN moieties onto the protein surface creates "sticky" hydrophobic patches that drive thermodynamically favorable aggregation.

The Goal: Balance the Degree of Labeling (DOL) to achieve reactivity without collapsing the protein's hydration shell.

Diagnostic Workflow & Logic

Before altering your protocol, use this logic flow to identify the specific failure point.

Caption: Diagnostic logic flow for identifying the root cause of protein aggregation during BCN labeling.

Troubleshooting Guides (Q&A)

Section A: Solubility & Precipitation[1]

Q: My protein solution turns cloudy immediately after adding the BCN-NHS ester. Why? A: This is "Solvent Shock." BCN-NHS esters are typically dissolved in anhydrous DMSO or DMF. If you add a large volume of organic solvent rapidly to an aqueous protein solution, local regions of high solvent concentration cause immediate denaturation before the solvent can disperse.

• The Fix:

  • Ensure the final organic solvent concentration is < 10% (v/v) (ideally < 5%).

  • Do not add the BCN solution directly to the center of the tube. Add it dropwise to the side of the vortexing protein solution to ensure rapid dilution.

  • Self-Validating Step: If the BCN stock precipitates upon hitting the buffer (turning milky), your BCN concentration in the DMSO stock is too high, or the buffer is too cold. Warm reagents to room temperature (RT) before mixing.

Q: The reaction stays clear for 30 minutes, then precipitates. Is my protein denatured? A: This is likely "Over-labeling" induced aggregation. As the reaction proceeds, more Lysines are converted to hydrophobic BCN-amides. Once a critical threshold of surface charge is lost, the protein collapses.

• The Fix:

  • Reduce Molar Equivalents: If you are using 20x excess, drop to 8x or 10x.

  • Switch to PEGylated Linkers: This is the most effective chemical solution. Use BCN-PEG4-NHS instead of BCN-NHS. The hydrophilic PEG spacer compensates for the loss of the Lysine charge and the hydrophobicity of the BCN ring [1].

Section B: Labeling Efficiency

Q: I avoided aggregation, but my Degree of Labeling (DOL) is < 1.0. How do I improve this without causing precipitation? A: Competing Hydrolysis is the culprit. NHS esters hydrolyze rapidly in water. If your pH is too low, the amine reaction is slow; if too high, hydrolysis dominates.[1]

• The Fix:

  • Optimize pH: Ensure the buffer is pH 8.3–8.5 (Sodium Bicarbonate is standard).[1][2] Phosphate buffer at pH 7.4 is often too slow for efficient labeling before the NHS ester hydrolyzes [2].

  • Concentration: Protein concentration drives the kinetics. Label at 2–5 mg/mL . If your protein is dilute (< 1 mg/mL), the hydrolysis rate will outcompete the labeling rate.

  • Dry Solvents: Ensure your DMSO/DMF is anhydrous.[3] Wet solvent hydrolyzes the NHS ester in the stock tube before you even use it.

Section C: Downstream Application

Q: My antibody is labeled (DOL ~3) and soluble, but it no longer binds its target. What happened? A: Critical Lysine Modification. You likely modified a Lysine in the antigen-binding region (CDR).

• The Fix:

  • pH Shift: Lower the reaction pH to 7.2–7.5. This exploits the pKa differences. The N-terminal amine (pKa ~8.9) is often more reactive than Lysine side chains (pKa ~10.5) at lower pH, potentially directing labeling away from critical binding sites, though yield will be lower [3].

  • Site-Specific Labeling: If random NHS labeling kills activity, switch to site-specific methods (e.g., Glycan labeling via hydrazide or enzymatic remodeling), avoiding Lysines entirely.

Technical Deep Dive: Linker Selection

The choice of linker is the single biggest determinant of aggregation risk.

Feature	BCN-NHS (Standard)	BCN-PEG4-NHS (Recommended)
Hydrophobicity	High (Lipophilic core)	Moderate (Amphiphilic)
Aggregation Risk	High at >3 DOL	Low (PEG shell protection)
Solubility in Buffer	Poor (Requires DMSO)	Good (Water soluble)
Cost	Lower	Higher
Use Case	Small proteins, robust antibodies	Aggregation-prone proteins, in vivo studies

Scientific Insight: The PEG4 spacer does not just act as a bridge; it creates a hydration sphere (the "Stealth Effect") that sterically prevents protein-protein interaction even when surface charges are neutralized [4].

Optimized Protocol: The "Self-Validating" Workflow

This protocol includes "Stop/Go" checkpoints to ensure integrity.

Materials:

• Protein (Antibody/BSA) in PBS (must be amine-free; remove Tris/Glycine).

• 1M Sodium Bicarbonate (pH 8.5).[4]

• BCN-PEG4-NHS ester (dissolved in anhydrous DMSO to 10 mM).

• Desalting Column (e.g., Zeba Spin or PD-10).

Procedure:

• Buffer Adjustment (Checkpoint 1):

  • Measure protein concentration (

    ). Target: 2.5 mg/mL .

  • Add 1/10th volume of 1M NaHCO

    (pH 8.[5]5) to the protein solution.

  • Validation: Verify pH is ~8.3–8.5 using a micro-pH strip. If pH < 8.0, labeling will be inefficient.

• Reagent Preparation:

  • Calculate Molar Excess.[4][6] Start with 10-fold molar excess for antibodies.

  • Formula:

• Reaction (Checkpoint 2):

  • Add BCN stock to protein while gently vortexing. Do not exceed 10% DMSO.

  • Incubate at Room Temperature (RT) for 30–60 minutes.

  • Validation: Visually inspect for cloudiness at 10 mins. If cloudy, centrifuge immediately to remove aggregates and quench; the supernatant may still be usable.

• Quenching:

  • Add 1M Tris (pH 8.[3]0) to a final concentration of 50 mM. Incubate 5 mins.

  • Why? This reacts with remaining NHS esters, preventing them from reacting with the column or crosslinking later.

• Purification (Checkpoint 3):

  • Pass through a desalting column equilibrated with storage buffer (e.g., PBS).

  • Validation: Measure

    .[3][5][6][7] Calculate recovery yield. If yield is < 60%, significant aggregation likely occurred on the column.

References

• Mansi, R., et al. "The Effect of Mini-PEG-Based Spacer Length on Binding and Pharmacokinetic Properties of a 68Ga-Labeled NOTA-Conjugated Antagonistic Analog of Bombesin." Pharmaceuticals, vol. 13, no. 4, 2020. [Link]

Sources

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. cdn2.sapphirebioscience.com [cdn2.sapphirebioscience.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. interchim.fr [interchim.fr]
• 5. biotium.com [biotium.com]
• 6. furthlab.xyz [furthlab.xyz]
• 7. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Support Center: Troubleshooting endo-BCN Reactivity in Complex Mixtures

Welcome to the Advanced Bioconjugation Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals overcome one of the most persistent challenges in bioorthogonal chemistry: the low reactivity of the endo-bicyclononyne (endo-BCN) moiety in complex biological mixtures (e.g., cell lysates, serum, and crowded bioconjugation environments).

While Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) is celebrated for being copper-free and biocompatible, the transition from neat solvent systems to complex biological matrices often results in stalled kinetics, incomplete labeling, and poor yields. This guide dissects the mechanistic causality behind these failures and provides field-proven, self-validating protocols to rescue your experiments.

Part 1: Mechanistic Deep Dive – Why Does endo-BCN Fail in Complex Mixtures?

To troubleshoot effectively, we must first understand the physicochemical realities of endo-BCN. BCN is a highly strained cyclooctyne that relies on ring strain (~21 kcal/mol) to drive the [3+2] cycloaddition with azides without a catalyst.

However, in complex mixtures like cell lysates or serum, three primary factors suppress its reactivity:

• Steric Shielding: Biomacromolecules (proteins, nucleic acids) in crowded environments physically block the approach trajectory required for the azide and the endo-BCN triple bond to align.

• Hydrophobic Trapping: The bicyclic framework of BCN is highly lipophilic. In aqueous lysates, endo-BCN can become non-specifically sequestered in the hydrophobic pockets of native proteins (e.g., albumin in serum), effectively lowering the active concentration of the probe[1].

• Electronic Mismatch: Standard aliphatic azides react with endo-BCN via a traditional HOMO-LUMO interaction. In dilute, complex mixtures, this baseline kinetic rate (

  M⁻¹ s⁻¹) is simply too slow to achieve completion before degradation or precipitation occurs[2].

Kinetic Benchmarking: endo-BCN vs. Alternatives

Understanding the kinetic landscape is critical for selecting the right optimization strategy. Recent literature has debunked the myth that endo-BCN and exo-BCN have vastly different intrinsic reactivities; their baseline kinetics are nearly identical[3]. However, tuning the azide partner can drastically alter the reaction rate[4].

Table 1: Comparative Kinetics of Cyclooctynes

Cyclooctyne	Reaction Partner	Reaction Type	Rate Constant (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	Mechanistic Notes
endo-BCN	Benzyl Azide (Aliphatic)	SPAAC	~0.29 M⁻¹ s⁻¹	Standard baseline; prone to stalling in lysates[2].
exo-BCN	Benzyl Azide (Aliphatic)	SPAAC	~0.19 M⁻¹ s⁻¹	Intrinsic reactivity is functionally identical to endo[2],.
DBCO	Benzyl Azide (Aliphatic)	SPAAC	~0.24 M⁻¹ s⁻¹	Slightly faster for aliphatic azides due to dibenzo-fusion[4].
endo-BCN	Phenyl Azide (Aromatic)	SPAAC	~0.20 M⁻¹ s⁻¹	Reacts 6x faster than DBCO with aromatic azides[4].
endo-BCN	4-Azido-1-methylpyridinium	IED-SPAAC	2.0 - 2.9 M⁻¹ s⁻¹	Highly accelerated via Inverse Electron Demand[4].
endo-BCN	1,2-Benzoquinone	SPOCQ	Ultrafast	Outcompetes biological nucleophiles entirely[4].

Part 2: Visualizing the Solution Landscape

To overcome these barriers, we can manipulate the reaction pathway chemically. Below is a logical map of how altering the coupling partner shifts the kinetic outcome of an endo-BCN reaction.

Reaction pathways of endo-BCN highlighting kinetic differences based on the coupling partner.

Part 3: Troubleshooting FAQs

Q1: My SPAAC reaction with endo-BCN and a protein target in cell lysate is showing less than 10% yield. Is endo-BCN just a poor reagent? A1: No, endo-BCN is highly effective, but it is likely suffering from steric hindrance and hydrophobic trapping. The bulky tricyclic fused ring system formed by endo-BCN is excellent for reducing fluorescence quenching[5], but it requires space to form. Solution: Introduce a flexible polyethylene glycol (PEG) spacer. Using a bis-PEG2 to PEG23 linker between your molecule of interest and the endo-BCN moiety pushes the reactive alkyne out of the protein's hydration shell, drastically improving accessibility[1].

Q2: I cannot change my linker length. How can I accelerate the reaction chemically without heating the lysate and denaturing my proteins? A2: You can exploit the Inverse Electron Demand (IED) mechanism. Standard SPAAC relies on the HOMO of the azide and the LUMO of the alkyne. Because endo-BCN is relatively electron-rich, reacting it with an electron-poor azide (e.g., 4-azido-1-methylpyridinium) flips the dominant orbital interaction to HOMO_BCN / LUMO_azide. This narrows the energy gap and accelerates the reaction rate up to 10-fold (

M⁻¹ s⁻¹)[4].

Q3: I read that exo-BCN is faster than endo-BCN. Should I just switch isomers? A3: This is a common misconception based on older literature. Recent high-end quantum chemical computations and temperature-dependent kinetic studies have definitively shown that the stereochemistry of the annulation (endo vs. exo) does not inherently influence the intrinsic reaction rate of SPAAC or SPOCQ[3]. The perceived differences in older studies were often artifacts of solubility or specific microenvironments. Stick with endo-BCN, as it is more commercially available and often yields products with superior photophysical properties[5].

Q4: Even with PEG linkers, my reaction in serum is stalling. Are there alternative chemistries for endo-BCN besides SPAAC? A4: Yes. If azides are failing you, pivot to Strain-Promoted Oxidation-Controlled Cycloalkyne-1,2-quinone Cycloaddition (SPOCQ) . endo-BCN reacts with 1,2-benzoquinones at an exceptionally fast rate—up to 3 times faster than exo-BCN—making it the fastest recorded reaction of a quinone with an alkyne[4]. This reaction is so rapid it outcompetes native biological nucleophiles (like cysteine thiols) in complex lysates[4].

Part 4: Optimized Experimental Protocol

To ensure trustworthiness and self-validation, use the following standardized protocol for endo-BCN bioconjugation in complex mixtures. This protocol utilizes the hydrophobic effect while preventing protein denaturation.

Step-by-Step Methodology: endo-BCN Labeling in Cell Lysates

Materials Required:

• Target lysate (1-5 mg/mL total protein) in PBS (pH 7.4).

• endo-BCN-PEG-probe (10 mM stock in anhydrous DMSO).

• Azide-functionalized target (or vice versa).

• Quenching agent: 2-Azidoethanol (100 mM aqueous stock).

Procedure:

• Lysate Preparation: Ensure the cell lysate is clarified via centrifugation (14,000 x g, 15 min, 4°C). Avoid buffers containing high concentrations of primary amines if using NHS-ester functionalized BCN prior to the click step.

• Solvent Control (Critical): Add the endo-BCN stock to the lysate. Rule of thumb: The final concentration of organic solvent (DMSO/DMF) must remain strictly < 10% v/v to prevent target protein precipitation and to maximize the hydrophobic effect, which accelerates SPAAC in water[1].

• Stoichiometry: Use a 10- to 20-fold molar excess of the endo-BCN reagent relative to the azide-tagged target[1]. In complex mixtures, excess reagent compensates for non-specific hydrophobic trapping.

• Incubation: Incubate the mixture at 25°C to 37°C with gentle end-over-end mixing. For standard aliphatic azides, allow 4 to 12 hours. For electron-poor azides (IED-SPAAC), 1 to 2 hours is sufficient.

• Self-Validating Quench: Terminate the reaction by adding a 50-fold excess of 2-azidoethanol. Incubate for 30 minutes. This step ensures that any unreacted endo-BCN is consumed, preventing off-target reactions during downstream analysis.

• Purification: Remove small-molecule byproducts using a Zeba™ spin desalting column or dialysis against the appropriate storage buffer[1].

Optimized step-by-step workflow for endo-BCN bioconjugation in complex biological mixtures.

References

• Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations National Institutes of Health (NIH) / ACS Omega[Link]

• Temperature–dependent reaction rates of quinone-alkene cycloaddition reveal that only entropy determines the rate of SPOCQ reactions Chemical Science (RSC Publishing)[Link]

• Oxidation-Induced “One-Pot” Click Chemistry Chemical Reviews / ACS Publications[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Manipulating Diastereomeric Bicyclononynes to Sensitively Determine Enzyme Activity and Facilitate Macromolecule Conjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Temperature–dependent reaction rates of quinone-alkene cycloaddition reveal that only entropy determines the rate of SPOCQ reactions - Chemical Science (RSC Publishing) DOI:10.1039/D5SC04275E [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Best Practices for Moisture-Sensitive NHS Esters

Welcome to the Technical Support Center for N-Hydroxysuccinimide (NHS) Esters. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the proper storage and handling of these moisture-sensitive reagents. Adherence to these best practices is critical for ensuring the integrity of your experiments and achieving reproducible, high-yield conjugation results.

Section 1: Frequently Asked Questions (FAQs) - The Essentials of NHS Ester Integrity

This section addresses the most common questions regarding the day-to-day handling and storage of NHS esters.

Q1: What are the absolute critical storage conditions for solid NHS esters?

A1: The primary goal is to rigorously exclude moisture and minimize thermal degradation.[1] NHS esters must be stored at -20°C or lower in a desiccated environment.[2] The solid powder form is significantly more stable than any solution.[1] Upon receiving a new vial, ensure the cap is tightly sealed and place it in a freezer at -20°C immediately. For long-term storage, placing the vial inside a secondary container with a desiccant, such as silica gel pouches, is a highly recommended best practice.[2][3]

Q2: I need to weigh out some NHS ester. What is the correct procedure to avoid introducing moisture?

A2: This is one of the most critical steps where reagent integrity is compromised. Exposing a cold vial to ambient air will cause atmospheric moisture to instantly condense on the product, initiating hydrolysis.

The correct procedure is as follows:

• Remove the vial from the -20°C freezer.

• Allow the vial to equilibrate to room temperature completely before opening. This can take 20-30 minutes and is a non-negotiable step to prevent condensation.[2][4]

• Once at room temperature, briefly centrifuge the vial to ensure all the powder is at the bottom.

• Open the vial in an environment with the lowest possible humidity. If available, a nitrogen-filled glove box is ideal.[5] If not, work quickly and efficiently.

• Weigh the desired amount of powder and promptly recap the stock vial, ensuring the seal is airtight. Wrapping the cap junction with parafilm can provide an additional barrier.[3]

• Return the stock vial to the desiccated -20°C storage.

Q3: Can I make a stock solution of my NHS ester for later use?

A3: Preparing stock solutions is strongly discouraged.[2] The NHS-ester moiety readily hydrolyzes in the presence of even trace amounts of water, which are unavoidable in most organic solvents over time.[2][6] Always prepare solutions of NHS esters immediately before use. [2] If you must prepare a solution in an organic solvent like anhydrous DMSO or DMF, use it within a few hours at most. Storing NHS esters in aqueous solutions is never recommended.[7]

Q4: Which solvents and buffers should I use, and which should I absolutely avoid?

A4:

• Solvents for Reconstitution: Always use a high-quality, anhydrous grade of a water-miscible organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[7] Degraded DMF can contain amines which will react with the NHS ester, so ensure it is fresh and amine-free (no fishy odor).[7][8]

• Reaction Buffers to Use: The reaction of NHS esters with primary amines is most efficient at a pH of 7.2 to 8.5.[7][9] Common choices include Phosphate-Buffered Saline (PBS), carbonate-bicarbonate, HEPES, or borate buffers within this pH range.[9]

• Buffers to AVOID: Critically, avoid any buffers containing primary amines. [2] Buffers like Tris (tris(hydroxymethyl)aminomethane) or glycine contain primary amines that will compete with your target molecule for reaction with the NHS ester, drastically reducing your conjugation efficiency.[2][7]

Section 2: Troubleshooting Guide - When Conjugation Reactions Go Wrong

This section provides a systematic approach to diagnosing and solving common problems encountered during NHS ester conjugation experiments.

Issue 1: Low or No Conjugation Yield

This is the most frequent issue and can almost always be traced back to reagent integrity or reaction conditions.

Q5: My labeling efficiency is extremely low. What's the first thing I should check?

A5: The first and most likely culprit is the hydrolysis of your NHS ester. This means the ester has reacted with water and is no longer active.[1][10] Ask yourself:

• Was the vial properly warmed to room temperature before opening?

• Was the reagent dissolved in a truly anhydrous solvent?

• Was the stock powder stored correctly in a desiccated environment?

If there is any doubt about the reagent's activity, it's often best to use a fresh, unopened vial.

Q6: I've confirmed my NHS ester is active, but the yield is still poor. What are the next steps in troubleshooting?

A6: The next area to investigate is the reaction environment itself. The competition between the desired aminolysis (reaction with your protein's amines) and hydrolysis is governed by several factors.[10]

Troubleshooting Workflow for Low Conjugation Yield

Caption: A logical workflow for troubleshooting low NHS ester conjugation yield.

• Verify Buffer pH: The reaction is strongly pH-dependent. Below pH 7.2, the primary amines on your protein are protonated and non-nucleophilic.[7] Above pH 8.5, the rate of NHS ester hydrolysis increases dramatically.[1] Use a freshly calibrated pH meter to ensure your buffer is in the optimal pH 8.3-8.5 range .[8][11]

• Check for Competing Nucleophiles: Ensure your buffer is free from primary amines like Tris or glycine.[7] Low concentrations of sodium azide (<0.02%) are generally tolerated, but higher concentrations can interfere.[9]

• Optimize Molar Ratio: A common starting point is a 5- to 20-fold molar excess of the NHS ester to the protein.[2] If your yield is low, try increasing the molar excess.

• Reaction Time and Temperature: Reactions are typically run for 30-60 minutes at room temperature or for 2-4 hours at 4°C.[2][10] Performing the reaction at 4°C can help minimize hydrolysis, especially at higher pH, but may require a longer incubation time.[7]

Issue 2: Inconsistent or Irreproducible Results

Q7: My experiment worked once, but I can't get the same result again. Why?

A7: Irreproducibility with NHS esters almost always points to variable levels of reagent hydrolysis between experiments. This is often caused by subtle inconsistencies in handling.

• Moisture Contamination of Stock Reagent: Each time the main vial of NHS ester is opened, it is exposed to atmospheric moisture. Over time, the solid reagent will slowly hydrolyze. This is why it is best practice to aliquot the powder into smaller, single-use vials upon receipt, if possible.

• Solvent Quality: Using a fresh bottle of anhydrous DMSO or DMF for each set of experiments can prevent issues with solvent that has absorbed atmospheric water over time.

The Competing Reactions: Aminolysis vs. Hydrolysis

Caption: The central challenge in NHS ester chemistry is maximizing aminolysis over hydrolysis.

Section 3: Quantitative Data & Protocols

Data Summary: NHS Ester Stability

The stability of an NHS ester is quantified by its half-life (t½), which is critically dependent on pH and temperature.

pH	Temperature	Half-life of NHS Ester	Sources
7.0	0°C	4-5 hours	[9][12][13]
7.0	Room Temperature	~7 hours
8.0	4°C	~1 hour	[10]
8.6	4°C	10 minutes	[12][13]
9.0	Room Temperature	Minutes	[10]

This table clearly illustrates that as pH increases, the rate of hydrolysis accelerates dramatically, shortening the reagent's effective lifespan in solution.

Experimental Protocols

Protocol 1: Proper Reconstitution of Solid NHS Ester

• Remove the NHS ester vial from -20°C storage.

• Place the unopened vial on the bench and allow it to equilibrate to ambient room temperature for at least 20 minutes.[4] Do not use heat to warm the vial. [14]

• Briefly centrifuge the vial to collect all the powder at the bottom.

• Prepare a high-quality, anhydrous grade of DMSO or DMF.[7]

• Open the vial and, using a syringe, add the required volume of anhydrous solvent to achieve the desired concentration (e.g., 1-10 mg/mL).[1]

• Dissolve the powder by gently vortexing or pipetting up and down.

• Use the reconstituted reagent immediately. [2] Do not store for later use.

Protocol 2: Qualitative Activity Test for NHS Ester

You can perform a simple spectrophotometric test to confirm if your NHS ester is active. The principle is that hydrolysis releases N-hydroxysuccinimide (NHS), which absorbs light around 260 nm.[15]

• Materials: Amine-free buffer (e.g., 0.1 M phosphate, pH 7.0), 0.5 M NaOH, spectrophotometer.

• Prepare Control: Prepare a "blank" cuvette containing only the amine-free buffer.

• Initial Reading: Dissolve a small amount (1-2 mg) of your NHS ester in 2 mL of the buffer. Immediately zero the spectrophotometer at 260 nm with the blank and measure the absorbance of the NHS ester solution (A_initial).[15][16]

• Induce Hydrolysis: To 1 mL of the measured solution, add 100 µL of 0.5 M NaOH and vortex for 30 seconds.[15] This will rapidly hydrolyze all active ester.

• Final Reading: Measure the absorbance of the base-treated solution at 260 nm (A_final).

• Interpretation: A significant increase in absorbance from A_initial to A_final confirms that the NHS ester was active and capable of hydrolysis, releasing the NHS byproduct. If the increase is minimal, the reagent has likely already hydrolyzed due to improper storage or handling.[15]

References

• BenchChem. (2025). Troubleshooting NHS ester labeling inefficiency.
• BenchChem. (2025). The Researcher's Guide to N-Hydroxysuccinimide (NHS)
• BenchChem. (2025).
• Sigma-Aldrich. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides.
• Interchim. Protocol: NHS Ester Labeling of Amino-Biomolecules.
• Thermo Fisher Scientific Inc. Amine-Reactive Crosslinker Chemistry.
• BroadPharm. (2022, January 18). Protocol for PEG NHS Ester.
• G-Biosciences.
• BenchChem. (2025). An In-Depth Technical Guide to the Mechanism of NHS Ester Reactions with Primary Amines.
• Lumiprobe.
• BenchChem. (2025). An In-depth Technical Guide to the Stability and Storage of N-Hydroxysuccinimide (NHS) Ester Compounds.
• Royal Society of Chemistry. (2015, June 22).
• Cline, G. W., & Hanna, S. B. (1988). Kinetics and Mechanisms of the Aminolysis of N-Hydroxysuccinimide Esters in Aqueous Buffers. The Journal of Organic Chemistry.
• BenchChem. (2025). A Technical Guide to N-hydroxysuccinimide Ester Hydrolysis in Aqueous Solutions.
• University of California, Santa Barbara - Environment, Health & Safety. (2022, September 8).
• RSC Publishing. (2015, June 22). Quantification of N -hydroxysuccinimide and N -hydroxysulfosuccinimide by hydrophilic interaction chromatography (HILIC). Analytical Methods, DOI:10.1039/C5AY00042D.
• Glen Research. Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling.
• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• Thermo Fisher Scientific Inc. Amine-Reactive Crosslinker Chemistry.
• Lumiprobe. NHS Ester Labeling of Biomolecules Containing Primary Amino Groups.
• National Center for Biotechnology Information. Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine.
• National Center for Biotechnology Information. Selective protein N-terminal labeling with N-hydroxysuccinimide esters.
• ResearchGate. (2019, November 19).
• Reddit. (2023, January 14). Storing/handling moisture sensitive chemicals outside of the glovebox?
• HepatoChem. (2016, September 14). How do you handle hygroscopic salts?
• Tocris Bioscience.
• Bio-protocol. Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. researchgate.net [researchgate.net]
• 4. Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hepatochem.com [hepatochem.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. interchim.fr [interchim.fr]
• 12. help.lumiprobe.com [help.lumiprobe.com]
• 13. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - KR [thermofisher.com]
• 14. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Validating BCN conjugation efficiency using fluorescent azide probes

The advent of bioorthogonal chemistry has fundamentally transformed bioconjugation, allowing researchers to label biomolecules in complex biological environments without interfering with native cellular processes. At the forefront of this field is the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), a copper-free click chemistry mechanism that eliminates the cytotoxicity associated with traditional copper-catalyzed methods[1].

When designing a bioconjugation strategy—whether for live-cell imaging, oligonucleotide tagging, or the development of Antibody-Drug Conjugates (ADCs)—selecting the optimal cyclooctyne is critical. While Dibenzocyclooctyne (DBCO) is frequently used, Bicyclo[6.1.0]nonyne (BCN) offers distinct structural and kinetic advantages. This guide provides an objective, data-driven comparison of BCN against DBCO and DIFO, and outlines a self-validating experimental framework for quantifying BCN conjugation efficiency using fluorescent azide probes.

Mechanistic Grounding: Why Choose BCN?

To understand the utility of BCN, we must analyze the causality behind its reactivity and structural behavior compared to its alternatives.

• Symmetry and Product Homogeneity: DBCO and DIFO (Difluorinated cyclooctyne) are asymmetric molecules. When they react with an azide, they produce a mixture of regioisomers and diastereomers. In contrast, BCN possesses

  plane-symmetry[2]. This lack of conformational isomerism ensures the formation of a single, well-defined triazole regioisomer[3]. For drug development professionals synthesizing ADCs, this homogeneity is a critical regulatory advantage.

• Lipophilicity and In Vivo Performance: DBCO contains two bulky, hydrophobic benzene rings. This high lipophilicity often leads to non-specific binding, aggregation in aqueous buffers, and poor pharmacokinetics in vivo[3]. BCN, lacking these aromatic rings, is significantly smaller and more hydrophilic, improving the solubility of the resulting bioconjugate.

• Thiol Orthogonality: A major limitation of DBCO is its susceptibility to thiol-yne side reactions. In biological environments rich in reducing agents like glutathione (GSH), DBCO can prematurely degrade or cross-react[4],[1]. BCN demonstrates superior stability in these reducing environments, ensuring that the fluorescent probe only conjugates to the intended azide target.

SPAAC conjugation workflow using BCN and a fluorescent azide probe.

Comparative Performance Data: Reaction Kinetics

The efficiency of a SPAAC reaction is governed by its second-order rate constant (

). While DBCO is generally recognized for faster kinetics due to higher ring strain, this rule only applies to aliphatic azides.

Density Functional Theory (DFT) calculations reveal that the reaction between BCN and aromatic azides proceeds via an inverse-electron demand (IED) mechanism, tightly controlled by the HOMO of BCN and the LUMO of the azide[5]. Consequently, BCN reacts up to 6 times faster with aromatic azides than DBCO[5].

Table 1: Second-Order Rate Constants (

) for SPAAC Reactions

Cyclooctyne	Azide Reactant Type	Rate Constant ( )	Key Advantage / Limitation
endo-BCN	Aliphatic (e.g., Benzyl azide)	0.07 - 0.18 [4],[2]	Slower than DBCO; forms a single regioisomer.
DBCO	Aliphatic (e.g., Benzyl azide)	0.24 - 0.31 [4],[1]	Fastest with aliphatic azides; prone to thiol cross-reactivity.
DIFO	Aliphatic (e.g., Benzyl azide)	0.076 [6]	Historically significant, but lengthy synthesis limits modern use.
endo-BCN	Aromatic (e.g., Phenyl azide)	0.20 [4],[5]	Superior kinetics ; driven by inverse-electron demand.
DBCO	Aromatic (e.g., Phenyl azide)	0.033 [4],[5]	Steric and electronic hindrance severely slows the reaction.

Experimental Design: A Self-Validating Protocol

To objectively validate the conjugation efficiency of a BCN-modified protein using a fluorescent azide (e.g., Cyanine3-Azide or Azide-Fluor 488), researchers must employ a self-validating experimental system. This means the protocol must inherently differentiate between true covalent SPAAC conjugation and non-specific physical adsorption of the highly fluorescent probe.

Self-validating experimental workflow for quantifying SPAAC conjugation efficiency.

Step-by-Step Methodology: Kinetic & Efficiency Validation

Step 1: Establishing Pseudo-First-Order Conditions To accurately determine the reaction kinetics, the bimolecular SPAAC reaction must be mathematically simplified. By supplying the fluorescent azide in a massive molar excess (e.g., 10x to 50x) relative to the BCN-modified biomolecule, the concentration of the azide remains effectively constant. This forces the reaction into a pseudo-first-order exponential decay[4],[7].

• Action: Prepare a 10

  stock of the BCN-modified protein in PBS (pH 7.4). Prepare a 500 stock of the Fluorescent Azide probe.

Step 2: Implementing Internal Controls (The Self-Validation)

• Negative Control: Unmodified protein (no BCN) + Fluorescent Azide. (Validates that fluorescence in the final readout is not due to hydrophobic entrapment of the dye).

• Positive Benchmark: DBCO-modified protein + Fluorescent Azide. (Validates the integrity of the azide probe).

Step 3: Time-Course Sampling and Quenching Because SPAAC reactions are fast, stopping the reaction at precise intervals is mandatory for accurate kinetic plotting.

• Action: Initiate the reaction by mixing the BCN-protein and the fluorescent azide at 25°C. At precise intervals (e.g., 1, 5, 15, 30, 60 minutes), extract a 10

  aliquot.

• Quenching: Immediately quench the extracted aliquot by adding a massive excess (10 mM) of a highly reactive, unlabeled aliphatic azide (e.g., small molecule azido-ethanol) or a phosphine (via Staudinger reduction). This instantly halts the conjugation of the fluorescent probe.

Step 4: Separation and Fluorometric Detection

• Action: Run the quenched aliquots on an HPLC system equipped with a fluorescence detector (FLD), or perform SDS-PAGE followed by in-gel fluorescence imaging[2],[3].

• Causality: Chromatographic or electrophoretic separation is strictly required to separate the unreacted fluorescent azide from the BCN-protein conjugate, ensuring the detected signal is exclusively the covalently bound triazole product.

Step 5: Data Integration and Kinetic Modeling

• Action: Integrate the fluorescence peak areas of the conjugated product over time. Fit the data to the first-order exponential equation:

  to extract the observed rate constant ( )[4].

• Action: To find the true second-order rate constant (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ), plot the values against the varying concentrations of the azide used in parallel experiments. The slope of this linear regression is .

Conclusion

While DBCO remains a popular choice for rapid conjugation with aliphatic azides, BCN provides a highly refined alternative for researchers prioritizing product homogeneity, reduced lipophilicity, and orthogonal stability against thiols. Furthermore, by strategically pairing BCN with aromatic fluorescent azides, researchers can achieve reaction kinetics that rival or exceed those of DBCO, ensuring efficient and clean bioconjugation for advanced therapeutic and diagnostic applications.

References

• A Comparative Guide to the Reaction Kinetics of endo-BCN and DBCO with Azides in Strain. Benchchem.
• Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions. NIH PMC.
• Oxidation-Induced “One-Pot” Click Chemistry. NIH PMC.
• Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. NIH PMC.
• Oligonucleotide Tagging for Copper-Free Click Conjug
• DBCO vs. BCN: A Comparative Guide to Copper-Free Click Chemistry Linkers. Benchchem.
• Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. ChemRxiv.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Oxidation-Induced “One-Pot” Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Bioconjugation: A Comparative Guide to PEG2 and PEG4 Spacers in BCN-NHS Ester Linkers

The development of advanced bioconjugates, such as Antibody-Drug Conjugates (ADCs) and PROTACs, relies heavily on the structural precision of bifunctional crosslinkers. Among these, BCN-NHS esters are foundational, enabling a highly efficient, two-step bioorthogonal conjugation process. First, the N-hydroxysuccinimide (NHS) ester reacts with primary amines (e.g., lysine residues on an antibody); subsequently, the bicyclo[6.1.0]nonyne (BCN) moiety undergoes a copper-free with an azide-functionalized payload[].

While the reactive groups dictate the conjugation chemistry, it is the polyethylene glycol (PEG) spacer bridging them that governs the physicochemical and pharmacokinetic (PK) properties of the final bioconjugate. This guide provides an in-depth technical comparison between PEG2 and PEG4 spacers, supported by mechanistic insights and validated experimental protocols.

The Mechanistic Impact of Spacer Length: PEG2 vs. PEG4

The choice between a short PEG2 (diethylene glycol) and a medium-short PEG4 (tetraethylene glycol) spacer is a critical determinant of conjugate stability, solubility, and therapeutic index.

Solubility and the Prevention of Hydrophobic Collapse

Potent ADC payloads, such as auristatins (MMAE/MMAF) or pyrrolobenzodiazepines, are notoriously lipophilic. When conjugated using overly short spacers, these payloads can trigger a "hydrophobic collapse," where the drug buries into the protein structure, leading to aggregation and rapid clearance by the reticuloendothelial system. around the linkage, significantly enhancing aqueous solubility[]. While PEG2 offers baseline solubility, PEG4 provides superior shielding, effectively preventing aggregation even at higher Drug-to-Antibody Ratios (DARs)[3].

Steric Hindrance and Conjugation Efficiency

The discrete PEG4 linker provides approximately 1.5 nm of spatial separation. Computational molecular dynamics have shown that the , making PEG4 an ideal compromise between minimizing steric occlusion during antigen binding and maintaining payload exposure[]. Conversely, PEG2 offers a more compact structure suitable for highly stable, low-molecular-weight complexes, but its brevity may sterically impede the SPAAC reaction if the target azide is buried within a bulky payload[4].

Pharmacokinetics (PK) and In Vivo Circulation

PEGylation directly influences the hydrodynamic radius of the bioconjugate. PEG4 linkers have been empirically shown to 5 compared to shorter PEG2 spacers[5]. In murine models, increasing the PEG length from 2 to 4 units significantly mitigates rapid plasma clearance and improves overall exposure (AUC), rescuing in vivo efficacy that is often lost with non-PEGylated or excessively short linkers[6].

Quantitative Data Summary

The following table synthesizes the distinct physicochemical and biological impacts of PEG2 versus PEG4 spacers in BCN-NHS ester bioconjugation.

Property / Parameter	BCN-PEG2-NHS Ester	BCN-PEG4-NHS Ester
Approximate Spacer Length	~0.8 nm	~1.5 nm
Hydrophilicity Contribution	Low to Moderate	High
Steric Hindrance (SPAAC)	Moderate (Potential occlusion)	Low (Optimal spatial separation)
Aggregation Prevention	Minimal for highly lipophilic drugs	Significant (Hydration corona)
Pharmacokinetic Profile	Faster clearance, shorter half-life	Slower clearance, extended half-life
Optimal Application	Compact conjugates, hydrophilic payloads	Hydrophobic payloads, standard ADC development

Logical Workflows & Decision Frameworks

Caption: Decision matrix for selecting PEG2 versus PEG4 spacers based on payload properties.

Caption: Workflow of BCN-NHS ester bioconjugation via amine coupling and copper-free SPAAC.

Experimental Methodologies

To ensure a self-validating system, the following step-by-step protocols are designed to maximize conjugation efficiency while mitigating common failure modes, such as NHS hydrolysis or competitive inhibition.

Protocol 1: Antibody Activation (Amine Conjugation)

Causality Note: NHS esters are highly moisture-sensitive. Using anhydrous solvents and amine-free buffers prevents the premature hydrolysis of the ester and competitive side reactions.

• Buffer Preparation: Prepare the antibody solution (1–5 mg/mL) in an amine-free buffer, such as Phosphate-Buffered Saline (PBS), strictly adjusted to 4[4]. Do not use Tris or glycine buffers.

• Linker Solubilization: Immediately prior to use, dissolve the BCN-PEG4-NHS ester (or PEG2 variant) in anhydrous DMSO or DMF to create a 10 mM stock solution.

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the BCN-NHS ester to the antibody solution.

• Incubation: Incubate the mixture at room temperature for 7[7].

• Purification: Remove excess, unreacted linker using a spin desalting column (e.g., Zeba spin column) or dialysis cassette pre-equilibrated with PBS (pH 7.4).

Protocol 2: SPAAC Payload Conjugation

Causality Note: The SPAAC reaction relies on the inherent ring strain of the BCN moiety, eliminating the need for cytotoxic copper catalysts and preserving the biological integrity of the antibody.

• Payload Preparation: Dissolve the azide-functionalized payload in a compatible solvent (e.g., DMSO). Ensure the final organic solvent concentration in the reaction mixture does not exceed 10% (v/v) to prevent antibody denaturation.

• Click Reaction: Add a 3- to 5-fold molar excess of the azide-payload (relative to the BCN groups) to the purified BCN-modified antibody.

• Incubation: Incubate at room temperature for 2–4 hours, or overnight at 4°C.

• Quenching & Purification: Quench the reaction using an excess of a low-molecular-weight azide (if necessary), followed by size-exclusion chromatography (SEC) or desalting to isolate the final bioconjugate.

Protocol 3: Validation via Hydrophobic Interaction Chromatography (HIC)

Causality Note: HIC separates ADC species based on the number of conjugated drug molecules. Each additional payload increases the overall hydrophobicity of the complex, allowing for precise determination of the Drug-to-Antibody Ratio (DAR).

• Column Equilibration: Equilibrate an HIC column (e.g., TSKgel Butyl-NPR) with a high-salt mobile phase (e.g., 1.5 M ammonium sulfate, 50 mM sodium phosphate, pH 7.0).

• Sample Injection: Inject the SEC-purified ADC sample onto the column.

• Gradient Elution: Apply a decreasing salt gradient (from 1.5 M to 0 M ammonium sulfate) over 15–20 minutes.

• Analysis: Different DAR species (e.g., DAR0, DAR2, DAR4) will elute as distinct peaks. Calculate the weighted average DAR from the integrated peak areas to confirm conjugation efficiency and batch homogeneity.

References

Sources

• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. m-PEG25-Propargyl|Alkyne-PEG Reagent for Click Chemistry [benchchem.com]

Technical Guide: HNMR Analysis &amp; Performance Profiling of endo-BCN-PEG2-amido-C6-NHS Ester

Executive Summary & Strategic Positioning

endo-BCN-PEG2-amido-C6-NHS ester represents a third-generation heterobifunctional crosslinker designed for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Unlike first-generation cyclooctynes (e.g., DIBO) or hydrophobic alternatives (e.g., DBCO), this molecule balances hydrophilicity , reaction kinetics , and biological inertness .

This guide provides a structural validation framework using Proton Nuclear Magnetic Resonance (

H NMR) and benchmarks its performance against industry-standard alternatives.

Core Applications

• Antibody-Drug Conjugates (ADCs): Linker stability prevents premature payload release.

• Cell Surface Labeling: Lack of aromatic rings reduces non-specific hydrophobic binding.

• Intracellular Probing: Superior stability against thiol exchange (glutathione) compared to maleimides or DBCO.

Comparative Analysis: BCN vs. The Field

Selecting the correct click-chemistry linker is a trade-off between kinetics (

) and hydrophobicity. The table below objectively compares endo-BCN against its primary competitors.

Table 1: Performance Benchmark

Feature	endo-BCN (Subject)	DBCO (Alternative)	TCO (Tetrazine Ligation)
Reaction Kinetics ( )
Hydrophobicity	Low (Aliphatic core)	High (Fused aromatic rings)	Moderate
Steric Bulk	Compact (Fused cyclopropane)	Bulky	Moderate
Thiol Stability	High (Inert to GSH)	Moderate (Can react with thiols)	High
Solubility	Excellent (w/ PEG spacer)	Poor (Requires organic co-solvent)	Good
Best Use Case	Sensitive biological systems, intracellular labeling	Rapid surface labeling, robust proteins	Time-critical pulse-chase

Decision Logic for Linker Selection

Figure 1: Decision tree for selecting between BCN, DBCO, and TCO based on experimental constraints.

Structural Breakdown & HNMR Analysis

The structural integrity of endo-BCN-PEG2-amido-C6-NHS ester is validated by three distinct chemical regions. The "endo" stereochemistry is critical; commercial BCN is typically the endo isomer because it is synthetically accessible and sufficiently reactive.

Molecular Regions[1]

• Region A (Reactive Core): Bicyclo[6.1.0]non-4-yne (BCN).[1] The strained alkyne and the fused cyclopropane ring.

• Region B (Spacer): PEG2 unit (

  ) and the C6 alkyl chain ( ) linked by an amide.

• Region C (Conjugation Head): N-hydroxysuccinimide (NHS) ester.

Characteristic H NMR Assignments ( , 400 MHz)

The following table details the expected chemical shifts. Deviations >0.2 ppm may indicate degradation (hydrolysis) or impurities.

Region	Proton Type	(ppm)	Multiplicity	Integration	Assignment Logic
C	NHS Ester	2.81 - 2.85	Singlet (s)	4H	Diagnostic Peak. Loss of this singlet indicates hydrolysis.
A	Cyclopropane (Ring fusion)	0.90 - 1.00	Multiplet (m)	2H	Characteristic high-field signal of BCN.
A	Cyclopropane ( )	0.65 - 0.75	Multiplet (m)	1H	The "top" proton of the cyclopropane triangle.
A	Bridgehead ( )	2.20 - 2.35	Multiplet (m)	2H	Protons to the alkyne.
A	BCN Ring ( )	1.50 - 1.65	Multiplet (m)	4H	Remaining methylene protons in the 8-membered ring.
B	PEG Backbone ( )	3.55 - 3.65	Multiplet (m)	~8H	The PEG2 spacer region.
B	Amide	6.00 - 6.50	Broad (br s)	1H	Variable shift; disappears on shake.
B	-Carbonyl ( )	2.55 - 2.65	Triplet (t)	2H	Protons adjacent to the NHS-ester carbonyl.
B	Alkyl Chain (C6)	1.30 - 1.45	Multiplet (m)	~4H	Central methylenes of the C6 spacer.

Expert Insight: The BCN cyclopropane protons (0.7 - 1.0 ppm) are the most reliable internal reference for confirming the BCN core's presence, as they appear in a "clean" region of the spectrum usually devoid of other signals.

Experimental Protocol: Quality Control via qNMR

To ensure the NHS ester is active before conjugation, perform this quantitative NMR (qNMR) protocol.

Materials

• Solvent:

  (Chloroform-d), 99.8% D, 0.03% v/v TMS. Note: Avoid DMSO-d6 if recovering the sample, as DMSO is hard to remove and may accelerate NHS hydrolysis due to residual water.

• Internal Standard (Optional): 1,3,5-Trimethoxybenzene (TMB) or Dimethyl sulfone.

Step-by-Step Workflow

• Sample Preparation:

  • Dissolve 5–10 mg of endo-BCN-PEG2-amido-C6-NHS ester in 600 µL of

    .

  • Critical: Ensure the NMR tube is dry. Trace water hydrolyzes the NHS ester rapidly.

• Acquisition:

  • Run a standard proton scan (16 or 32 scans).

  • Relaxation delay (

    ): Set to seconds to ensure full relaxation of the NHS singlet for accurate integration.

• Integration & Analysis:

  • Calibrate TMS to 0.00 ppm.

  • Integrate the NHS singlet at 2.83 ppm (Set to 4.00).

  • Integrate the Cyclopropane multiplet at ~0.95 ppm .

  • Pass Criteria: The ratio of NHS protons to Cyclopropane protons should be 4:2 (2:1).

  • Fail Criteria: If the NHS peak integrates to < 3.5 (relative to 2 cyclopropane protons), significant hydrolysis has occurred.

QC Workflow Diagram

Figure 2: Quality Control workflow to verify NHS ester integrity prior to bioconjugation.

Troubleshooting & Storage

Common Issues

• Hydrolysis: The NHS ester is moisture-sensitive. If the peak at 2.8 ppm is split or diminished, and a new triplet appears at ~2.6 ppm (corresponding to the free acid), the reagent is degraded.

• Stereoisomerism: While endo is standard, trace exo isomer may appear.[2] Exo cyclopropane protons are slightly shielded compared to endo, appearing further upfield.

Storage Recommendations

• Store at -20°C under argon or nitrogen.

• Dissolve in anhydrous DMSO or DMF immediately before use. Do not store stock solutions.

References

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition. Link

• Debets, M. F., et al. (2011). Bioconjugation with Strained Alkyne and Azide: A Comparative Study. ChemBioChem. Link

• Sletten, E. M., & Bertozzi, C. R. (2011). Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality. Angewandte Chemie International Edition. Link

• BenchChem. (2025).[3][4][5] DBCO vs. BCN: A Comparative Guide to Copper-Free Click Chemistry Linkers. Link

• AxisPharm. (2024). endo-BCN-PEG2-amido-C6-NHS ester Product Data. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. public.websites.umich.edu [public.websites.umich.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Comparison: Stability &amp; Performance of endo-BCN-PEG2-NHS vs. TCO-NHS Esters

Executive Summary

In the landscape of bioorthogonal chemistry, the choice between endo-BCN (Bicyclo[6.1.0]nonyne) and TCO (Trans-Cyclooctene) linkers is rarely about "which is better," but rather "which trade-off is acceptable."

• TCO-NHS is the kinetic powerhouse (

  up to 30,000 M s ), essential for low-concentration targets and in vivo pre-targeting. However, it suffers from significant chemical instability (isomerization) in physiological media, driven by thiols and copper.

• endo-BCN-PEG2-NHS is the stability benchmark. While its kinetics are orders of magnitude slower (

  ~0.3 M s ), it exhibits superior hydrolytic and plasma stability, making it the preferred choice for long-circulating antibody-drug conjugates (ADCs) where linker integrity is paramount.

This guide provides a granular stability analysis, experimental protocols, and decision frameworks to navigate this selection.

Mechanistic Foundations of Instability

To control your bioconjugation, you must understand the degradation pathways. There are two distinct stability profiles to consider: the NHS Ester (pre-conjugation) and the Click Handle (post-conjugation).

A. The NHS Ester: Hydrolytic Susceptibility

Both reagents utilize an N-hydroxysuccinimide (NHS) ester for amine conjugation. The stability of this group is identical for both BCN and TCO variants. It is governed strictly by pH.

• Mechanism: Nucleophilic attack by hydroxide ions (

  ) on the carbonyl carbon releases the NHS leaving group, generating a non-reactive carboxylic acid.

• Critical Threshold: At pH > 8.0, the half-life drops to minutes.

B. The Click Handle: Isomerization & Thiol Sensitivity

This is where the two reagents diverge significantly.

1. TCO (Trans-Cyclooctene)

TCO derives its high reactivity from extreme ring strain (~26 kcal/mol). This strain is also its Achilles' heel.

• Isomerization: In biological media, TCO is prone to isomerizing to its relaxed, unreactive cis-cyclooctene (CCO) form.

• Catalysts: This process is catalyzed by copper ions (common in serum albumin) and acid.

• Thiol Addition: TCO is susceptible to Michael addition by endogenous thiols (e.g., Glutathione, HSA-Cys34), leading to deactivation.

2. endo-BCN (Bicyclo[6.1.0]nonyne)

BCN relies on the strain of the fused cyclopropane ring.

• Conformational Rigidity: The fused ring system prevents the type of isomerization seen in TCO.

• Chemical Robustness: While BCN can react with thiols (thiol-yne reaction), the rate is negligible compared to the SPAAC reaction with azides, rendering it highly stable in plasma.

Comparative Data Analysis

The following data aggregates performance metrics from standard PBS buffers and human plasma assays.

Table 1: Stability and Kinetic Profile[2]

Feature	endo-BCN-PEG2-NHS	TCO-NHS Ester	Implication
Reaction Type	SPAAC (Strain-Promoted)	IEDDA (Inverse Electron Demand)	TCO requires Tetrazine; BCN requires Azide.
Rate Constant ( )	~0.3 M s	1,000 – 30,000 M s	TCO is ~10,000x faster.
NHS Hydrolysis ( @ pH 7.4)	~4–5 hours	~4–5 hours	Identical handling required during conjugation.
NHS Hydrolysis ( @ pH 8.5)	~10 minutes	~10 minutes	Critical: Do not exceed pH 8.0 during labeling.
Plasma Stability ( )	> 7 days	~4–10 hours (Standard TCO)	TCO degrades rapidly in circulation.
Isomerization Risk	Negligible	High (Trans Cis)	TCO loses reactivity over time.
Thiol Sensitivity	Low	Moderate (Michael Addition)	Avoid TCO in high-glutathione environments if possible.

Visualizing Degradation Pathways

The following diagram maps the fate of both molecules in a biological environment.

Figure 1: Comparative degradation pathways. Note the multiple failure points for TCO in biological media compared to the linear stability of BCN.

Experimental Validation Protocols

Trust but verify. Use these protocols to assess the quality of your reagents and their stability in your specific biological matrix.

Protocol A: NHS Ester Integrity Check (UV-Vis)

Before conjugating valuable protein, verify your NHS ester hasn't hydrolyzed on the shelf.

• Preparation: Dissolve 1 mg of BCN-NHS or TCO-NHS in 100 µL anhydrous DMSO.

• Dilution: Dilute 1:50 into 100 mM NaOH .

• Measurement:

  • Immediately measure absorbance at 260 nm .[1]

  • Wait 5 minutes (allowing full hydrolysis of the NHS leaving group).

  • Measure absorbance again.[1]

• Calculation: The NHS leaving group absorbs strongly at 260 nm only when cleaved (phenolate form).

  • If the initial reading is near the final reading, your reagent was already hydrolyzed (bad).

  • If the initial reading is low and the final reading is high, your reagent is active.

Protocol B: Plasma Stability Assay (The "Click-and-Run")

This protocol determines if your linker survives circulation.

Materials:

• TCO-labeled Protein or BCN-labeled Protein (Conjugate).

• Human Plasma (pooled).

• Reporter Probe: Cy5-Tetrazine (for TCO) or Cy5-Azide (for BCN).

Workflow:

• Incubation: Spike your Conjugate into Human Plasma (final conc. 1 µM). Incubate at 37°C.

• Time Points: Aliquot samples at t=0, 1h, 4h, 24h, 48h.

• Quenching/Labeling: At each time point, add an excess (10 eq) of the corresponding Reporter Probe (Cy5-Tetrazine or Cy5-Azide).

  • Note: Allow reaction to proceed for 30 mins to ensure complete labeling of remaining active handles.

• Analysis: Run samples on SDS-PAGE. Scan for Cy5 fluorescence.[2][3]

• Quantification: Band intensity at t=X divided by band intensity at t=0 = % Active Linker.

Figure 2: Workflow for assessing linker stability in plasma.[4] Loss of fluorescence over time indicates linker degradation (isomerization).

Decision Matrix: When to Use Which?

Do not default to TCO simply because it is "faster." Speed is irrelevant if the handle is dead before it reaches the target.

Scenario	Recommended Reagent	Rationale
Pre-targeting (In Vivo)	TCO-NHS	You need the speed ( ) to capture the probe before it clears. The instability is managed by injecting the probe shortly after the antibody clears the blood pool.
Antibody-Drug Conjugates (ADCs)	endo-BCN-PEG2-NHS	Stability is king. You cannot afford premature release or deactivation of the drug linker during the days of circulation required for tumor accumulation.
Intracellular Labeling	TCO-NHS	Intracellular concentrations are low; high is needed to drive the reaction.
Shelf-Stable Kits	endo-BCN-PEG2-NHS	BCN conjugates have a much longer shelf-life than TCO conjugates, which slowly isomerize even at 4°C.
High Thiol Environments	endo-BCN-PEG2-NHS	TCO will be quenched by high glutathione levels (e.g., cytosolic delivery).

References

• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three-Dimensional Imaging of Living Cells. Angewandte Chemie International Edition. [Link]

• Rossin, R., et al. (2013). Trans-cyclooctene Tag with Improved Properties for Tumor Pretargeting with the Diels-Alder Reaction. Molecular Pharmaceutics. [Link]

• Darko, A., et al. (2014). Conformationally Strained trans-Cyclooctene with Improved Stability and Excellent Reactivity in Tetrazine Ligation. Chemical Science. [Link]

• Knall, A. C., & Slugovc, C. (2013). Inverse electron demand Diels–Alder (iEDDA)-initiated conjugation: a (high) potential click chemistry scheme.[5] Chemical Society Reviews. [Link]

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Chapter 3: Zero-Length Crosslinkers (NHS Ester Hydrolysis Data). [Link]

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• 3. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Assessing the Bioorthogonality of endo-BCN-PEG2-amido-C6-NHS Ester in Cell Lysate

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioconjugation, the quest for truly "bioorthogonal" reactions—those that proceed with high efficiency and selectivity in complex biological environments without interfering with native biochemical processes—is paramount.[1][2] The strain-promoted alkyne-azide cycloaddition (SPAAC) has emerged as a cornerstone of copper-free click chemistry, offering a powerful tool for labeling and tracking biomolecules.[3][4] This guide provides an in-depth technical assessment of endo-BCN-PEG2-amido-C6-NHS ester, a heterobifunctional linker designed for SPAAC, within the challenging milieu of cell lysate. We will objectively compare its performance against a common alternative, Dibenzocyclooctyne (DBCO), and provide detailed experimental protocols to validate its bioorthogonality.

The Chemistry of endo-BCN-PEG2-amido-C6-NHS Ester

Endo-BCN-PEG2-amido-C6-NHS ester is a molecule with two key reactive groups connected by a polyethylene glycol (PEG) spacer.[5][6] The N-hydroxysuccinimide (NHS) ester readily reacts with primary amines, such as the lysine residues on proteins, to form stable amide bonds.[7][8][9][10] This reaction is typically carried out at a slightly basic pH (7.2-8.5).[] The endo-bicyclononyne (BCN) group is a strained alkyne that participates in SPAAC reactions with azide-modified molecules.[12][13] The PEG spacer enhances the solubility and reduces potential steric hindrance of the molecule.[12]

Assessing Bioorthogonality: Key Considerations

True bioorthogonality in a cell lysate, a complex mixture of proteins, nucleic acids, lipids, and small molecules, requires that the BCN moiety does not engage in significant off-target reactions. A primary concern with some cyclooctynes, including BCN, is their potential for cross-reactivity with thiols, particularly the free cysteine residues in proteins.[14] Therefore, a rigorous assessment of bioorthogonality must include experiments to quantify this potential side reaction.

Experimental Design for Assessing Bioorthogonality

To comprehensively evaluate the bioorthogonality of endo-BCN-PEG2-amido-C6-NHS ester, we propose a series of experiments comparing its performance to an alternative SPAAC reagent, DBCO-PEG-NHS ester. DBCO is known for its fast reaction kinetics with azides and is often considered to have lower cross-reactivity with thiols compared to BCN.[15][16]

Experimental Workflow:

Caption: Experimental workflow for assessing bioorthogonality.

Detailed Experimental Protocols

1. Preparation of Cell Lysate:

• Culture and harvest cells of interest (e.g., HEK293, HeLa).

• Lyse cells in a suitable buffer (e.g., RIPA buffer) containing protease inhibitors.

• Clarify the lysate by centrifugation to remove cellular debris.[17]

• Determine the total protein concentration of the lysate using a standard protein assay (e.g., BCA assay).

2. Labeling of Lysate Proteins with NHS Esters:

• Adjust the pH of the cell lysate to 8.0-8.5 with a bicarbonate buffer.[7][8]

• Prepare fresh 10 mM stock solutions of endo-BCN-PEG2-amido-C6-NHS ester and DBCO-PEG-NHS ester in anhydrous DMSO.[8][18]

• Add a 10- to 20-fold molar excess of the NHS ester stock solution to the lysate. The final DMSO concentration should be below 10%.[18]

• For the negative control, add an equivalent volume of DMSO without any NHS ester.

• Incubate the reactions for 1 hour at room temperature with gentle mixing.[8]

• Remove excess, unreacted NHS ester using a spin desalting column.[10][17]

3. Click Reaction with Azide-Fluorophore:

• To the labeled and desalted lysate, add an azide-conjugated fluorophore (e.g., Azide-AF488) to a final concentration of 20-50 µM.

• Incubate the reaction for 1-2 hours at room temperature, protected from light.

4. In-gel Fluorescence Analysis:

• Separate the labeled proteins by SDS-PAGE.[19]

• Visualize the fluorescently labeled proteins using a gel imager.[19]

• Subsequently, stain the gel with Coomassie Brilliant Blue to visualize total protein loading.[19]

5. Assessment of Thiol Reactivity:

• To a separate aliquot of the NHS-ester labeled lysate, add a thiol-blocking agent such as N-ethylmaleimide (NEM) and incubate according to the manufacturer's protocol.

• Following the blocking step, perform the click reaction with the azide-fluorophore and analyze by in-gel fluorescence as described above.

Comparative Performance Data

The following table summarizes the expected outcomes of the comparative experiments, providing a framework for evaluating the bioorthogonality of endo-BCN-PEG2-amido-C6-NHS ester.

Parameter	endo-BCN-PEG-NHS	DBCO-PEG-NHS	Negative Control	Rationale
Fluorescence Signal (No Thiol Block)	Strong	Very Strong	Minimal	DBCO generally exhibits faster SPAAC kinetics than BCN.[15][16]
Fluorescence Signal (With Thiol Block)	Slightly Reduced	No Significant Change	Minimal	A reduction in signal for BCN would indicate some level of thiol reactivity.
Background Fluorescence	Low	Very Low	Minimal	High bioorthogonality results in minimal non-specific labeling.

Interpreting the Results

A truly bioorthogonal reagent will exhibit a strong fluorescence signal only in the presence of the azide-fluorophore and will show no significant decrease in signal after blocking free thiols. While BCN is a highly effective SPAAC reagent, some studies have indicated a potential for side reactions with thiols.[14] The inclusion of a thiol-blocking step is therefore crucial for a definitive assessment of its bioorthogonality in the context of a cell lysate. In contrast, DBCO is generally considered to be more resistant to side reactions with thiols, which should be reflected in the experimental results.[15]

Conclusion and Recommendations

The choice between endo-BCN-PEG2-amido-C6-NHS ester and other bioorthogonal reagents like DBCO-PEG-NHS ester is application-dependent.[15] While DBCO may offer faster kinetics and potentially lower thiol reactivity, BCN is a smaller and less hydrophobic molecule, which can be advantageous in certain contexts.[15][20] For applications where absolute bioorthogonality is critical and the presence of free thiols is a concern, a thorough experimental validation as outlined in this guide is essential. Researchers should carefully consider the trade-offs between reaction kinetics, stability, and potential for non-specific reactions when selecting a bioorthogonal linker for their specific needs.

References

• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins. Retrieved from [Link]

• Glen Research. (n.d.). Glen Report 33-13: Application Note – Protein Labeling with NHS Esters. Retrieved from [Link]

• Hunter, J. E., Yuan, P., Vavilala, D. T., & Fox, J. M. (2019). N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein. Current Protocols in Protein Science, 98(1), e93.
• van Delft, P., van Geel, R., & van Berkel, S. S. (2024). Mutually Orthogonal Bioorthogonal Reactions: Selective Chemistries for Labeling Multiple Biomolecules Simultaneously. Topics in Current Chemistry, 382(3), 24.
• Li, Y., et al. (2023). Preparation of Protein Lysates Using Biorthogonal Chemical Reporters for Click Reaction and in-Gel Fluorescence Analysis. Bio-protocol, 13(18), e4797.

• AxisPharm. (n.d.). endo-BCN-PEG-NHS ester. Retrieved from [Link]

• Reess, F., et al. (2017). Enhancing Reactivity for Bioorthogonal Pretargeting by Unmasking Antibody Conjugated trans-Cyclooctenes.
• Lallana, E., et al. (2017). Comparison of the efficiency of BCN and DBCO cyclooctynes to post-functionalize azido-vectors. Scientific Reports, 7(1), 1776.
• Dommerholt, J., et al. (2010). Readily Accessible Bicyclononynes for Bioorthogonal Labeling and Three‐Dimensional Imaging of Living Cells.
• Wang, M., et al. (2016). A Simple Method for Enhancing the Bioorthogonality of Cyclooctyne Reagents. ACS Chemical Biology, 11(8), 2109–2113.
• Mbua, N. E., et al. (2011). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. ChemBioChem, 12(12), 1912-1921.
• Moses, J. E., & Moorhouse, A. D. (2007). Click Chemistry and Bioorthogonal Reactions: Unprecedented Selectivity in the Labeling of Biological Molecules. Biochemistry, 46(24), 6943–6953.
• Toleikis, Z., et al. (2020). A Bioorthogonal Click Chemistry Toolbox for Targeted Synthesis of Branched and Well-Defined Protein-Protein Conjugates.
• Wagner, M., et al. (2020). Live Monitoring of Strain-Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline ATR-IR Spectroscopy. Chemistry – A European Journal, 26(43), 9851-9855.
• Larsen, J. E. T., et al. (2018). Stereoselective Synthesis of Bicyclo[6.1.0]nonene Precursors of the Bioorthogonal Reagents s-TCO and BCN. Organic Letters, 20(22), 7080-7083.

• Bio-Connect. (n.d.). Click Chemistry reagents from Jena Bioscience. Retrieved from [Link]

• AxisPharm. (n.d.). endo-BCN-PEG2-amido-C6-NHS ester. Retrieved from [Link]

• Zhang, Y., et al. (2011). Interfacial strain-promoted alkyne–azide cycloaddition (I-SPAAC) for the synthesis of nanomaterial hybrids.
• van de Brink, N., et al. (2022). Strain-Promoted Azide–Alkyne Cycloaddition-Based PSMA-Targeting Ligands for Multimodal Intraoperative Tumor Detection of Prostate Cancer.

• The Royal Swedish Academy of Sciences. (2022, October 5). Click Chemistry and Bioorthogonal Chemistry. The Nobel Prize. Retrieved from [Link]

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• 13. synaffix.com [synaffix.com]
• 14. A Simple Method for Enhancing the Bioorthogonality of Cyclooctyne Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Preparation of Protein Lysates Using Biorthogonal Chemical Reporters for Click Reaction and in-Gel Fluorescence Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Determining Degree of Labeling (DOL) for BCN-Modified Antibodies: A Comprehensive Comparison Guide

Introduction: The Critical Role of BCN in Bioconjugation

The development of antibody-drug conjugates (ADCs) and targeted imaging probes relies heavily on bioorthogonal chemistry. Bicyclo[6.1.0]nonyne (BCN) has emerged as a premier cyclooctyne for Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) due to its high reactivity, symmetrical structure, and lack of requirement for cytotoxic copper catalysts[1].

However, optimizing the drug-to-antibody ratio (DAR) or degree of labeling (DOL) is a critical quality attribute. An optimal DAR (typically 2–4 for standard payloads) balances therapeutic potency with pharmacokinetic stability; over-conjugated antibodies are highly prone to aggregation, poor target binding, and rapid systemic clearance[2].

Workflow of BCN modification and SPAAC payload conjugation.

The Mechanistic Challenge of BCN Quantification

Unlike standard fluorophores (e.g., FITC, Cy5) that possess distinct absorption maxima in the visible spectrum, the BCN moiety lacks a strong, independent chromophore. Its absorption heavily overlaps with the intrinsic 280 nm absorbance of the antibody's aromatic amino acids (tryptophan, tyrosine, phenylalanine).

The Causality of Analytical Selection: Because direct UV-Vis spectroscopy cannot differentiate between the protein backbone and the BCN linker, researchers must rely on alternative physical properties: molecular weight shifts, proxy labeling strategies, or chromatographic retention differences[3].

Comparison of Analytical Modalities

Method A: Intact Mass Spectrometry (LC-MS) – The Gold Standard

High-resolution LC-MS (e.g., Q-TOF or Orbitrap systems) directly measures the mass of the intact or reduced antibody. Each conjugated BCN linker adds a specific, predictable mass to the heavy or light chain[4].

• Causality & Best Practices: Native IgG exhibits extensive microheterogeneity due to N-linked glycosylation at Asn297. To accurately resolve the mass shifts of BCN additions (often ~150-400 Da depending on the PEG spacer), the antibody must first be enzymatically deglycosylated using PNGase F or EndoS[5]. Without deglycosylation, the overlapping glycoform isotopic envelopes will mask the BCN mass shifts, rendering precise DOL quantification impossible[6].

Method B: Fluorescent Azide Click-Assay (The Accessible Proxy)

For laboratories lacking high-resolution MS, the proxy click-assay is a robust alternative. The BCN-modified antibody is reacted with a stoichiometric excess of an azide-functionalized fluorophore (e.g., Azide-Cy5)[4].

• Causality & Best Practices: Because SPAAC is highly efficient and irreversible, the number of attached fluorophores directly corresponds to the number of available BCN groups. Following size-exclusion chromatography (SEC) to remove unreacted dye, the DOL is calculated using standard UV-Vis spectroscopy via the Beer-Lambert law, utilizing the dye's known extinction coefficient[3].

Method C: Hydrophobic Interaction Chromatography (HIC)

HIC separates intact antibodies based on surface hydrophobicity. Because BCN and its subsequent payloads often increase the hydrophobicity of the antibody, HIC can resolve distinct peaks corresponding to DAR 0, 1, 2, 3, etc.[4].

• Causality & Best Practices: HIC is highly dependent on the specific linker and the payload. While excellent for final ADCs, it may lack the resolution to separate purely BCN-modified antibodies if the BCN-linker is highly hydrophilic (e.g., containing long PEG chains)[7].

Decision tree for selecting the appropriate DOL analytical modality.

Quantitative Data Presentation: Modality Comparison

Analytical Modality	Accuracy / Resolution	Throughput	Equipment Required	Primary Limitation
Intact LC-MS	Highest (Exact mass shift per chain)	Medium (~30 mins/sample)	Q-TOF or Orbitrap MS	Requires deglycosylation; high equipment cost[8].
Proxy Click-Assay	Moderate (Average DOL)	High (Plate reader compatible)	UV-Vis Spectrophotometer	Assumes 100% click efficiency; requires dye removal[3].
HIC	High (Resolves intact DAR species)	Medium (~20 mins/sample)	HPLC with HIC column	Resolution depends heavily on linker hydrophobicity[4].

Self-Validating Experimental Protocols

Protocol 1: Intact Mass Spectrometry (LC-MS) Preparation

This protocol ensures the reduction of spectral complexity to accurately quantify BCN modifications[6].

Step-by-Step Methodology:

• Buffer Exchange: Desalt 50–100 µg of the BCN-modified antibody into a volatile buffer (e.g., 50 mM Ammonium Bicarbonate) using a 30 kDa MWCO spin filter.

• Deglycosylation: Add 1 µL of PNGase F (or EndoS for Fc-specific glycans) to the antibody solution. Incubate at 37°C for 2–4 hours. Causality: This collapses the heterogeneous glycoform mass envelope into a single sharp peak, enabling the resolution of small mass additions.

• Reduction (Optional but Recommended): Add TCEP to a final concentration of 10 mM and incubate at 37°C for 30 minutes to separate heavy and light chains, improving mass resolution.

• LC-MS Analysis: Inject 1–5 µg onto a reversed-phase column (e.g., C4 or Polyphenyl) coupled to a high-resolution mass spectrometer.

• Self-Validation System: Always process a DAR 0 (unmodified, native antibody) control in parallel. The precise mass difference between the DAR 0 peak and the conjugated peaks strictly validates the specific mass addition of the BCN linker, ruling out artifactual modifications or incomplete deglycosylation.

Protocol 2: Proxy Click-Assay for UV-Vis Quantification

This protocol utilizes the rapid SPAAC reaction to attach a measurable chromophore to the invisible BCN group[3].

Step-by-Step Methodology:

• Reaction Setup: To 1 mg/mL of BCN-modified antibody in PBS (pH 7.4), add a 10-fold molar excess of Azide-Cy5 (or similar azide-fluorophore) dissolved in anhydrous DMSO. Ensure final DMSO concentration remains <10% v/v to prevent protein denaturation.

• Incubation: Incubate the mixture at room temperature for 2–4 hours protected from light. Causality: SPAAC is highly efficient, but sufficient time and molar excess are required to ensure 100% saturation of all available BCN groups.

• Purification: Remove unreacted Azide-Cy5 using a size-exclusion chromatography (SEC) column (e.g., PD-10 or Zeba Spin Desalting Column) equilibrated with PBS.

• Quantification: Measure the absorbance of the purified conjugate at 280 nm (protein) and the dye's maximum absorbance wavelength (e.g., 646 nm for Cy5). Calculate the DOL using the dye's extinction coefficient and a correction factor for the dye's absorbance at 280 nm.

• Self-Validation System: Perform a parallel reaction with a DAR 0 antibody. Any fluorescence or absorbance detected in the DAR 0 control after SEC purification indicates non-specific dye absorption or incomplete purification, establishing the assay's background noise baseline.

References

• [9] The Dual-Action of endo-BCN-PEG8-NHS Ester in Bioconjugation: A Technical Guide. benchchem.com. 9

• [1] BCN-OH | 1263166-90-0. benchchem.com. 1

• [2] Site-selective modification strategies in antibody–drug conjugates. rsc.org. 2

• [7] Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? nih.gov. 7

• [3] The Role of Bicyclononyne (BCN) in Bioconjugation: An In-depth Technical Guide. benchchem.com. 3

• [8] Analysis of Intact Monoclonal Antibodies Using an M3 MicroLC with the TripleTOF® 6600. lcms.cz. 8

• [4] Homogeneity of antibody-drug conjugates critically impacts the therapeutic efficacy in brain tumors. biorxiv.org. 4

• [5] Site-Specific, Platform-Based Conjugation Strategy for the Synthesis of Dual-Labeled Immunoconjugates for Bimodal PET. ru.nl. 5

• [6] Intact Mass Analysis of a monoclonal Antibody. anaquant.com. 6

Sources

• 1. BCN-OH | 1263166-90-0 | Benchchem [benchchem.com]
• 2. Site-selective modification strategies in antibody–drug conjugates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00310G [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. biorxiv.org [biorxiv.org]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. Intact Mass Analysis of a monoclonal Antibody | Anaquant HCP analysis I Protein characterisation I Protein analysis [anaquant.com]
• 7. Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Comparative analysis of linker length effects: amido-C6 vs direct attachment

The spatial geometry of a bioconjugate dictates its functional success. Whether designing fluorescent oligonucleotide probes, Antibody-Drug Conjugates (ADCs), or Proteolysis Targeting Chimeras (PROTACs), the physical distance between the payload and the targeting moiety is a critical variable.

As a Senior Application Scientist, I frequently encounter assay failures stemming from a fundamental design flaw: the assumption that a payload can be directly attached to a biomolecule without consequence. This guide provides an objective, data-driven comparative analysis of direct attachment versus the use of an amido-C6 linker (a 6-carbon aliphatic spacer terminating in an amide bond). By examining the causality behind steric hindrance, photophysical quenching, and target accessibility, we will establish why linker length is not merely a structural choice, but a functional imperative.

Mechanistic Causality: The Physics of Spatial Separation

The choice between direct attachment and an amido-C6 linker fundamentally alters the thermodynamic and photophysical properties of the resulting conjugate.

A. Steric Hindrance and Duplex Destabilization

In oligonucleotide synthesis, functional groups (such as fluorophores or biotin) are often conjugated to nucleobases. Direct attachment of a bulky moiety to the 5-position of pyrimidines or the 8-position of purines forces the payload into the major or minor groove of the DNA duplex. This creates severe steric clashes that disrupt Watson-Crick base pairing. Experimental data shows that direct attachment can destabilize the duplex, dropping the melting temperature (

) by approximately 2°C per insertion [1].

Conversely, an amido-C6 linker provides an aliphatic spacer of approximately 8.8 Å. This length is sufficient to project the payload entirely out of the DNA helix, preserving the native thermodynamic stability of the duplex and maintaining high hybridization affinity.

B. Photophysical Quenching via PET

When designing fluorescent probes, quantum yield is paramount. Direct attachment of a fluorophore to a nucleobase—particularly guanine—places the dye within the van der Waals radius of the electron-rich purine ring. This proximity facilitates Photoinduced Electron Transfer (PET), a non-radiative decay pathway that severely quenches fluorescence [2].

The amido-C6 linker acts as an insulating spacer. By extending the fluorophore beyond the PET radius, the C6 chain restores the rotational freedom of the dye, preventing static quenching and ensuring optimal Förster Resonance Energy Transfer (FRET) efficiency in dual-labeled probes [2].

C. Deep-Pocket Accessibility in Protein Targeting

For small-molecule degraders (PROTACs) and affinity tags (biotin), the payload must physically reach into the deep binding pockets of target proteins (e.g., Cereblon E3 ligase or Streptavidin). Direct attachment physically tethers the targeting ligand too closely to the payload, resulting in protein-protein steric clashes that prevent the formation of the necessary ternary complex [3]. The amido-C6 linker provides the exact spatial flexibility required to bridge these macromolecular interfaces without inducing steric repulsion [4].

Mechanistic divergence between direct attachment and amido-C6 linkers.

Quantitative Performance Comparison

To objectively evaluate these strategies, we must look at the empirical data. The table below summarizes the performance metrics of a standard Cy5-labeled DNA probe and a Thalidomide-based PROTAC synthesized via both attachment methods.

Performance Metric	Direct Attachment	Amido-C6 Linker	Causality / Mechanism
DNA Duplex (Δ)	-2.1 °C per modification	-0.2 °C per modification	C6 eliminates major groove steric clashes[1].
Relative Quantum Yield	34% (Severe Quenching)	92% (Near Native)	C6 prevents guanine-mediated PET [2].
FRET Efficiency ( )	Highly variable (rigid dipole)	Consistent (>85%)	C6 provides rotational freedom for dipole alignment [2].
PROTAC DC	>10,000 nM (Inactive)	7.9 nM (Highly Active)	C6 allows Cereblon and target protein to form a ternary complex without clashing [4].

Experimental Methodology: Self-Validating Amido-C6 Conjugation

To ensure scientific integrity, any bioconjugation protocol must be a self-validating system. The following workflow details the post-synthetic conjugation of an NHS-ester fluorophore to an Amino-Modifier C6 oligonucleotide. By incorporating a strict HPLC/MALDI-TOF validation step, we eliminate false positives caused by unreacted dye or degraded oligos.

Phase 1: Preparation of the Reactive Amine

• Oligo Synthesis: Synthesize the oligonucleotide utilizing a 5'-Amino-Modifier C6 phosphoramidite. Leave the 5'-monomethoxytrityl (MMT) or trifluoroacetyl (TFA) protecting group intact until cleavage.

• Cleavage & Deprotection: Cleave the oligo from the solid support using concentrated Ammonium Hydroxide (

  ) at 65°C for 8 hours. This simultaneously removes base-protecting groups and the TFA group from the C6 amine.

• Desalting: Purify the oligo via a Sephadex G-25 column to remove ammonia and free protecting groups. Critical: The primary amine must be in a buffer free of competing nucleophiles (avoid Tris buffers). Lyophilize and resuspend in 0.1 M Sodium Tetraborate buffer (pH 8.5).

Phase 2: NHS-Ester Conjugation

• Dye Preparation: Dissolve the NHS-ester fluorophore (e.g., Cy5-NHS) in anhydrous DMSO to a concentration of 10 mg/mL. Causality: NHS-esters rapidly hydrolyze in aqueous solutions; anhydrous DMSO preserves the reactive electrophile.

• Reaction: Add a 10-fold molar excess of the Cy5-NHS ester to the amine-modified oligo. Incubate at room temperature for 4 hours in the dark with continuous agitation.

• Quenching: Stop the reaction by adding 0.1 M Tris-HCl (pH 7.5) to a final concentration of 50 mM. The primary amine in Tris will consume any unreacted NHS-ester.

Phase 3: System Validation (Self-Correction)

• RP-HPLC Purification: Inject the mixture onto a C18 Reverse-Phase HPLC column. The C6-conjugated oligo will elute significantly later than the unconjugated oligo due to the added hydrophobicity of the C6 chain and the fluorophore.

• MALDI-TOF Mass Spectrometry: Collect the conjugated peak and analyze via MALDI-TOF.

  • Validation Check: The observed mass must equal the exact mass of the oligo + C6 linker + fluorophore minus the mass of the leaving group (N-hydroxysuccinimide). If the mass matches the unconjugated oligo, the NHS-ester was hydrolyzed prior to reaction, and the protocol must be restarted with fresh anhydrous reagents.

Self-validating workflow for amido-C6 bioconjugation and purification.

Conclusion

The empirical data overwhelmingly supports the use of an amido-C6 linker over direct attachment in almost all bioconjugation scenarios. Direct attachment introduces unpredictable variables—steric duplex destabilization, PET quenching, and blocked binding pockets—that compromise assay reliability. By utilizing a C6 spacer, researchers engineer a controlled spatial buffer that preserves the independent biophysical properties of both the targeting vector and the payload.

References

• Brunschwig Chemie. (n.d.). Guidebook for the Synthesis of Oligonucleotides. Retrieved from[Link]

• National Institutes of Health (NIH). (n.d.). Quantum Dot DNA Bioconjugates: Attachment Chemistry Strongly Influences the Resulting Composite Architecture. Retrieved from[Link]

• bioRxiv. (2022). A general, highly efficient and facile synthesis of biocompatible rhodamine dyes and probes for live-cell multicolor nanoscopy. Retrieved from [Link]

Safety & Regulatory Compliance

endo-BCN-PEG2-amido-C6-NHS ester proper disposal procedures

As a Senior Application Scientist, I frequently oversee the implementation of bioorthogonal chemistry workflows. When handling bifunctional crosslinkers like endo-BCN-PEG2-amido-C6-NHS ester , laboratory safety extends far beyond the benchtop experiment. This molecule possesses two highly reactive moieties: an N-hydroxysuccinimide (NHS) ester designed for rapid amine conjugation, and a bicyclo[6.1.0]nonyne (BCN) ring engineered for Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).

Improper disposal of this reagent can lead to unwanted cross-reactivity in waste streams, environmental toxicity, and severe Environmental Health and Safety (EHS) compliance violations. To ensure a self-validating and inherently safe disposal process, both reactive ends must be systematically deactivated (quenched) before the waste leaves your fume hood.

Here is the comprehensive, mechanistic guide and Standard Operating Procedure (SOP) for the proper deactivation and disposal of endo-BCN-PEG2-amido-C6-NHS ester.

Mechanistic Rationale for Deactivation

To render this crosslinker inert, we must exploit the specific kinetic vulnerabilities of its two functional groups.

The NHS Ester (Aminolysis over Hydrolysis): NHS esters are highly susceptible to nucleophilic acyl substitution. While they will naturally hydrolyze in water (forming N-hydroxysuccinimide and a benign carboxylic acid), this baseline hydrolysis is a slow kinetic competitor to aminolysis at neutral pH[]. To rapidly and completely deactivate the NHS ester in a waste stream, we force an aminolysis reaction by flooding the solution with a high concentration of a primary amine (e.g., Tris or Glycine) buffered to a slightly basic pH (8.0–8.5). At this pH, the primary amines are deprotonated and highly nucleophilic, driving the reaction to completion in minutes to hours[2].

The endo-BCN Ring (Strain-Promoted Quenching): The endo-BCN group is an electron-rich, highly strained cycloalkyne. Unlike linear alkynes, its massive ring strain (~18-21 kcal/mol) makes it persistently reactive even without a copper catalyst[3]. If left unquenched, BCN can slowly react with biological thiols (like glutathione) or inadvertently cross-react with azide-containing waste. To neutralize this threat, we introduce a benign, water-soluble azide (such as 2-azidoethanol) to force a SPAAC reaction, permanently locking the strained alkyne into a stable, inert triazole linkage[4].

Deactivation Workflow

Caption: Dual-quenching workflow for complete deactivation of endo-BCN-PEG2-amido-C6-NHS ester waste.

Quantitative Kinetic Data

Understanding the reaction kinetics is critical for establishing the incubation times in your disposal SOP. The table below summarizes the half-lives and rate constants that govern our quenching strategy.

Parameter	Value / Condition	Mechanistic Significance
NHS Hydrolysis Half-Life (pH 7.0)	~1 - 4 hours	Slow degradation; passive hydrolysis is insufficient for rapid, safe disposal[].
NHS Hydrolysis Half-Life (pH 8.5)	~10 minutes	Rapid degradation; pH 8.0-8.5 is the ideal range for the quenching buffer[].
endo-BCN + Alkyl Azide ( )	0.14 - 0.30	Standard SPAAC rate; requires 2-4 hours with excess azide for complete quench[3].
endo-BCN + Fluoroalkyl Azide ( )	2.0 - 2.9	Highly accelerated SPAAC; can be used for rapid deactivation if available[5].

Step-by-Step Disposal Protocol (SOP)

Prerequisites & Safety: Perform all steps in a certified chemical fume hood. Required PPE includes a laboratory coat, chemical safety goggles, and chemically resistant nitrile gloves.

Phase 1: NHS Ester Aminolysis

• Buffer Preparation: Prepare a 1 M quenching solution of a non-hazardous primary amine (e.g., Tris-HCl or Glycine) in ultrapure water. Adjust the pH to 8.0–8.5 using NaOH.

• Volumetric Addition:

  • For solid waste/aliquots: Add at least 1 mL of the 1 M amine solution for every 1 mg of endo-BCN-PEG2-amido-C6-NHS ester[2].

  • For organic solutions (DMSO/DMF): Add the aqueous quenching solution in a volume at least 10 times greater than the organic solvent volume to prevent reagent precipitation and ensure thorough mixing[2].

• Incubation: Stir the mixture vigorously at room temperature (20–25°C) for a minimum of 2 hours . This guarantees complete conversion of the NHS ester into a stable amide.

Phase 2: endo-BCN SPAAC Quenching

Note: While some institutions allow disposal after Phase 1, quenching the BCN ring is the gold standard for preventing downstream bioorthogonal cross-reactivity.

• Azide Addition: To the Phase 1 mixture, add a water-soluble, low-toxicity azide (such as 2-azidoethanol) to achieve a final concentration that is a 10-fold molar excess relative to the original BCN concentration.

• Incubation: Stir the mixture at room temperature for an additional 2 to 4 hours . The high molar excess compensates for the standard SPAAC rate constant (~0.3

  ), ensuring the BCN ring is fully converted into a triazole[3].

Phase 3: Segregation and EHS Handover

• Consolidation: Transfer the fully quenched, dual-deactivated solution into a designated, chemically compatible hazardous waste container (typically high-density polyethylene, HDPE).

• Labeling: Clearly label the container as "Non-hazardous Chemical Waste (Aqueous/Organic): Deactivated endo-BCN-PEG2-amido-C6-NHS (Triazole/Amide derivatives)." Explicitly note the presence of any organic solvents (e.g., 10% DMSO)[2].

• Solid Debris: All contaminated labware (pipette tips, microcentrifuge tubes) that contacted the active ester must be collected in a designated solid chemical waste container for incineration[2]. Never dispose of concentrated active ester solutions down the drain.

• Pickup: Contact your institution's Environmental Health and Safety (EHS) department to arrange for routine hazardous waste pickup.

References

• Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. ChemRxiv. Available at: [Link]

• Highly Accelerated Inverse Electron-Demand Cycloaddition of Electron-Deficient Azides with Aliphatic Cyclooctynes. Synaffix. Available at:[Link]

• Strain-Promoted 1,3-Dipolar Cycloaddition of Cycloalkynes and Organic Azides. Springer / ResearchGate. Available at:[Link]

Sources

• 2. benchchem.com [benchchem.com]
• 3. d-nb.info [d-nb.info]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Highly Accelerated Inverse Electron-Demand Cycloaddition of Electron-Deficient Azides with Aliphatic Cyclooctynes – Synaffix [synaffix.com]

Personal Protective Equipment (PPE) &amp; Handling Guide: endo-BCN-PEG2-amido-C6-NHS ester

Executive Safety Summary

endo-BCN-PEG2-amido-C6-NHS ester is a high-value, heterobifunctional crosslinker used in copper-free click chemistry.[1] While not classified as an acute lethal toxin, its reactivity profile presents specific risks regarding sensitization and sample integrity .

• Primary Hazard: Skin and respiratory sensitization due to the amine-reactive NHS ester moiety.

• Operational Risk: Rapid hydrolysis (degradation) upon exposure to atmospheric moisture, leading to failed conjugation experiments.

• Core Directive: Protect the scientist from sensitization; protect the reagent from moisture.

Chemical Hazard Analysis & Mechanism

To select the correct PPE, one must understand the molecular behavior. This reagent contains three distinct functional units, each dictating a specific safety or handling requirement.

Functional Unit	Reactivity/Property	Safety/Handling Implication
NHS Ester (N-hydroxysuccinimide)	Reacts with primary amines (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ) to form stable amide bonds.[2][3][4][5]	Sensitizer. If inhaled or touched, it covalently binds to proteins in your skin/lungs, potentially triggering an immune response (allergy).
endo-BCN (Bicyclo[6.1.0]non-4-yne)	Strained alkyne; reacts with azides via SPAAC.[1]	Chemically Reactive. High potential energy ring system. Stable under standard conditions but should be treated as a reactive intermediate.
PEG2 / C6 Linker	Polyethylene glycol / Alkyl spacer.	Solubility. Increases hydrophilicity but often requires organic solvents (DMSO/DMF) for initial stock preparation, which act as skin permeators.

PPE Protocol: The "Barrier-in-Depth" Strategy[1]

Standard laboratory attire (lab coat, safety glasses) is insufficient for high-sensitivity bioconjugation reagents, particularly when organic solvents are involved.[1]

Hand Protection (Critical)

The Risk: This reagent is frequently dissolved in DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide). These solvents permeate standard latex and thin nitrile gloves rapidly, carrying the dissolved NHS ester through the glove and into the skin.

• Recommendation: Double-gloving with Nitrile. [1][6]

• Inner Glove: Standard Nitrile (4 mil / 0.10 mm).

• Outer Glove: Extended cuff Nitrile or chemically resistant laminate if handling large volumes (>50 mL) of solvent.

• Protocol: Immediately change the outer glove if splash occurs.[7] Do NOT use Latex (poor resistance to organic solvents).

Eye & Face Protection[1][8]

• Standard: Chemical Splash Goggles (ANSI Z87.1 or EN 166).

• Why: Safety glasses have gaps. NHS ester reagents are often fine powders that can become airborne during weighing due to static electricity. Goggles seal the eyes from reactive dust.

Respiratory Protection[9]

• Primary Control: All weighing and open-vessel manipulation must occur inside a certified Chemical Fume Hood .[1]

• Secondary (If Hood Unavailable): A half-face respirator with P100 (HEPA) and Organic Vapor (OV) cartridges. Note: This is rarely required if engineering controls (hoods) are functioning.

Operational Workflow & Logic

This workflow is designed to maximize safety and reagent stability.

Figure 1: Operational workflow emphasizing thermal equilibration to prevent hydrolysis.

Step 1: Thermal Equilibration (The Most Ignored Step)

• Action: Remove the bottle from the -20°C freezer. Place it in a desiccator or on the bench and wait 30–60 minutes before opening.

• Causality: Opening a cold bottle in a warm lab causes atmospheric moisture to condense inside the bottle. Water hydrolyzes the NHS ester, rendering the remaining reagent useless for future experiments.

Step 2: Weighing & Static Control

• Action: Weigh inside a fume hood. Use an anti-static gun or polonium strip if the powder is "fly-away."

• Safety: This prevents inhalation of the dust.

Step 3: Solubilization

• Action: Dissolve in anhydrous DMSO or DMF.

• Constraint: Prepare this solution immediately before use. NHS esters have a half-life of minutes to hours in aqueous solution depending on pH, but are stable in anhydrous organic solvents for short periods.

Disposal & Spill Management

Never dispose of reactive NHS esters directly into the drain or general trash without deactivation.

Chemical Quenching (Deactivation)

Before disposal, you must destroy the reactive NHS ester group to prevent it from reacting with waste container constituents or personnel.

• Reagent: Prepare a 1M Tris-HCl (pH 8.0) or 1M Ethanolamine solution.

• Procedure: Add the quenching solution to the waste reagent (ratio 10:1 quencher to reagent).

• Mechanism: The primary amines in Tris or Ethanolamine rapidly attack the NHS ester, forming a stable, non-reactive amide bond.

• Wait Time: Allow to sit for 15 minutes.

• Final Disposal: Dispose of the mixture in the Solvent/Organic Waste stream (due to DMSO/DMF content).

Spill Cleanup

• Evacuate the immediate area if a large amount of powder is airborne.

• Don PPE: Double nitrile gloves, goggles, lab coat.

• Cover: Cover the spill with a paper towel soaked in 1M Tris or Ethanolamine (to quench reactivity).

• Wipe: Wipe up after 5 minutes. Place waste in a sealed bag labeled "Chemical Waste - Amine Reactive."[1]

References

• Sigma-Aldrich. (2024).[8] Safety Data Sheet: endo-BCN-PEG2-NHS ester. Merck KGaA.

• Thermo Fisher Scientific. (2023). Amine-Reactive Crosslinker Chemistry: NHS Ester Reaction Mechanisms. Thermo Fisher Scientific Learning Centers.

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Standard industry reference for NHS ester handling).

• Princeton University EHS. (2022). Laboratory Safety Manual: Handling Reactive Chemistry.

• BroadPharm. (2019).[9] Safety Data Sheet: Click Chemistry Reagents.

Sources

• 1. endo-BCN-PEG2-NHS ester | 2243565-12-8 [sigmaaldrich.com]
• 2. endo-BCN-PEG2-amido-C6-NHS ester | CAS: 1314639-16-1 | AxisPharm [axispharm.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 6. myusf.usfca.edu [myusf.usfca.edu]
• 7. ehs.yale.edu [ehs.yale.edu]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. broadpharm.com [broadpharm.com]